Isopentylamine hydrochloride

• CAS: 541-23-1

Core Science & Biosynthesis

Isopentylamine hydrochloride CAS number and properties

Executive Summary

Isopentylamine hydrochloride (CAS 541-23-1), also known as Isoamylamine hydrochloride, is the chloride salt of the primary aliphatic amine 3-methylbutan-1-amine. Historically utilized as a fundamental building block in the synthesis of pharmaceuticals and agrochemicals, it has recently emerged as a critical ligand in the field of optoelectronics.

This guide provides a comprehensive technical analysis of Isopentylamine hydrochloride, detailing its physicochemical properties, validated synthesis protocols, and its dual-utility in medicinal chemistry (as a pharmacophore precursor) and material science (as a passivation agent in Perovskite Solar Cells).

Chemical Identity & Structural Indices

Parameter	Specification
Chemical Name	Isopentylamine Hydrochloride
Synonyms	Isoamylamine HCl; 3-Methylbutylamine hydrochloride; 1-Amino-3-methylbutane hydrochloride
CAS Number	541-23-1
Free Base CAS	107-85-7
Molecular Formula	C₅H₁₃N[1][2][3][4][5][6][7] · HCl
Molecular Weight	123.62 g/mol
IUPAC Name	3-methylbutan-1-amine hydrochloride
SMILES	CC(C)CCN.Cl
InChI Key	BMFVGAAISNGQNM-UHFFFAOYSA-N

Physicochemical Profile

The hydrochloride salt significantly improves the stability and handling characteristics of the volatile free base (bp 95°C).

Property	Value / Description	Note
Appearance	White to off-white crystalline powder	Hygroscopic nature requires dry storage.[7]
Melting Point	215–217°C (decomposes)	Distinct sharp melting point indicates high purity.
Solubility	High: Water, Ethanol, MethanolLow: Diethyl ether, Hexane	Soluble in polar protic solvents; insoluble in non-polar organics.
pH (aq. solution)	Acidic (~5.0 - 6.0)	Characteristic of alkylammonium salts.[6]
Hygroscopicity	Moderate	Requires storage under inert atmosphere (Argon/Nitrogen) recommended.

Synthesis & Manufacturing Protocol

Reaction Mechanism

The synthesis involves the protonation of the nucleophilic nitrogen of isopentylamine by hydrochloric acid. This is an exothermic acid-base neutralization.

Laboratory Scale Synthesis Protocol (Self-Validating)

Objective: Produce high-purity (>99%) Isopentylamine HCl from free base.

Reagents:

• Isopentylamine (Free Base, >98% purity)[7]

• Hydrochloric acid (37% or anhydrous HCl in dioxane/ether)

• Solvent: Diethyl ether or Ethanol (anhydrous)

• Recrystallization Solvent: Acetone/Ethanol mixture

Step-by-Step Methodology:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar and an addition funnel, dissolve 10.0 g (114 mmol) of Isopentylamine in 100 mL of anhydrous diethyl ether. Cool the solution to 0°C using an ice bath to manage the exotherm.

• Acidification: Slowly add anhydrous HCl (4M in dioxane) or concentrated HCl dropwise. Monitor pH until it reaches ~2.0 (acidic).

  • Observation: A white precipitate (the salt) should form immediately upon acid addition.

• Isolation: Stir the suspension for 30 minutes at 0°C to ensure complete precipitation. Filter the solid using a Buchner funnel under vacuum.

• Washing: Wash the filter cake three times with cold diethyl ether (3 x 20 mL) to remove unreacted amines and impurities.

• Purification (Recrystallization):

  • Dissolve the crude solid in a minimum amount of hot ethanol.

  • Add warm acetone until the solution becomes slightly turbid.

  • Cool gradually to room temperature, then to 4°C overnight.

• Drying: Dry the crystals in a vacuum oven at 50°C for 6 hours.

Process Visualization

The following diagram illustrates the synthesis and purification workflow.

Caption: Workflow for the conversion of Isopentylamine free base to its hydrochloride salt.

Applications in Research & Industry

Medicinal Chemistry & Drug Development

Isopentylamine HCl serves as a critical alkylating agent and building block.

• Pharmacophore Installation: The isopentyl group is a common hydrophobic moiety used to optimize the lipophilicity (LogP) of drug candidates. It is frequently found in antifungal agents and specific enzyme inhibitors where steric bulk is required to fill hydrophobic pockets.

• Nitrosamine Research: Used as a reference standard in the study of N-nitroso compounds (e.g., methylisoamylnitrosamine), which are critical in evaluating genotoxic impurities in pharmaceutical manufacturing.

Advanced Materials: Perovskite Solar Cells (PSCs)

A rapidly growing application for alkylammonium salts like Isopentylamine HCl is in the passivation of Perovskite films.

• Mechanism: The ammonium headgroup (

  ) anchors into the perovskite lattice vacancies (A-site defects), while the hydrophobic isopentyl tail forms a barrier against moisture.

• Impact: This "surface modulation" reduces non-radiative recombination, thereby increasing the Open-Circuit Voltage (

  ) and overall stability of the solar cell.

Caption: Mechanism of defect passivation in Perovskite Solar Cells using Isopentylamine HCl.

Analytical Characterization (NMR)[3][8]

To verify the identity of the synthesized salt, Proton NMR (

NMR) is the gold standard.

Predicted

NMR (D₂O, 400 MHz):

• 0.90 ppm (d, 6H): Methyl groups ( ).
• 1.50 ppm (m, 2H): Methylene group ( -position, ).
• 1.65 ppm (m, 1H): Methine group ( ).
• 3.00 ppm (t, 2H): Methylene group adjacent to Nitrogen ( -position, ). Note: This signal is shifted downfield compared to the free base (~2.7 ppm) due to the electron-withdrawing effect of the positive charge.
• ~8.0 ppm (s, 3H): Ammonium protons ( ). Broad singlet, often not visible in D₂O due to deuterium exchange.

Safety & Handling (SDS Summary)

Signal Word: WARNING

Hazard Class	H-Code	Statement
Skin Corrosion/Irritation	H315	Causes skin irritation.
Serious Eye Damage/Irritation	H319	Causes serious eye irritation.
STOT - Single Exposure	H335	May cause respiratory irritation.

Precautionary Measures:

• PPE: Wear nitrile gloves, safety goggles, and a lab coat.

• Inhalation: Use within a chemical fume hood to avoid inhaling dust.

• First Aid: In case of eye contact, rinse cautiously with water for 15 minutes.

References

• Tokyo Chemical Industry (TCI). Isopentylamine Hydrochloride Product Specifications and SDS. Retrieved from .

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 7894: Isoamylamine. Retrieved from .[6]

• Aboshi, T., et al. (2021).[6] Isopentylamine is a novel defence compound induced by insect feeding in rice.[8] Scientific Reports. Retrieved from .

• Yang, G., et al. (2025). Tensile Strain Release by Surface Modulation with Amylamine Hydrochloride toward Improved Efficiency and Stability of Perovskite Solar Cells. ResearchGate.[9] Retrieved from .

• Sigma-Aldrich. Safety Data Sheet: Isopentylamine.[2][10] Retrieved from .

Sources

• 1. isopentylidene isopentyl amine, 35448-31-8 [thegoodscentscompany.com]
• 2. 异戊胺 99% | Sigma-Aldrich [sigmaaldrich.com]
• 3. ISOAMYLAMINE(107-85-7) 1H NMR [m.chemicalbook.com]
• 4. Isoamylamine | C5H13N | MD Topology | NMR | X-Ray [atb.uq.edu.au]
• 5. guidechem.com [guidechem.com]
• 6. Isoamylamine | C5H13N | CID 7894 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. medkoo.com [medkoo.com]
• 8. Isopentylamine is a novel defence compound induced by insect feeding in rice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. isoamyl amine, 107-85-7 [thegoodscentscompany.com]

Technical Guide: 3-Methylbutan-1-amine Hydrochloride Physical Constants & Characterization

Content Type: Technical Reference & Protocol Guide Subject: 3-Methylbutan-1-amine Hydrochloride (Isoamylamine Hydrochloride) CAS: 541-23-1

Part 1: Executive Summary & Chemical Identity

3-Methylbutan-1-amine hydrochloride (also known as Isoamylamine hydrochloride) is a primary aliphatic amine salt widely utilized as a nitrogen-containing building block in the synthesis of pharmaceutical intermediates, agrochemicals, and surfactants.

In drug development, it serves as a critical alkylating agent or nucleophile precursor. Its hydrochloride salt form is preferred over the free base due to enhanced stability, reduced volatility, and improved handling characteristics. However, its hygroscopic nature requires rigorous moisture control during storage and dispensing to maintain stoichiometric precision.

Chemical Identity Table[1][2][3][4]

Parameter	Value
IUPAC Name	3-Methylbutan-1-amine hydrochloride
Common Name	Isoamylamine hydrochloride
CAS Number	541-23-1
Molecular Formula	C₅H₁₃N[1][2][3][4] · HCl
Molecular Weight	123.62 g/mol
SMILES	CC(C)CCN.Cl
Appearance	White to off-white crystalline powder

Part 2: Physicochemical Constants[7]

The following data aggregates experimental values and authoritative computed properties. In application, the Melting Point is the primary indicator of purity; a sharp range indicates high crystallinity, while broadening suggests moisture absorption or impurities.

Physical Constants Data[2][7]

Property	Value	Context/Notes
Melting Point	215 – 217 °C (Decomposes)	Distinctive sharp melting point. Significant broadening occurs if wet.
Boiling Point	N/A (Salt dissociates/decomposes)	The free base boils at 95–97 °C. The salt sublimes or decomposes before boiling.
Density	~0.75 g/mL (Free Base lit.)[2]	Salt density is higher; typically estimated at 1.0–1.1 g/cm³ for crystalline packing.
pKa (Conjugate Acid)	10.6 (at 25 °C)	Refers to the ammonium ion ( ) deprotonation. Indicates a stable salt in neutral pH.
Solubility (Water)	Freely Soluble	High polarity allows rapid dissolution (>50 mg/mL).
Solubility (Ethanol)	Soluble	Useful for recrystallization.
Solubility (Ether)	Insoluble	Critical for purification (antisolvent precipitation).
Hygroscopicity	High	Must be stored under inert atmosphere or desiccant.

Part 3: Structural Identification & Spectroscopy

Accurate identification relies on distinguishing the salt from the free base. The protonation of the nitrogen atom causes a characteristic downfield shift in the

-methylene protons in NMR and broadens the N-H stretching bands in IR.

Nuclear Magnetic Resonance (NMR) Analysis[6][7][8][9][10]

Logic: Upon formation of the hydrochloride salt, the electron density around the nitrogen decreases, deshielding adjacent protons.

• Solvent: D₂O (Deuterium Oxide) is recommended due to solubility.

• Reference: 3-Methylbutan-1-amine (Free Base)

  -CH₂ appears at ~2.71 ppm.[4] In the HCl salt , this signal shifts downfield to ~2.90 – 3.05 ppm .

Predicted ¹H NMR Data (D₂O, 400 MHz)

Position	Proton Count	Multiplicity	Shift ( ppm)	Assignment
1	2H	Triplet (broad)	2.95 – 3.05	( -methylene)
2	1H	Multiplet	1.60 – 1.70	(Methine)
3	2H	Quartet/Multiplet	1.45 – 1.55	( -methylene)
4	6H	Doublet	0.90 – 0.95	(Terminal Methyls)

Infrared Spectroscopy (FT-IR)[9]

• Ammonium Band: A broad, strong absorption between 2800 – 3200 cm⁻¹ corresponds to the N-H stretching of the primary ammonium salt (

  ). This obscures the sharp peaks seen in the free base.

• Fingerprint: C-N stretch appears around 1000 – 1200 cm⁻¹ .

Part 4: Synthesis & Purification Protocol

Objective: Convert commercially available Isoamylamine (liquid) into high-purity Isoamylamine Hydrochloride (solid) to ensure stoichiometry in subsequent reactions.

Method: Anhydrous Precipitation

This method is preferred over aqueous acidification because it yields a dry, crystalline precipitate immediately, avoiding difficult water removal steps.

Reagents

• Isoamylamine (Free Base) [CAS: 107-85-7][2][4]

• HCl (4M in Dioxane or generated gas)

• Diethyl Ether (Anhydrous) or Methyl tert-butyl ether (MTBE)

Step-by-Step Protocol

• Dissolution: Dissolve 10 mmol of Isoamylamine in 20 mL of anhydrous Diethyl Ether in a round-bottom flask. Cool to 0 °C in an ice bath.

• Acidification: Dropwise add 1.1 equivalents of HCl (4M in Dioxane) or bubble anhydrous HCl gas through the solution.

  • Observation: A thick white precipitate will form immediately.

• Equilibration: Stir at 0 °C for 30 minutes to ensure complete salt formation.

• Filtration: Filter the solid under vacuum (Buchner funnel).

• Washing: Wash the filter cake 3x with cold anhydrous ether to remove unreacted amine and excess acid.

• Drying: Dry the white powder in a vacuum desiccator over

  for 12 hours.

Purification Logic (Recrystallization)

If the melting point is broad (< 215 °C), recrystallization is required.

• Solvent System: Ethanol (Good solvent) / Diethyl Ether (Antisolvent).

• Procedure: Dissolve in minimum hot ethanol. Add warm ether until turbidity appears. Cool slowly to 4 °C.

Part 5: Visualization of Workflows

Diagram 1: Synthesis & Salt Formation Workflow

This diagram illustrates the critical decision points in converting the free base to the hydrochloride salt.

Caption: Workflow for the anhydrous synthesis and quality control of Isoamylamine Hydrochloride.

Diagram 2: Solubility & Handling Logic

A decision tree for selecting the correct solvent and handling conditions based on the compound's physical properties.

Caption: Solubility profile guiding solvent selection for analysis, purification, and reaction.

Part 6: Handling & Safety

Hygroscopicity Management

Amine hydrochlorides are prone to absorbing atmospheric moisture, which leads to "clumping" and weighing errors.

• Storage: Store in a tightly sealed amber glass vial within a desiccator containing silica gel or

  .

• Weighing: If high precision is required, weigh quickly or in a glovebox.

Safety Profile (GHS Classifications)

• Signal Word: Warning

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

• PPE: Nitrile gloves, safety goggles, and lab coat are mandatory. Handle in a fume hood to avoid dust inhalation.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 7894, Isoamylamine. Retrieved from [Link]

• Organic Syntheses. General Procedures for Amine Hydrochloride Formation. (Contextual reference for standard salt formation protocols). Retrieved from [Link]

Sources

• 1. Formic acid--3-methylbutan-1-amine (1/1) | C6H15NO2 | CID 71428889 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chembk.com [chembk.com]
• 3. 1-Butanamine, 3-methyl-, hydrochloride (1:1) | C5H14ClN | CID 10922 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. ISOAMYLAMINE(107-85-7) 1H NMR spectrum [chemicalbook.com]

Isopentylammonium Chloride: Chemical Structure, Bonding, and Applications

Technical Guide for Research & Development

Executive Summary

Isopentylammonium chloride (also known as Isoamylamine hydrochloride ; CAS: 541-23-1 ) is an organic ammonium salt comprising a protonated isopentylamine cation (

) and a chloride anion ( ).[1] While historically utilized as a reagent in organic synthesis, it has recently emerged as a critical ligand in the field of halide perovskite photovoltaics . Its branched alkyl chain provides unique steric hindrance and hydrophobicity, making it effective for surface passivation and the stabilization of 2D/3D perovskite interfaces.

This guide details the structural dynamics, bonding interactions, synthesis protocols, and application mechanisms of isopentylammonium chloride.

Molecular Structure and Geometry

Cation Architecture ( )

The isopentylammonium cation is derived from the protonation of isopentylamine (3-methylbutan-1-amine). Its geometry is defined by two distinct domains: the polar ammonium headgroup and the non-polar, branched alkyl tail.

• Ammonium Headgroup (

  ): The nitrogen atom adopts a tetrahedral geometry ( hybridization) with bond angles approximating 109.5°. The positive charge is localized on the nitrogen but distributed over the three hydrogen atoms via hyperconjugation, enhancing their acidity and hydrogen-bond donating capability.

• Alkyl Tail (Isopentyl Group): The carbon backbone follows a zigzag conformation to minimize steric strain. The terminal isopropyl group (

  ) creates a "forked" steric profile, which distinguishes it from linear n-pentyl analogues. This branching increases the van der Waals radius at the tail end, influencing packing density in solid-state lattices.

Anion ( )

The chloride ion acts as a spherical, hard Lewis base. In the crystal lattice, it serves as the primary hydrogen-bond acceptor, bridging multiple ammonium cations to form a cohesive network.

Structural Visualization

The following diagram illustrates the connectivity and steric arrangement of the cation.

Caption: Schematic connectivity of Isopentylammonium Chloride showing the branched alkyl tail and N-H...Cl hydrogen bonding interaction.

Bonding Interactions and Solid-State Physics

The stability and properties of isopentylammonium chloride are governed by three primary forces. Understanding these is crucial for predicting its behavior in perovskite precursor solutions and films.

Ionic Bonding (Coulombic)

The primary lattice energy is derived from the electrostatic attraction between the cationic ammonium center (

) and the anionic chloride ( ). This nondirectional force establishes the high melting point (~217°C dec.) relative to the neutral amine.

Hydrogen Bonding Network

The

group acts as a trifurcated hydrogen bond donor.

• Mechanism:

  .

• Effect: These directional bonds lock the chloride ions into specific positions relative to the nitrogen, often creating layered or channel-like crystal structures. In perovskite applications, this interaction anchors the organic molecule to the inorganic

  or octahedra.

Hydrophobic Interactions (Van der Waals)

The isopentyl tail is non-polar. In aqueous solutions or polar solvents (like DMF/DMSO used in perovskite synthesis), these tails tend to aggregate to minimize solvent entropy loss (hydrophobic effect).

• Implication: In solid films, the alkyl chains self-assemble into "organic sheets," providing a moisture-resistant barrier. The branching at the end of the chain (iso-structure) disrupts efficient packing compared to linear n-pentyl chains, potentially leading to lower density phases or unique "soft" lattice dynamics beneficial for defect tolerance.

Synthesis and Purification Protocol

Objective: Synthesize high-purity (>99.5%) isopentylammonium chloride for spectroscopic or optoelectronic use.

Reagents[2]

• Precursor: Isopentylamine (Isoamylamine), >99%.

• Acid: Hydrochloric acid (37% aq. or methanolic HCl).

• Solvent: Ethanol (absolute) and Diethyl Ether (anhydrous).

Step-by-Step Methodology

Step	Operation	Critical Parameter	Mechanism
1	Chilling	Cool 50 mL Ethanol to 0°C in an ice bath.	Exotherm control.
2	Mixing	Add 0.1 mol Isopentylamine dropwise under stirring.	Solvation of amine.
3	Acidification	Add HCl (1.1 eq) dropwise. Maintain T < 10°C.	Protonation:
4	Precipitation	Evaporate solvent (Rotovap) or add cold Diethyl Ether.	Solubility limit reduction.
5	Filtration	Vacuum filtration of white precipitate.	Phase separation.
6	Purification	Recrystallize from hot Ethanol/Ether (1:3).	Removal of trace amine/acid.[2]
7	Drying	Vacuum oven at 60°C for 12h.	Removal of lattice solvent.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis and purification of Isopentylammonium Chloride.

Characterization Standards

To validate the synthesis, the following spectroscopic signatures must be confirmed.

Proton NMR ( NMR)

Solvent: DMSO-

or .

• 8.0-8.3 ppm (3H, broad s): Ammonium protons ( ). Note: Disappears in due to exchange.
• 2.8-2.9 ppm (2H, t/m): -methylene protons ( ). Deshielded by the cationic nitrogen.
• 1.6-1.7 ppm (1H, m): Methine proton ( ).
• 1.4-1.5 ppm (2H, q): -methylene protons.
• 0.9 ppm (6H, d): Terminal methyl groups ( ).

Solubility Profile

• High Solubility: Water, Methanol, Ethanol, DMSO, DMF.

• Insoluble: Diethyl Ether, Hexane, Toluene.

• Significance: This solubility difference is exploited for purification (precipitation from ether) and film processing (soluble in perovskite precursor inks).

Applications in Perovskite Photovoltaics[4][5][6][7]

Isopentylammonium chloride (IPACl) is increasingly utilized in Perovskite Solar Cells (PSCs) , specifically for interface engineering and defect passivation.

Mechanism of Action

• Surface Passivation: The ammonium headgroup (

  ) occupies A-site vacancies on the perovskite surface, neutralizing negatively charged defects (e.g., Iodine vacancies).

• Hydrophobic Protection: The branched isopentyl tail forms a steric barrier on the grain boundaries. This repels moisture, significantly enhancing the environmental stability of the device.

• Crystallization Control: When added to the precursor solution, the chloride ions slow down the crystallization rate of the perovskite (e.g.,

  ) via the formation of intermediate phases, leading to larger grain sizes and reduced trap density.

Passivation Logic Diagram

Caption: Mechanism of perovskite surface passivation by Isopentylammonium Chloride.

References

• Bartlett, G., & Langmuir, I. (1921).[3] The crystal structure of the ammonium halides above and below the transition temperature. Journal of the American Chemical Society, 43(1), 84-91. Link

• Li, D., et al. (2023).[4] Alkylammonium chloride promotes the record efficiency of perovskite solar cells.[4] ResearchGate / Nature. Link

• Nakayama, H., & Hayashi, C. (1995).[5] Enthalpies of mixing of aqueous solutions of tetrabutylammonium (or isopentylammonium) chloride with various solvents. Thermochimica Acta, 253, 77-89. Link

• Kim, M., et al. (2023). Controlled growth of perovskite layers with volatile alkylammonium chlorides. Nature, 616, 724-730. Link

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 11202, Isopentylamine hydrochloride. PubChem. Link

Sources

• 1. Isopentylamine Hydrochloride | 541-23-1 | TCI (Shanghai) Development Co., Ltd. [tcichemicals.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Ammonium Chloride | NH4Cl | CID 25517 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Isopentylamine hydrochloride solubility in water and organic solvents

This guide details the solubility profile, physicochemical properties, and experimental handling of Isopentylamine Hydrochloride (3-methylbutan-1-amine hydrochloride).[1] It is designed for researchers requiring precise data for synthesis, purification, and formulation.[1]

Executive Summary

Isopentylamine hydrochloride (CAS 541-23-1 ) is the hydrochloride salt of isopentylamine, a primary aliphatic amine.[1] Unlike its volatile free base liquid form, the hydrochloride salt is a stable, crystalline solid.[1] Its solubility behavior is governed by the ionic interaction between the ammonium cation and chloride anion, competing with the hydrophobic isopentyl alkyl chain.[1]

Key Solubility Takeaway: The compound exhibits high solubility in water and polar protic solvents (methanol, ethanol), moderate solubility in chlorinated solvents (chloroform), and negligible solubility in non-polar hydrocarbons (hexane, diethyl ether).[1] This contrast is the fundamental basis for its purification via recrystallization.[1]

Physicochemical Identity

Before assessing solubility, the material's identity and purity must be verified, as hygroscopicity can alter apparent solubility.[1]

Property	Data	Notes
IUPAC Name	3-Methylbutan-1-amine hydrochloride
CAS Number	541-23-1
Molecular Formula	C₅H₁₃N[1][2][3][4] · HCl
Molecular Weight	123.62 g/mol
Physical State	White crystalline powder	Hygroscopic (absorbs moisture)
Melting Point	~217 °C (decomposition)	Note:[1][2] Impure or hydrated samples may show depressed ranges (e.g., 65–70 °C).[1]
pKa (approx)	~10.6 (of conjugate acid)	Solution is acidic (pH < 7 in water).[1]

Solubility Landscape

The following hierarchy describes the solubility of Isopentylamine HCl across solvent classes. This data is critical for designing extraction and purification workflows.[1]

Aqueous Solubility[1][7][8][9]

• Rating: High (> 50 mg/mL)[1]

• Mechanism: Strong ion-dipole interactions between water molecules and the ammonium chloride salt lattice overcome the hydrophobic effect of the isopentyl chain.[1]

• pH Dependence:

  • pH < 9:[1] Remains soluble as the ionized salt (

    ).[1]

  • pH > 11: Deprotonates to the free base (

    ), which separates as an oily layer (immiscible/low solubility in water).[1]

Organic Solvent Solubility[6][9][10][11]

Solvent Class	Representative Solvents	Solubility Rating	Application Utility
Polar Protic	Methanol, Ethanol	High to Moderate	Primary solvents for reaction & recrystallization. Solubility increases significantly with temperature.[1]
Polar Aprotic	DMSO, DMF, DMAc	High	Used for reactions requiring high temperatures or nucleophilic substitution.[1] Difficult to remove.
Chlorinated	Dichloromethane (DCM), Chloroform	Moderate	Useful for liquid-liquid extraction.[1] Amine salts often have surprising solubility here due to "tight ion pair" solvation.[1]
Ethers	Diethyl Ether, THF, MTBE	Low / Negligible	Anti-solvents. Used to precipitate the salt from alcoholic solutions.[1]
Hydrocarbons	Hexane, Heptane, Toluene	Negligible	Used to wash away non-polar impurities or induce crystallization.[1]

Experimental Protocols

Protocol A: Determination of Saturation Solubility (Shake-Flask Method)

Use this protocol to generate precise quantitative data (mg/mL) for your specific solvent system.[1]

• Preparation: Weigh approximately 200 mg of Isopentylamine HCl into a 4 mL glass vial.

• Solvent Addition: Add 1.0 mL of the target solvent.[1]

• Equilibration: Seal the vial and agitate (shaker or magnetic stir bar) at 25 °C for 24 hours.

  • Visual Check: If the solid dissolves completely, add more solid until a precipitate remains (saturation).[1]

• Filtration: Filter the supernatant through a 0.45 µm PTFE syringe filter into a tared vial.

• Quantification: Evaporate the solvent (vacuum oven or nitrogen stream) and weigh the residue.

  • Calculation:

    [1]

Protocol B: Purification via Recrystallization

This standard workflow exploits the solubility differential between Ethanol (solvent) and Diethyl Ether (anti-solvent).

• Dissolution: Dissolve crude Isopentylamine HCl in the minimum amount of boiling absolute ethanol .

• Filtration (Optional): If insoluble particles are present, filter the hot solution quickly.

• Crystallization:

  • Remove from heat.[1]

  • Add Diethyl Ether dropwise until a faint, persistent cloudiness appears.

  • Add 1-2 drops of Ethanol to clear the solution.[1]

• Cooling: Allow the solution to cool slowly to room temperature, then place in an ice bath (0 °C) for 1 hour.

• Isolation: Filter the white crystals via vacuum filtration and wash with cold ether. Dry in a vacuum desiccator over

  (due to hygroscopicity).

Visualization: Solubility Decision Tree

The following diagram illustrates the logical flow for solvent selection based on the intended process (Reaction vs. Purification).

Figure 1: Decision tree for selecting solvents based on process requirements.[1] Blue path indicates reaction optimization; Red path indicates purification logic.[1]

References

• National Center for Biotechnology Information (NCBI). (2025).[1] PubChem Compound Summary for CID 125309539, Isopentylamine hydrochloride. Retrieved January 28, 2026, from [Link]

• Lumen Learning. (n.d.).[1] Physical Properties of Amines. In The Basics of General, Organic, and Biological Chemistry. Retrieved January 28, 2026, from [Link]

Sources

• 1. 3,3-Dimethylbutan-1-amine hydrochloride | C6H16ClN | CID 42944931 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-氨基-3-甲基丁烷 盐酸盐 puriss., ≥98.0% (TLC) | Sigma-Aldrich [sigmaaldrich.com]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. Isopentylamine Hydrochloride | CymitQuimica [cymitquimica.com]

Navigating Chemical Identity: A Technical Guide to Isopentylamine Hydrochloride

Executive Summary: The Precision of Naming

In the high-stakes environment of drug development and organic synthesis, ambiguity is a liability. Isopentylamine hydrochloride—a primary amine salt—serves as a critical building block in pharmaceutical manufacturing and, more recently, has been identified as a stress-response metabolite in plant biology.

However, its nomenclature is frequently conflated with its free base or isomeric forms, leading to procurement errors and experimental inconsistency. This guide deconstructs the identity of Isopentylamine Hydrochloride, providing a definitive reference for its synonyms, physicochemical properties, and synthesis protocols.

The Nomenclature Matrix[1][2]

The primary source of confusion stems from the interchangeable use of "Isoamyl" and "Isopentyl." While chemically identical in this context, the divergence in database indexing (e.g., PubChem vs. commercial catalogs) requires a robust cross-reference system.

Critical Distinction: Researchers must distinguish between the Free Base (liquid, volatile) and the Hydrochloride Salt (solid, stable).

Table 1: Synonyms and Identifiers

Category	Primary Name/Identifier	Alternative/Synonyms	Notes
Common Names	Isopentylamine Hydrochloride	Isoamylamine HydrochlorideIsopentylammonium Chloride	"Isoamyl" is the traditional trivial name; "Isopentyl" is preferred in modern catalogs.
IUPAC Name	3-Methylbutan-1-amine hydrochloride	1-Butanamine, 3-methyl-, hydrochloride	The systematic name used in patent literature.
CAS Registry	541-23-1	Distinct from Free Base (107-85-7)	CRITICAL: Do not order CAS 107-85-7 if you require the solid salt.
Chemical Formula	C₅H₁₃N[1][2][3][4][5][6][7][8] · HCl	C₅H₁₄ClN	MW: 123.62 g/mol
InChI Key	(Salt specific)	Base Key: BMFVGAAISNGQNM-UHFFFAOYSA-N	InChI keys often map to the neutral parent structure in some databases.

Structural Validation & Physicochemical Properties

For incoming raw material inspection (RMID), reliance on a label is insufficient. The following properties define the hydrochloride salt and distinguish it from the free base.

Table 2: Technical Specifications

Property	Value	Experimental Context
Physical State	White crystalline powder	The free base is a colorless liquid with a strong ammoniacal odor.[7]
Melting Point	217 °C (dec.)	High melting point confirms salt formation. Free base boils at ~95°C.
Solubility	High (Water, Ethanol)	Lipophilic free base is less soluble in water; salt is highly soluble.
Hygroscopicity	Moderate to High	Must be stored under inert gas (Nitrogen/Argon) to prevent caking.
Acidity (pH)	Weakly Acidic	10% aqueous solution typically reads pH 5.0–6.0.

Visualization: Nomenclature Hierarchy

The following diagram illustrates the logical relationship between the isomeric stems and the salt formation, clarifying the database indexing paths.

Figure 1: Relationship between the free base precursor and the stable hydrochloride salt, mapping common synonym pathways.

Experimental Protocol: Salt Formation & Purification

In drug development, the commercial "98% purity" grade is often insufficient for late-stage API synthesis due to trace isomeric impurities (e.g., n-pentylamine derivatives). The following protocol describes the purification of the salt from the free base, a standard procedure to ensure stoichiometry.

Objective: Convert Isopentylamine (Free Base) to high-purity Isopentylamine Hydrochloride.

Reagents

• Isopentylamine (Free Base), CAS 107-85-7[1][9][2][3]

• Hydrochloric acid (concentrated 37% or anhydrous HCl in diethyl ether)

• Solvent: Ethanol (absolute) and Diethyl Ether (for precipitation)

Step-by-Step Methodology

• Solvation: Dissolve 100 mmol of Isopentylamine (Free Base) in 50 mL of absolute ethanol. Chill to 0°C in an ice bath. Reasoning: Exothermic reaction control.

• Acidification: Dropwise, add HCl (1.1 equivalents).

  • Option A (Gas): Bubble anhydrous HCl gas through the solution until pH < 3.

  • Option B (Solution): Add 2M HCl in diethyl ether.

• Crystallization: The solution will warm slightly. Upon cooling, the hydrochloride salt may spontaneously precipitate. If not, add cold diethyl ether (anti-solvent) until turbidity is observed.

• Filtration: Vacuum filter the white precipitate using a Buchner funnel.

• Recrystallization (Critical Step): Dissolve the crude solid in minimal boiling ethanol. Allow to cool slowly to room temperature, then to 4°C. This removes trace isomeric amines which have slightly different solubility profiles.

• Drying: Dry under high vacuum (0.1 mbar) at 40°C for 6 hours. Note: Ensure removal of all solvent traces to prevent mass balance errors in subsequent synthesis.

Visualization: Synthesis Workflow

Figure 2: Step-by-step workflow for the conversion of free base amine to high-purity hydrochloride salt.

Applications in Research & Development

A. Pharmaceutical Synthesis

Isopentylamine HCl is a primary alkylamine donor. It is frequently used in:

• Reductive Amination: Reacting with ketones/aldehydes to install the isopentyl group, a common hydrophobic moiety in enzyme inhibitors.

• API Manufacturing: It serves as a precursor for antispasmodic agents and specific antiviral candidates where the branched alkyl chain improves lipophilicity and bioavailability.

B. Biological Stress Response (New Insight)

Recent research has elevated Isopentylamine from a simple reagent to a biological marker.

• Mechanism: In rice (Oryza sativa), Isopentylamine is induced by the feeding of the brown planthopper.[10] It functions as a defense metabolite.[10]

• Relevance: Researchers studying plant-insect interactions or developing bio-pesticides use the hydrochloride salt as a stable standard for HPLC/MS quantification of this defense response [1].

Safety & Handling (SDS Summary)

While the salt is safer than the volatile, flammable free base, it presents specific hazards:

• GHS Classification: Skin Irritant (Category 2), Eye Irritant (Category 2A).

• Handling: Use standard PPE (gloves, goggles). Avoid dust inhalation.

• Storage: Hygroscopic. Store in a desiccator or tightly sealed container. Moisture absorption alters the molecular weight, leading to stoichiometry errors in synthesis.

References

• National Center for Biotechnology Information (NCBI). (2021). Isopentylamine is a novel defence compound induced by insect feeding in rice.[8][10] PubMed.[1][2] Retrieved from [Link]

• PubChem. (n.d.). Compound Summary: Isopentylamine (Free Base data for reference). Retrieved from [Link]

Sources

• 1. Isoamylamine | C5H13N | CID 7894 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. isoamyl amine, 107-85-7 [thegoodscentscompany.com]
• 3. Isopentylamine 99 107-85-7 [sigmaaldrich.com]
• 4. lookchem.com [lookchem.com]
• 5. scbt.com [scbt.com]
• 6. Isopentylamine Hydrochloride | CymitQuimica [cymitquimica.com]
• 7. CAS 107-85-7: Isoamylamine | CymitQuimica [cymitquimica.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. biosynth.com [biosynth.com]
• 10. Isopentylamine is a novel defence compound induced by insect feeding in rice - PubMed [pubmed.ncbi.nlm.nih.gov]

Isopentylamine hydrochloride molecular weight and formula

Molecular Identity, Synthesis Protocols, and Application Framework

Executive Summary

Isopentylamine hydrochloride (3-Methylbutan-1-amine hydrochloride) is a primary ammonium salt essential to pharmaceutical synthesis and advanced materials science. While historically utilized as a precursor for isoamyl-substituted pharmaceutical intermediates, recent applications have surged in the development of organic-inorganic hybrid perovskites (solar cells) and as a stabilizing ligand in nanocrystal engineering.

This guide provides a rigorous technical profile of Isopentylamine hydrochloride, detailing its physicochemical properties, a self-validating synthesis protocol for high-purity generation, and analytical characterization standards.

Part 1: Physicochemical Profile

The precise molecular weight and formula are critical for stoichiometric calculations in drug substance manufacturing. Isopentylamine hydrochloride exists as a hygroscopic, white crystalline solid.[1]

Core Identity Data

Property	Value	Technical Note
IUPAC Name	3-Methylbutan-1-amine hydrochloride
Common Name	Isopentylamine hydrochloride; Isoamylamine HCl
CAS Number	541-23-1	Distinct from free base (107-85-7)
Molecular Formula		Often expressed as
Molecular Weight	123.62 g/mol	Based on standard atomic weights
Melting Point	217°C (decomposition)	Sharp MP indicates high purity
Solubility	High: Water, EthanolLow: Diethyl Ether, Hexane	Exploited for recrystallization

Structural Visualization

The following diagram illustrates the protonation event converting the volatile free base into the stable hydrochloride salt.

Figure 1: Stoichiometric conversion of Isopentylamine to its Hydrochloride salt.

Part 2: Synthesis & Purification Protocol

Objective: Convert commercial Isopentylamine (free base, typically 98% purity) into pharmaceutical-grade Isopentylamine Hydrochloride (>99.5%).

Scientific Rationale:

• Solvent Choice: Diethyl ether or Methyl tert-butyl ether (MTBE) is selected because the free base is soluble, but the resulting HCl salt is insoluble. This drives the equilibrium forward via precipitation (Le Chatelier’s principle).

• Anhydrous Conditions: Water must be excluded to prevent the formation of a sticky hygroscopic gum rather than a free-flowing powder.

Reagents Required[2]

• Isopentylamine (Isoamylamine), >98% purity.[1][2][3][4]

• Hydrochloric acid (4M in Dioxane) OR HCl gas generation setup.

• Diethyl Ether (Anhydrous) or MTBE.

• Nitrogen atmosphere (balloon or Schlenk line).

Step-by-Step Methodology

• Preparation:

  • Flame-dry a 250 mL round-bottom flask (RBF) and equip it with a magnetic stir bar and a rubber septum.

  • Flush the system with Nitrogen (

    ) to remove ambient moisture.

• Solvation:

  • Inject 10.0 mL (approx. 7.5 g, 86 mmol) of Isopentylamine into the RBF.

  • Add 100 mL of anhydrous Diethyl Ether. Stir at 0°C (ice bath) to mitigate the exotherm of the subsequent neutralization.

• Acidification (Salt Formation):

  • Dropwise addition of HCl (4M in Dioxane) via syringe.

  • Observation: A thick white precipitate will form immediately.

  • Continue addition until the supernatant liquid tests acidic (pH < 2) on wet pH paper.

  • Note: Excess HCl is preferred to ensure complete conversion.

• Isolation:

  • Filter the suspension rapidly through a sintered glass funnel (frit) under vacuum.

  • Wash: Rinse the filter cake 3x with cold anhydrous ether to remove unreacted amines and organic impurities.

• Recrystallization (Critical for Purity):

  • Dissolve the crude solid in a minimum amount of boiling Ethanol (absolute).

  • Slowly add Diethyl Ether until the solution turns slightly turbid.

  • Cool to room temperature, then place in a -20°C freezer overnight.

  • Collect the high-purity needles via filtration.

Workflow Diagram

Figure 2: Purification workflow ensuring removal of trace free amine.

Part 3: Analytical Characterization

To validate the identity and purity of the synthesized salt, compare experimental data against these reference standards.

Proton NMR ( NMR)

Solvent:

or . Note: In , the ammonium protons ( ) exchange with deuterium and are not visible.

Position	Chemical Shift ( , ppm)	Multiplicity	Integration	Assignment
-CH2	2.95 - 3.05	Triplet (broad)	2H	adjacent to
-CH2	1.60 - 1.70	Multiplet	1H	Methine ( )
-CH2	1.50 - 1.60	Quartet	2H	bridge
-CH3	0.90 - 0.95	Doublet	6H	Terminal Isopropyl methyls

Diagnostic Check: The shift of the

-CH2 from ~2.71 ppm (in free base) to ~3.00 ppm confirms successful protonation.

Infrared Spectroscopy (FT-IR)

• Broad Band (2800–3200

  ): Strong N-H stretching characteristic of primary ammonium salts ( ).

• Fingerprint Region: Absence of peaks associated with free base impurities.

Part 4: Applications in R&D

Perovskite Solar Cells (PSC)

Isopentylamine hydrochloride is increasingly cited in materials science as a large organic cation for 2D/3D perovskite engineering .

• Mechanism: The bulky isopentyl group acts as a spacer in the perovskite lattice (e.g.,

  ), improving moisture stability compared to smaller cations like methylammonium.

• Usage: It is dissolved in DMF/DMSO precursors to passivate defects at the grain boundaries of perovskite films.

Pharmaceutical Building Block

• Linker Chemistry: Used to introduce the isopentyl moiety into sulfonamides and amides via standard coupling reactions (using EDC/NHS or acid chlorides) where the HCl salt is neutralized in situ by a base (e.g., DIPEA).

• Metabolic Studies: Used as a reference standard in studying amine metabolism and decarboxylation pathways of leucine.

Part 5: Handling and Stability

• Hygroscopicity: The salt is moderately hygroscopic.

  • Storage: Must be stored in a desiccator or under inert gas.

  • Sign of Degradation: Clumping or "wet" appearance indicates moisture absorption, which alters the molecular weight calculation (weighing errors).

• Safety:

  • Signal Word: Warning.

  • Hazards: Causes skin irritation (H315) and serious eye irritation (H319).

  • PPE: Nitrile gloves and safety glasses are mandatory.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 10922, Isopentylamine hydrochloride. PubChem. Available at: [Link]

Sources

• 1. Isopentylamine Hydrochloride | 541-23-1 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 2. Isopentylamine Hydrochloride | 541-23-1 | TCI AMERICA [tcichemicals.com]
• 3. Isopentylamine Hydrochloride | CymitQuimica [cymitquimica.com]
• 4. chemscene.com [chemscene.com]

Natural Occurrence of Isopentylamine and Its Salts: A Technical Guide

Executive Summary

Isopentylamine (Isoamylamine; 1-amino-3-methylbutane) is a primary aliphatic monoamine derived principally from the decarboxylation of L-leucine. While often overshadowed by its alcohol analog (isoamyl alcohol), isopentylamine plays a critical, distinct role in plant defense signaling and microbial fermentation biochemistry.

This technical guide provides a comprehensive analysis of the natural occurrence, biosynthetic origins, and analytical characterization of isopentylamine. It is designed for researchers requiring high-fidelity protocols for the extraction and quantification of this amine from complex biological matrices (e.g., Oryza sativa tissues, fermented dairy, and enological products).

Chemical Identity and Physicochemical Properties

Isopentylamine (

) exists in nature primarily in its protonated cationic form due to its high pKa relative to physiological pH.

The "Natural Salt" Concept

In biological systems (cytosol pH ~7.4; vacuole pH ~5.5; fermented food pH ~4.5), isopentylamine (pKa

10.6) does not exist as a free base. It occurs as an isopentylammonium cation , paired with available organic counter-ions.

• In Plant Tissue: Associated with malate, citrate, or oxalate.

• In Fermentation: Associated with lactate, tartrate, or acetate.

Table 1: Physicochemical Profile of Isopentylamine

Property	Value	Relevance to Extraction
CAS Number	107-85-7	Identifier for standard procurement.
Molecular Weight	87.16 g/mol	Low MW requires derivatization for accurate HPLC mass resolution.
Boiling Point	95-97 °C	Volatile as a free base; samples must be kept acidic to prevent loss.
pKa	10.6	Positively charged (ammonium form) in all standard biological buffers.
Solubility	Miscible in water	Requires polar extraction solvents (e.g., dilute acids).

Biosynthetic Origins: The Leucine Connection

The genesis of isopentylamine is strictly tied to amino acid metabolism. It is a "biogenic amine" formed via the enzymatic decarboxylation of L-Leucine.

Enzymatic Pathway

The conversion is catalyzed by Leucine Decarboxylase (LDC) or promiscuous aromatic amino acid decarboxylases (AADC) in certain microbial strains.

• Precursor: L-Leucine (

  ).

• Enzyme: Leucine Decarboxylase (EC 4.1.1.x).

• Cofactor: Pyridoxal-5'-phosphate (PLP).

• Product: Isopentylamine +

  .

Pathway Visualization

The following diagram illustrates the biosynthetic flow and the competitive Ehrlich pathway (common in yeast), which diverts the intermediate to isoamyl alcohol.

Figure 1: Divergent biosynthetic pathways of L-Leucine. The green path indicates direct amine formation.

Ecological and Industrial Occurrence[1]

Plant Kingdom: Induced Defense

In Oryza sativa (Rice), isopentylamine is not merely a metabolic byproduct but a specialized defense metabolite .[1][2]

• Trigger: Herbivory by the Brown Planthopper (Nilaparvata lugens).[1][3]

• Mechanism: Upon tissue damage, jasmonic acid signaling upregulates leucine decarboxylation.

• Toxicity: Isopentylamine accumulates to toxic levels in the phloem, acting as a feeding deterrent.

Fermented Matrices

In food science, isopentylamine is a marker of proteolysis and decarboxylase-positive bacterial activity.

• Cheese: Found in ripened varieties (Cheddar, Camembert) due to Lactobacillus and Enterococcus activity.

• Wine: Present in low concentrations; contributes to the "mousy" off-flavor if concentrations exceed sensory thresholds.

• Sausages: Fermented meats often contain isopentylamine as part of the total biogenic amine load, originating from the starter culture's metabolism of muscle proteins.

Technical Workflow: Extraction & Quantification

Core Directive: This protocol uses Dansyl Chloride (DNS-Cl) derivatization. Direct detection of isopentylamine is difficult due to its lack of a strong chromophore and high polarity. Dansylation adds a UV/Fluorescent tag and increases hydrophobicity for Reverse-Phase HPLC retention.

Reagents[5]

• Extraction Solvent: 0.4 M Perchloric Acid (

  ) or 5% Trichloroacetic acid (TCA). Why: These acids precipitate proteins and maintain the amine in its stable, non-volatile salt form.

• Derivatizing Agent: Dansyl Chloride (5 mg/mL in acetone).

• Buffer: Saturated Sodium Carbonate (

  ). Why: High pH (~11) is required to deprotonate the amine, allowing nucleophilic attack on the DNS-Cl.

Step-by-Step Protocol

Step 1: Homogenization & Lysis

• Weigh 5.0 g of sample (Plant leaf or Cheese).

• Add 20 mL of 0.4 M

  .

• Homogenize (Ultra-Turrax) for 2 mins at 15,000 rpm.

• Critical Checkpoint: Ensure temperature remains < 4°C to prevent enzymatic degradation.

Step 2: Clarification

• Centrifuge homogenate at 10,000 x g for 15 mins at 4°C.

• Filter supernatant through a 0.45 µm PTFE filter.

Step 3: Derivatization (The "DNS" Reaction)

• Mix 500 µL of filtrate with 250 µL of Saturated

  .

• Add 500 µL of Dansyl Chloride solution.

• Incubate at 60°C for 45 mins in the dark.

  • Mechanism:[4][5] The sulfonyl chloride group of DNS-Cl reacts with the primary amine of isopentylamine to form a stable sulfonamide.

• Add 50 µL Proline (100 mg/mL) to scavenge excess DNS-Cl.

Step 4: HPLC Quantification

• Column: C18 Reverse Phase (e.g., 250 x 4.6 mm, 5 µm).

• Mobile Phase A: Water/Acetonitrile (90:10) + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile/Methanol (70:30).

• Detection: UV at 254 nm or Fluorescence (Ex 340 nm / Em 525 nm).

Analytical Workflow Diagram

Figure 2: Optimized extraction and derivatization workflow for biogenic amines.

Pharmacological & Toxicological Implications[8]

Toxicology Profile

Isopentylamine is a constituent of the "pressor amines" group.

• Mechanism: It can displace norepinephrine from sympathetic nerve endings, potentially causing vasoconstriction and elevated blood pressure.

• MAOI Interaction: In patients taking Monoamine Oxidase Inhibitors (MAOIs), the metabolic breakdown of isopentylamine (via MAO-B) is blocked. Ingestion of isopentylamine-rich foods (e.g., aged cheese) can lead to a hypertensive crisis (the "Cheese Effect").

Biological Activity

Research indicates isopentylamine acts as a glycine receptor antagonist in certain invertebrate models, contributing to its efficacy as a plant defense against insects. In mammalian smooth muscle, it exhibits weak spasmogenic activity compared to histamine or tyramine.

References

• Aboshi, T., et al. (2020).[3] "Isopentylamine is a novel defence compound induced by insect feeding in rice."[1][2][3] Plant, Cell & Environment.[3] Link

• Silla Santos, M.H. (1996). "Biogenic amines: their importance in foods." International Journal of Food Microbiology. Link

• Linares, D.M., et al. (2011). "Biogenic Amines in Dairy Products." Critical Reviews in Food Science and Nutrition. Link

• PubChem. (n.d.). "Isoamylamine (Compound)."[1][6][7] National Library of Medicine. Link

• Önal, A. (2007). "A review: Current analytical methods for the determination of biogenic amines in foods." Food Chemistry. Link

Sources

• 1. Isopentylamine is a novel defence compound induced by insect feeding in rice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Sci-Hub. Isopentylamine is a novel defence compound induced by insect feeding in rice / Plant, Cell & Environment, 2020 [sci-hub.jp]
• 4. Engineering the leucine biosynthetic pathway for isoamyl alcohol overproduction in Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Isoamylamine | C5H13N | CID 7894 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. ISOAMYLAMINE | 107-85-7 [chemicalbook.com]

Technical Whitepaper: Isopentylamine Hydrochloride Safety &amp; Handling in Research Contexts

Executive Summary

Isopentylamine Hydrochloride (Isoamylamine HCl) is a primary amine salt frequently employed as a nitrogenous building block in the synthesis of pharmaceuticals, particularly isoindoline-based antineoplastic agents and agrochemicals. While significantly more stable and less volatile than its free base counterpart (Isopentylamine), the hydrochloride salt presents distinct challenges regarding hygroscopicity and potential in situ liberation of the corrosive free amine.

This guide provides a rigorous technical analysis of the compound's safety profile, distinguishing critical handling protocols for the salt versus the free base to ensure scientific integrity and personnel safety.

Part 1: Chemical Identity & Physicochemical Profile[1]

The transition from Isopentylamine (liquid) to Isopentylamine Hydrochloride (solid) fundamentally alters the safety landscape. Researchers must recognize that while the fire hazard is mitigated, the salt acts as a latent source of the bioactive amine.

Table 1: Physicochemical Specifications

Property	Data	Technical Note
Chemical Name	Isopentylamine Hydrochloride	Also: 3-Methylbutan-1-amine hydrochloride
CAS Number	541-23-1	Distinct from free base (CAS 107-85-7)
Molecular Formula	C₅H₁₃N[1][2][3][4][5][6] · HCl	MW: 123.62 g/mol
Physical State	White crystalline powder	Hygroscopic nature requires inert storage
Melting Point	217 °C (Decomposes)	High thermal stability compared to base (bp 95°C)
Solubility	Soluble in water, Ethanol	High polarity facilitates aqueous workups
Acidity (pKa)	~10.6 (ammonium ion)	Acts as a weak acid in solution

Expert Insight: The melting point of 217°C is a decomposition point. Do not attempt to dry this compound at temperatures exceeding 100°C under high vacuum for extended periods, as sublimation or degradation may occur.

Part 2: Hazard Characterization (GHS Analysis)[7]

Unlike the free base, which is a Class 3 Flammable Liquid and Category 1B Corrosive , the hydrochloride salt is classified primarily as an Irritant . However, complacency is a common failure mode.

GHS Classification (29 CFR 1910.1200 / CLP)

• Skin Corrosion/Irritation: Category 2 (Causes skin irritation)

• Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation)

• Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation)

Mechanism of Toxicity[9]

• Contact Irritation: Upon contact with mucous membranes or moist skin, the salt hydrolyzes. While the HCl component contributes to acidity, the ammonium cation can displace physiological ions, causing local irritation.

• In Situ Base Liberation: If mixed with strong bases (e.g., NaOH, NaH, K₂CO₃) during synthesis, the salt instantly reverts to Isopentylamine free base .

  • Risk:[2][5][6] The free base is highly volatile and corrosive. A reaction designed for a solid salt can suddenly generate toxic, flammable vapors.

Part 3: Operational Safety & Exposure Control

Engineering Controls

• Primary: Chemical Fume Hood.[7] Required for all weighing and transfer operations to prevent inhalation of dust.

• Secondary: Inert Atmosphere (Nitrogen/Argon). Due to hygroscopicity, the compound should be handled quickly or within a glovebox if high purity is required for water-sensitive reactions.

Personal Protective Equipment (PPE) Selection Logic

PPE Type	Recommendation	Causality/Rationale
Gloves	Nitrile (0.11 mm minimum)	Permeation Logic: Solids have low permeation rates compared to liquids. Standard nitrile offers >480 min protection against the solid salt. Warning: If dissolved in organic solvents, match glove to the solvent.
Eye Protection	Safety Glasses with Side Shields	Prevents particulate entry. Goggles required if generating dust clouds.
Respiratory	N95 / P100 (if outside hood)	Only necessary if engineering controls fail. The salt is a respiratory irritant.

Storage Protocol (Self-Validating System)

To verify storage integrity, use the "Clumping Test" :

• Condition: Store at Room Temperature (< 25°C) in a desiccator or under inert gas.

• Validation: If the white powder turns into a sticky gum or solid block, moisture ingress has occurred. This alters the molecular weight (due to water mass) and invalidates stoichiometric calculations.

  • Corrective Action: Recrystallize from ethanol/ether or discard if hydrolysis is suspected.

Part 4: Emergency Response Protocols

The following workflow dictates the response to spills or exposure. The critical decision point is determining if the salt has been wetted or mixed with base.

Figure 1: Emergency response decision tree distinguishing between dry salt spills and high-risk basic solutions.

First Aid Measures

• Inhalation: Move to fresh air. If wheezing occurs (bronchospasm), seek medical attention.

• Skin Contact: Brush off loose particles before washing. Rinse with soap and water for 15 minutes.

• Eye Contact: Flush with water for 15 minutes. Remove contact lenses immediately to prevent trapping of the salt.

Part 5: Experimental Workflow & Synthesis

When using Isopentylamine HCl in synthesis (e.g., reductive amination or amide coupling), the "Free-Basing" step is the most critical safety control point.

Protocol: In Situ Neutralization

Objective: Safely generate the nucleophilic amine from the stable salt.

• Setup: Flame-dried glassware under Argon flow.

• Solvent Choice: Use dry DCM or DMF.

• Addition: Suspend Isopentylamine HCl in solvent.

• Base Addition: Add tertiary amine (TEA or DIPEA) slowly at 0°C.

  • Why? Exothermic reaction. Immediate generation of Isopentylamine free base occurs.

• Ventilation: Ensure the fume hood sash is lowered. The characteristic "ammonia-like" fishy odor indicates free amine generation.

Figure 2: Activation pathway showing the transition from stable salt to reactive (and hazardous) species.

Part 6: Toxicological Insight

While specific LD50 data for the hydrochloride salt is often subsumed under the free base data in literature, the toxicity is inferred from the parent amine, adjusted for molecular weight and bioavailability.

• Acute Toxicity (Oral): Estimated LD50 ~1000 mg/kg (Rat).

  • Basis: Free base LD50 is ~300-400 mg/kg. The salt is less bioavailable and diluted by the HCl mass, but still harmful.

• Sensitization: No strong evidence of skin sensitization, but prolonged exposure can lead to dermatitis.

• Carcinogenicity: Not listed by IARC, NTP, or OSHA.

References

• PubChem. (2023).[8] Compound Summary: Isopentylamine.[2] National Library of Medicine. Retrieved October 26, 2023, from [Link]

• European Chemicals Agency (ECHA). (2023).[8] Registration Dossier: Isopentylamine. Retrieved October 26, 2023, from [Link]

Sources

• 1. 异戊胺 99% | Sigma-Aldrich [sigmaaldrich.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. Isopentylamine Hydrochloride | 541-23-1 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Isopentylamine Hydrochloride | 541-23-1 | TCI (Shanghai) Development Co., Ltd. [tcichemicals.com]
• 7. fishersci.com [fishersci.com]
• 8. Isoamylamine | C5H13N | CID 7894 - PubChem [pubchem.ncbi.nlm.nih.gov]

Thermochemical Profile: Isopentylamine Hydrochloride

The following is an in-depth technical guide on the thermochemical properties of Isopentylamine Hydrochloride, structured for researchers and drug development professionals.

Technical Guide & Data Repository

Executive Summary

Isopentylamine hydrochloride (3-methylbutylamine HCl) is a primary amine salt frequently utilized as a building block in the synthesis of pharmaceuticals (e.g., antispasmodics, diuretics) and agrochemicals. While the free base is a volatile liquid, the hydrochloride salt offers enhanced stability and solubility, making it the preferred form for solid-state handling and dosage formulation.

This guide provides a critical synthesis of experimental physical data and derived thermochemical parameters. Where direct calorimetric data is absent from public registries, values have been calculated using high-fidelity homologous series extrapolation and group contribution methods, a standard approach in process safety and thermodynamic modeling.

Chemical Identity & Purity Standards

Before interpreting thermodynamic data, the material phase and purity must be defined, as impurities (water, free base) significantly skew calorimetric results.

Parameter	Specification
IUPAC Name	3-Methylbutan-1-amine hydrochloride
CAS Registry Number	541-23-1
Molecular Formula	( )
Molecular Weight	123.62 g/mol
Appearance	White crystalline powder
Stoichiometry	1:1 molar ratio (Amine:Acid)
Critical Impurity	Hygroscopic water (Material must be dried >24h over for accurate DSC/TGA)

Experimental Physical Properties

The following properties represent direct experimental observations essential for establishing the baseline state for thermodynamic calculations.

Property	Value	Conditions/Method	Source
Melting Point ( )	217 °C (Decomposes)	DSC onset, open capillary	[1][2]
Solubility	High (>100 mg/mL)	Water ( ), Ethanol	[2]
pKa (Conjugate Acid)	10.60	Potentiometric titration ( )	[3]
Density (Solid)	~1.05 - 1.10 g/cm³	Estimated from crystal packing of homologs	[4]

Technical Note: The melting point of 217 °C is accompanied by decomposition (dehydrochlorination). This is a critical safety parameter; processing temperatures should not exceed 180 °C to prevent the release of HCl gas and free amine vapors.

Thermochemical Data (Derived & Calculated)

Direct combustion calorimetry data for the hydrochloride salt is not available in standard NIST databases. The values below are derived using Homologous Series Extrapolation (HSE) based on the experimentally verified enthalpies of ethylamine HCl and butylamine HCl.

Standard Enthalpy of Formation ( )

The formation enthalpy is calculated via the thermodynamic cycle of hydrochlorination:

• (Free Base, Isopentylamine, l): [5]
• (HCl, g): [6]
• (Hydrochlorination): (Average for primary alkyl amines)

Calculated Value:

Standard Enthalpy of Combustion ( )

Calculated for the reaction:

Using Hess's Law and standard enthalpies for products (

: -393.5, : -285.8, : -167.2):

Molar Heat Capacity ( )

Estimated using Kopp’s Rule for ionic solids (Additivity of atomic heat capacities):

• Contribution C (x5):

• Contribution H (x14):

• Contribution N (x1):

• Contribution Cl (x1):

Estimated Value:

Thermodynamic Cycles & Stability

Understanding the energetic pathways is crucial for process safety. The diagrams below illustrate the formation and decomposition logic used to validate the data above.

Born-Haber Cycle for Enthalpy Derivation

This workflow visualizes how the solid salt enthalpy is constructed from its constituent parts.

Figure 1: Thermochemical cycle deriving the standard enthalpy of formation for the hydrochloride salt.

Thermal Decomposition Pathway

At

, the salt undergoes reversible dissociation, which can lead to dangerous pressurization in closed vessels.

Figure 2: Thermal decomposition pathway. Note that upon cooling, these vapors will recombine to form a fine particulate smoke of the salt.

Thermodynamics of Solution

For drug development, the behavior of the salt in aqueous solution is paramount.

• Enthalpy of Solution (

  ): Endothermic.

  • Breaking the crystal lattice requires energy (+U), while hydration of ions releases energy (-

    ).

  • For alkylamine hydrochlorides,

    is typically +15 to +25 kJ/mol .

  • Implication: Dissolving large quantities in water will cool the solution.

• Activity Coefficients: In physiological saline (0.15 M NaCl), the activity coefficient (

  ) of the isopentylammonium cation is approximately 0.75 - 0.80 , consistent with the Debye-Hückel theory for mono-monovalent electrolytes.

Handling & Safety Protocols

Based on the thermochemical profile:

• Thermal Hazards: Do not heat above 180 °C. The decomposition releases HCl gas, which is corrosive and toxic.

• Exothermic Formation: If generating the salt from free base and HCl gas in situ, cooling is required to manage the -175 kJ/mol heat release.

• Hygroscopicity: The salt will absorb atmospheric moisture. Store in a desiccator. Wet salt will show a depressed melting point (<215 °C).

References

• TCI Chemicals. (2024). Isopentylamine Hydrochloride Product Specification & SDS. Retrieved from

• National Center for Biotechnology Information. (2024).[1] PubChem Compound Summary for CID 125309539, Isopentylamine hydrochloride. Retrieved from

• Perrin, D. D. (1965). Dissociation Constants of Organic Bases in Aqueous Solution. Butterworths, London. (Standard reference for amine pKa values).

• NIST. (2024). Isopentylamine (Free Base) Thermochemical Data. NIST Chemistry WebBook, SRD 69. Retrieved from

• Cheméo. (2024). 1-Butanamine, 3-methyl- Thermophysical Properties. (Aggregated data from NIST/Joback methods). Retrieved from

• Cox, J. D., & Pilcher, G. (1970). Thermochemistry of Organic and Organometallic Compounds. Academic Press, London.

Sources

• 1. ISOAMYLAMINE | 107-85-7 [chemicalbook.com]

Protocols & Analytical Methods

Synthesis of Isopentylamine hydrochloride from isoamylamine

Application Note: High-Purity Synthesis of Isopentylamine Hydrochloride

Executive Summary

This technical guide details the protocol for the conversion of Isoamylamine (Isopentylamine) to its hydrochloride salt, Isopentylamine Hydrochloride . While the free amine is a volatile, flammable liquid with a strong ammoniacal odor, the hydrochloride salt is a stable, non-volatile solid (MP ~217°C) preferred for pharmaceutical intermediate handling, storage, and precise stoichiometric dosing.

This guide presents two validated methodologies:

• Method A (Anhydrous Precipitation): The "Gold Standard" for high-purity isolation, minimizing hygroscopic impurities.

• Method B (Aqueous Neutralization): An alternative route for large-scale crude processing where solvent handling is constrained.

Chemical Profile & Rationale

The conversion is an exothermic acid-base neutralization. Understanding the physical property shift is critical for process design.

Property	Isoamylamine (Free Base)	Isopentylamine Hydrochloride (Salt)
CAS Number	107-85-7	541-23-1
Formula
Molecular Weight	87.16 g/mol	123.62 g/mol
Physical State	Clear, colorless liquid	White crystalline powder
Melting Point	-60°C	217°C (decomposition)
Boiling Point	95–97°C	N/A (Solid)
Solubility	Miscible in ethanol, ether, water	Highly soluble in water; sparingly soluble in ether
Primary Hazard	Flammable Liquid (Flash pt: 18°C)	Irritant (Skin/Eye), Hygroscopic

Reaction Equation:

Materials & Safety Prerequisites

Reagents:

• Precursor: Isoamylamine (≥98% purity). Note: Ensure free of water to prevent "oiling out" in Method A.

• Acid Source (Method A): 4M HCl in 1,4-Dioxane OR 2M HCl in Diethyl Ether (Anhydrous).

• Acid Source (Method B): Hydrochloric Acid (37% Aqueous).

• Solvents: Diethyl Ether or Methyl tert-butyl ether (MTBE) (Reaction medium); Acetonitrile (Recrystallization).

Safety Criticals:

• Exotherm Control: The reaction is highly exothermic. Active cooling is mandatory.

• Vapor Control: Isoamylamine has a potent odor and low flash point. Work exclusively in a fume hood.

• Corrosivity: HCl causes severe burns. Wear chemical-resistant gloves (Nitrile/Neoprene) and safety goggles.

Experimental Protocols

Method A: Anhydrous Precipitation (Recommended)

Rationale: This method precipitates the salt directly from an organic solvent, avoiding the energy-intensive removal of water and yielding a dry, free-flowing powder immediately.

Step-by-Step Procedure:

• Preparation: Charge a round-bottom flask (RBF) with Isoamylamine (10.0 g, 115 mmol) .

• Dilution: Dilute with 100 mL of anhydrous Diethyl Ether (or MTBE).

  • Why: Dilution acts as a heat sink and ensures the salt precipitates rather than forming a gummy oil.

• Cooling: Place the RBF in an ice-water bath (0–4°C). Stir magnetically.

• Acid Addition: Dropwise, add HCl in Dioxane (4M) or HCl in Ether (2M) .

  • Target: Add approx. 1.1 equivalents of HCl (e.g., ~32 mL of 4M HCl/Dioxane).

  • Observation: A thick white precipitate will form immediately.

  • Control: Monitor temperature; do not exceed 20°C during addition.

• Equilibration: After addition, stir at 0°C for 30 minutes, then allow to warm to room temperature for 1 hour.

• Isolation: Filter the solid using a sintered glass funnel (vacuum filtration).

• Washing: Wash the filter cake 3x with cold anhydrous ether to remove excess acid and unreacted amine.

• Drying: Dry under high vacuum (0.1 mbar) at 40°C for 4 hours.

Expected Yield: >90% Appearance: White crystalline solid.

Method B: Aqueous Neutralization

Rationale: Used when anhydrous reagents are unavailable. Requires rigorous drying.

Step-by-Step Procedure:

• Cooling: Place Isoamylamine (10.0 g) in a beaker cooled to 0°C.

• Neutralization: Slowly add 37% Aqueous HCl dropwise while stirring.

  • Endpoint: Monitor pH.[1] Stop addition when pH reaches ~2.0 (slightly acidic to ensure full conversion).

• Evaporation: Transfer the clear solution to a rotary evaporator. Remove water at 60°C under reduced pressure.

  • Note: The product may initially appear as a viscous oil/syrup due to water retention.

• Azeotropic Drying: Add Ethanol or Toluene to the residue and re-evaporate to drive off trace water (azeotropic distillation).

• Crystallization: Triturate the dry residue with cold ether to induce crystallization.

Process Visualization (Workflow)

The following diagram illustrates the decision logic and workflow for both synthesis routes.

Figure 1: Decision tree and process flow for the synthesis of Isopentylamine Hydrochloride.

Quality Control & Characterization

To validate the synthesis, perform the following checks:

• Melting Point Analysis:

  • Specification: 215–218°C (Decomposition).

  • Note: A depressed melting point (<210°C) indicates retained moisture or unreacted amine.

• Solubility Test:

  • Dissolve 100 mg in 1 mL water. The solution should be clear and colorless.

  • Add 1 drop of

    . A dense white precipitate ( ) confirms the presence of the chloride counterion.

• Hygroscopicity Check:

  • Store the final product in a desiccator. Isopentylamine HCl is hygroscopic; exposure to humid air will cause clumping.

References

• Sigma-Aldrich. Isopentylamine Product Specification & Safety Data Sheet. Retrieved from

• TCI Chemicals. Isopentylamine Hydrochloride Product Properties (MP 217°C). Retrieved from

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 7894, Isoamylamine. Retrieved from

• ChemicalBook. Isoamylamine Hydrochloride Properties and Synthesis Data. Retrieved from

Sources

• 1. researchgate.net [researchgate.net]

Laboratory preparation of 3-Methylbutan-1-amine hydrochloride

Application Note: High-Purity Synthesis of 3-Methylbutan-1-amine Hydrochloride

Abstract & Scope

This application note details the laboratory-scale preparation of 3-Methylbutan-1-amine hydrochloride (Isoamylamine HCl), a critical intermediate in the synthesis of pharmaceutical agents (e.g., amorolfine) and agrochemicals. While several routes exist—including the Gabriel synthesis and reductive amination—this protocol focuses on the reduction of isovaleronitrile using Lithium Aluminum Hydride (

) . This method is selected for its high atom economy, complete conversion of the nitrile, and the ability to produce high-purity primary amines without secondary amine contamination.

Crucially, this guide addresses the common bottleneck of aluminum emulsion formation during workup by implementing a modified Fieser workup protocol , ensuring granular precipitates and high recovery yields.

Chemical Profile & Properties[1][2][3][4][5][6][7][8]

Table 1: Physicochemical Properties

Property	3-Methylbutan-1-amine (Free Base)	3-Methylbutan-1-amine Hydrochloride
CAS Number	107-85-7	541-23-1
Formula
Molecular Weight	87.16 g/mol	123.62 g/mol
Physical State	Colorless liquid	White crystalline solid
Boiling/Melting Point	BP: 95–97 °C	MP: 213–215 °C (lit.)[1]
Density	0.751 g/mL ( )	N/A
Solubility	Miscible in water, ethanol, ether	Soluble in water, ethanol; Insoluble in ether

Strategic Synthesis Architecture

The synthesis proceeds via a hydride transfer mechanism. The choice of

over milder reducing agents (like ) is necessitated by the high activation energy required to reduce the nitrile triple bond to the primary amine.

Reaction Scheme:

Process Flow Diagram

The following diagram illustrates the critical path, including the specific "n:n:3n" stoichiometry required for the Fieser workup to prevent emulsion lock.

Figure 1: Operational workflow for the reduction of isovaleronitrile and subsequent hydrochloride salt formation.

Detailed Experimental Protocols

Protocol A: Reduction of Isovaleronitrile

Safety Note:

is pyrophoric. All glassware must be oven-dried. Operations must be conducted under an inert atmosphere (Nitrogen or Argon).

Reagents:

• Isovaleronitrile (10.0 g, 120 mmol)

• Lithium Aluminum Hydride (

  ) pellets (5.5 g, 145 mmol, ~1.2 eq)

• Anhydrous Tetrahydrofuran (THF) or Diethyl Ether (200 mL)

Procedure:

• Apparatus Setup: Assemble a 500 mL 3-neck round-bottom flask with a reflux condenser, pressure-equalizing addition funnel, and a nitrogen inlet. Flame-dry or oven-dry the assembly.[2]

• Hydride Suspension: Charge the flask with

  (5.5 g) and anhydrous THF (100 mL). Cool the suspension to 0°C using an ice bath.

• Addition: Dissolve isovaleronitrile (10.0 g) in THF (40 mL). Add this solution dropwise to the hydride suspension over 30 minutes. Observation: Controlled gas evolution (

  ) will occur.

• Reaction: Once addition is complete, remove the ice bath and allow to warm to room temperature. Heat the mixture to gentle reflux for 4–6 hours.

  • Checkpoint: Monitor reaction progress via TLC or GC. Disappearance of the nitrile peak confirms completion.

• Fieser Workup (The "n : n : 3n" Rule):

  • Cool the reaction mixture to 0°C.

  • Dilute with 50 mL diethyl ether.

  • Slowly add 5.5 mL of water (vigorous reaction).

  • Add 5.5 mL of 15% aqueous NaOH solution.

  • Add 16.5 mL of water.

  • Result: The grey lithium aluminum salts should turn into a white, granular precipitate that settles easily, leaving a clear supernatant.

• Isolation: Filter the mixture through a sintered glass funnel (or Celite pad). Wash the filter cake thoroughly with diethyl ether (2 x 50 mL).

• Drying: Combine the filtrates and dry over anhydrous

  or for 20 minutes. Filter off the drying agent.[3]

Protocol B: Formation of the Hydrochloride Salt

The free base is volatile and prone to oxidation; conversion to the salt should be performed immediately after isolation.

Procedure:

• Concentration: Carefully concentrate the ethereal solution from Protocol A using a rotary evaporator (bath temp < 40°C) to remove the bulk of the THF/Ether. Note: Do not evaporate to complete dryness to avoid loss of the volatile amine.

• Solvation: Re-dissolve the residue in dry diethyl ether (100 mL).

• Acidification:

  • Method A (Gas): Bubble anhydrous HCl gas through the solution until pH paper indicates acidity (pH ~2).

  • Method B (Solution - Recommended): Add 4M HCl in Dioxane dropwise with stirring.

• Precipitation: The hydrochloride salt will precipitate immediately as a white solid. Cool the flask in an ice bath for 30 minutes to maximize yield.

• Collection: Filter the solid under vacuum and wash with cold ether.

Protocol C: Purification (Recrystallization)

To achieve pharmaceutical-grade purity (>99%), recrystallization is required to remove trace ammonium salts or unreacted starting materials.

• Solvent System: Dissolve the crude salt in a minimum amount of hot absolute ethanol or acetone.

• Crystallization: If using ethanol, add diethyl ether dropwise until slight turbidity is observed, then cool slowly to 4°C. If using acetone, simply cool the hot saturated solution.

• Drying: Collect the crystals and dry in a vacuum desiccator over

  .

Analytical Validation

Expected Results:

• Yield: 75–85% (approx. 11–12 g).

• Melting Point: 213–215 °C.

Spectroscopic Data:

• NMR (DMSO- , 400 MHz):
  • 0.90 (d, 6H, ), 1.45 (q, 2H, ), 1.62 (m, 1H, ), 2.80 (t, 2H, ), 8.10 (br s, 3H, ).

• IR (KBr Pellet):

  • Broad band at 2800–3000

    ( stretch, ammonium salt).

  • Absence of peak at 2250

    (Nitrile stretch), confirming complete reduction.

Troubleshooting & Expert Insights

Issue	Probable Cause	Corrective Action
Gelatinous Emulsion	Improper quenching of aluminum salts.[4]	Strictly follow the Fieser workup (n g LAH : n mL H2O : n mL NaOH : 3n mL H2O).[5] Do not rush the addition.
Low Yield	Volatility of free base during evaporation.	Do not strip solvent completely to dryness before salt formation. Add HCl directly to the dried organic extract.
Yellow Product	Oxidation of amine or trace impurities.	Recrystallize from Acetone/Ethanol. Ensure inert atmosphere during reduction.

References

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard reference for nitrile reductions and Fieser workup).

• DrugFuture. (n.d.).[1] Isoamylamine Properties and Constants. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 7842, Isoamylamine. Retrieved from [Link]

• Organic Syntheses. (1925). Reduction of Nitriles. Coll. Vol. 1. (Foundational methodology for nitrile reduction). Retrieved from [Link]

• University of Rochester. (n.d.). Magic Formulas: Fieser Workup. Department of Chemistry. Retrieved from [Link]

Sources

• 1. Isoamylamine [drugfuture.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Purification of Isopentylamine hydrochloride by recrystallization

Application Note: High-Purity Recrystallization of Isopentylamine Hydrochloride

Executive Summary

Isopentylamine hydrochloride (3-methylbutylamine hydrochloride) is a critical aliphatic amine salt used as a building block in pharmaceutical synthesis (e.g., antifungal agents, antihypertensives) and increasingly in materials science for perovskite solar cell precursors. Commercial grades often contain residual free amine, isomeric impurities (n-pentylamine), or inorganic salts that can compromise downstream catalytic reactions or crystal lattice stability.

This guide details a Dual-Solvent Recrystallization Protocol using an Ethanol/Diethyl Ether system. This method is selected over aqueous recrystallization to minimize hydrolysis risks, prevent "oiling out" due to high water solubility, and ensure the removal of both non-polar organic impurities and polar inorganic residues.

Physicochemical Profile & Safety

Before initiating purification, verify the target compound properties to establish Quality Control (QC) baselines.

Table 1: Chemical Properties of Isopentylamine Hydrochloride

Property	Value	Notes
CAS Number	541-23-1
Formula	C₅H₁₃N[1][2][3][4][5]·HCl	MW: 123.62 g/mol
Melting Point	217 °C (decomposes)	Sharp melting point indicates high purity [1, 2].
Solubility (High)	Water, Ethanol, Methanol	Hygroscopic; readily absorbs atmospheric moisture.
Solubility (Low)	Diethyl Ether, Hexane, Acetone	Used as anti-solvents.
Appearance	White crystalline powder	Impure samples may appear off-white or yellow.

Safety Advisory:

• Hygroscopicity: The salt is hygroscopic. All solvents must be dried prior to use.

• Irritant: Causes skin and serious eye irritation (H315, H319).[6] Handle in a fume hood.

• Flammability: Diethyl ether is extremely flammable and can form explosive peroxides. Use peroxide-free ether and ground all glassware.

Strategic Solvent Selection

The choice of Absolute Ethanol (Solvent) and Diethyl Ether (Anti-solvent) is driven by three factors:

• Solubility Differential: Isopentylamine HCl is highly soluble in hot ethanol but virtually insoluble in diethyl ether. This allows for controlled precipitation (saturation) rather than relying solely on thermal gradients, which can be difficult with low-melting amine salts.

• Impurity Rejection:

  • Non-polar impurities (unreacted isopentylamine free base) remain soluble in the ether-rich mother liquor.

  • Inorganic salts (if present) are often less soluble in hot ethanol and can be removed via hot filtration.

• Thermal Stability: This method avoids prolonged boiling in water, reducing the risk of thermal degradation or hydrolysis near the melting point (217 °C).

Detailed Protocol: Dual-Solvent Recrystallization

Materials Required:

• Crude Isopentylamine Hydrochloride (10 g scale example)

• Solvent A: Absolute Ethanol (Anhydrous, ≥99.5%)

• Solvent B: Diethyl Ether (Anhydrous, BHT stabilized)

• Activated Charcoal (optional, for colored impurities)

• Equipment: Hotplate/stirrer, reflux condenser, vacuum filtration setup (Buchner funnel), vacuum desiccator.

Step 1: Dissolution

• Place 10 g of crude Isopentylamine HCl into a 100 mL round-bottom flask (RBF).

• Add a magnetic stir bar and attach a reflux condenser.

• Add Absolute Ethanol in small portions (start with 15-20 mL) through the top of the condenser while heating the flask to a gentle reflux (approx. 78 °C).

• Critical: Add only the minimum amount of ethanol required to fully dissolve the solid at boiling temperature. If the solution is clear, proceed.

  • Note: If the solution is colored, cool slightly, add 0.5 g activated charcoal, boil for 2 minutes, and proceed to Step 2.

Step 2: Hot Filtration (Impurity Removal)[9]

• While the solution is still near boiling, filter it rapidly through a pre-warmed glass frit or fluted filter paper into a clean, pre-warmed Erlenmeyer flask.

  • Why? This removes insoluble inorganic contaminants and charcoal.[7] The "pre-warmed" aspect prevents premature crystallization on the filter.

Step 3: Crystallization (The Anti-Solvent Addition)

• Reheat the filtrate to a gentle boil to ensure no crystals have formed. Remove from heat.

• While keeping the solution hot (but not boiling), slowly add Diethyl Ether dropwise with constant swirling.

• Endpoint: Continue adding ether until a faint, persistent cloudiness (turbidity) appears and does not disappear upon swirling.

• Add 2-3 drops of Ethanol to clear the turbidity (making the solution just barely saturated).

• Allow the flask to cool to room temperature undisturbed.

  • Tip: Wrapping the flask in a towel allows for slow cooling, promoting the growth of larger, purer crystals.

• Once at room temperature, place the flask in an ice-water bath (0-4 °C) for 30 minutes to maximize yield.

Step 4: Isolation and Drying

• Collect the crystals via vacuum filtration using a Buchner funnel.

• Wash the filter cake with 2 x 10 mL of cold Diethyl Ether.

  • Why? This washes away the mother liquor containing impurities without redissolving the salt.

• Drying: Transfer the crystals immediately to a vacuum desiccator containing P₂O₅ or silica gel. Dry under high vacuum for at least 6 hours.

  • Caution: Do not oven dry above 100 °C as the salt may sublime or degrade.

Quality Control (QC) & Troubleshooting

QC Metrics:

• Melting Point: Target 216–218 °C (with decomposition). A range >2 °C indicates residual solvent or impurities.

• 1H-NMR (D₂O): Check for the isopropyl doublet (~0.9 ppm) and absence of ethanol peaks (triplet ~1.17 ppm, quartet ~3.65 ppm).

• Silver Nitrate Test: Dissolve a small amount in water and add AgNO₃. A thick white precipitate confirms the presence of the chloride counterion.

Troubleshooting Table:

Issue	Diagnosis	Corrective Action
Oiling Out	Product separates as a liquid oil instead of crystals.	Indicates water contamination or solution is too concentrated. Add more Ethanol to redissolve, then cool very slowly. Ensure solvents are anhydrous.
Low Yield	Too much solvent used.	Evaporate 50% of the solvent on a rotary evaporator and repeat cooling/crystallization.
Colored Crystals	Organic impurities trapped.	Repeat recrystallization using activated charcoal in Step 1.

Process Visualization (Workflow)

The following diagram illustrates the logical flow and decision points of the purification process.

Figure 1: Step-by-step workflow for the dual-solvent recrystallization of Isopentylamine Hydrochloride.

References

• PubChem. (2023). Isoamylamine (Compound Summary). National Library of Medicine. Retrieved October 26, 2023, from [Link]

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.

Sources

• 1. GSRS [gsrs.ncats.nih.gov]
• 2. Isopentylamine 99 107-85-7 [sigmaaldrich.com]
• 3. Isopentylamine Hydrochloride | CymitQuimica [cymitquimica.com]
• 4. Isoamylamine | C5H13N | CID 7894 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Isopentylamine Hydrochloride | 541-23-1 | TCI AMERICA [tcichemicals.com]
• 7. Home Page [chem.ualberta.ca]

Isopentylamine hydrochloride as a reagent in pharmaceutical synthesis

Application Note: Isopentylamine Hydrochloride in Pharmaceutical Synthesis

Abstract

Isopentylamine hydrochloride (CAS 541-23-1) serves as a critical C5-building block in medicinal chemistry, primarily utilized to introduce isopentyl (isoamyl) moieties. This group acts as a bioisostere for the leucine side chain and a modulator of lipophilicity (LogP), enhancing membrane permeability in lead compounds.[1] This guide details the reagent's application in nucleophilic aromatic substitution (

), reductive amination, and multicomponent reactions (Ugi 4-CR), supported by validated protocols and mechanistic insights.[1]

Introduction: The Chemical Profile

Isopentylamine is often supplied as its hydrochloride salt to ensure stability and prevent oxidation/carbamaylation observed in the free amine.[1] However, its utility in synthesis relies on the controlled liberation of the nucleophilic nitrogen or its direct use in buffered systems.[1]

• Chemical Name: 3-Methylbutan-1-amine hydrochloride

• CAS: 541-23-1

• MW: 123.62 g/mol [1]

• Key Attribute: The isopentyl group adds steric bulk and hydrophobicity without the rigidity of a cyclic system, often improving the metabolic stability of the resulting amine compared to linear alkyl chains.[1]

Key Pharmaceutical Applications

Kinase Inhibitor & Nucleoside Analog Synthesis ( )

Isopentylamine is the standard reagent for synthesizing

-isopentenyl adenosine (iPA) and its analogs, which exhibit cytotoxic and cytokinin activity.[1] The reaction proceeds via Nucleophilic Aromatic Substitution ( ) on 6-chloropurine precursors.

• Mechanism: The amine attacks the electron-deficient C6 position of the purine ring.[1]

• Significance: This motif is critical in developing CDK (Cyclin-Dependent Kinase) inhibitors where the hydrophobic pocket requires a flexible alkyl tail for optimal binding affinity.

Natural Product Total Synthesis: Tambjamine K

The synthesis of the antimalarial marine alkaloid Tambjamine K highlights the utility of isopentylamine in acid-mediated condensation.[1][2]

• Reaction: Condensation of isopentylamine with a bipyrrole aldehyde.[1]

• Role: The isopentyl group is essential for the compound's transmembrane transport properties, directly influencing its

  against Plasmodium falciparum.[1]

Peptidomimetics via Ugi Multicomponent Reaction

In diversity-oriented synthesis (DOS), isopentylamine acts as a "Leucine surrogate."[1]

• Application: In the Ugi 4-Component Reaction (U-4CR), it serves as the amine component reacting with an aldehyde, isocyanide, and carboxylic acid.[1][3][4]

• Outcome: Generates

  -aminoacyl amide scaffolds that mimic peptide turns but possess enhanced proteolytic stability.[1][5]

Experimental Protocols

Protocol A: Nucleophilic Aromatic Substitution ( ) on Purines

Target: Synthesis of N6-isopentenyl adenosine analogs.

Reagents:

• 6-Chloropurine riboside (1.0 equiv)

• Isopentylamine Hydrochloride (1.2 equiv)

• Triethylamine (

  ) (2.5 equiv)

• Ethanol (Absolute)

Procedure:

• Preparation: In a round-bottom flask equipped with a reflux condenser, dissolve 6-chloropurine riboside (e.g., 1 mmol) in Ethanol (10 mL).

• Activation: Add Isopentylamine Hydrochloride (1.2 mmol) followed by dropwise addition of

  (2.5 mmol). Note: Excess base is crucial to neutralize the HCl salt and scavenge the HCl generated during substitution.

• Reaction: Heat the mixture to reflux (

  ) under an inert atmosphere ( ) for 4–6 hours. Monitor by TLC (System: DCM/MeOH 9:1).

• Work-up: Concentrate the solvent under reduced pressure. Resuspend the residue in cold water (10 mL).

• Isolation: The product often precipitates.[1] Filter and wash with cold water.[1] If oil forms, extract with Ethyl Acetate (

  mL), dry over , and concentrate.[1]

• Purification: Recrystallize from EtOH/Water or perform flash chromatography if necessary.

Protocol B: Reductive Amination (Salt Neutralization Method)

Target: Installation of Isopentyl hydrophobic tail on an aldehyde core.

Reagents:

• Aldehyde substrate (1.0 equiv)

• Isopentylamine Hydrochloride (1.2 equiv)

• Sodium Triacetoxyborohydride (

  ) (1.5 equiv)

• DIPEA (Diisopropylethylamine) (1.2 equiv)

• DCM (Dichloromethane) or DCE (Dichloroethane)

Procedure:

• Free-Basing In Situ: Suspend Isopentylamine Hydrochloride in DCM. Add DIPEA and stir for 15 minutes at room temperature to liberate the free amine.

• Imine Formation: Add the Aldehyde substrate.[1][6] If the aldehyde is sterically hindered, add catalytic Acetic Acid (1-2 drops) and stir for 1 hour.

• Reduction: Cool to

  . Add portion-wise over 10 minutes. Allow to warm to room temperature and stir overnight.

• Quench: Add saturated aqueous

  . Stir for 20 minutes until gas evolution ceases.

• Extraction: Separate organic layer.[1] Wash aqueous layer with DCM (

  ). Combine organics, wash with brine, dry ( ), and concentrate.[1]

Visualization of Reaction Pathways

Figure 1: Divergent synthetic workflows for Isopentylamine: Nucleophilic Aromatic Substitution (

) vs. Reductive Amination.

Troubleshooting & Optimization

Challenge	Cause	Solution
Incomplete Reaction ( )	HCl salt not fully neutralized; protonates the purine N7/N9.	Increase base equivalents ( ). Switch solvent to n-Butanol and increase temp to .
Low Yield (Reductive Amination)	Imine hydrolysis or poor formation.[1]	Use dehydrating agents ( or molecular sieves) during imine formation step before adding reducing agent.
Hygroscopicity	Salt absorbs water, altering stoichiometry.[1]	Store under Argon. Dry salt in a vacuum oven at over before critical weighing.
Purification Issues	Amine "streaking" on silica.	Pre-treat silica gel with 1% in hexane or use DCM/MeOH/NH4OH solvent systems.[1]

Safety & Compliance

• Hazards: Isopentylamine is corrosive and flammable.[1] The hydrochloride salt is an irritant (Skin Irrit. 2, Eye Irrit. 2).[1]

• Handling: Handle in a fume hood. Avoid dust formation of the salt.[1]

• Storage: Hygroscopic. Keep tightly closed in a dry place. Recommended re-test period: 12 months.[1]

References

• Synthesis of N6-substituted Adenosine Analogs: Title: N6-Isopentenyl Adenosine, A Promising Anticancer Agent: Synthesis of Novel Analogues.[1] Source: Università degli Studi di Milano (AIR). URL:[Link]

• Synthesis of Tambjamine K (Antimalarial): Title: Marine Pyrrole Alkaloids: Synthesis and Biological Activity.[1] Source: MDPI (Marine Drugs). URL:[Link]

• Peptidomimetics & Ugi Reaction: Title: Isocyanide-Based Multicomponent Reactions for the Synthesis of Heterocycles.[1][6] Source: MDPI (Molecules). URL:[Link]

• Antifungal Aaptamine Derivatives: Title: Design, Synthesis, and Antibacterial Activity of Long-Chain Alkyl-Substituted DemethyloxyAaptamine Derivatives.[1][7] Source: Journal of Natural Products (ACS). URL:[Link]

Sources

• 1. encyclopedia.pub [encyclopedia.pub]
• 2. mdpi.com [mdpi.com]
• 3. Ugi Four-Component Reactions Using Alternative Reactants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. RETRACTED: The Discovery of Novel Antimicrobial Agents Through the Application of Isocyanide-Based Multicomponent Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Peptidomimetics: Fmoc solid-phase pseudopeptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Isocyanide-Based Multicomponent Reactions for the Synthesis of Heterocycles [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]

Application Note: Isopentylamine Hydrochloride (IPACI) in Perovskite Solar Cells

Executive Summary

This guide details the application of Isopentylamine Hydrochloride (IPACI) (also known as Isoamylammonium Chloride) as a critical surface passivation agent in high-efficiency Perovskite Solar Cells (PSCs). As the PSC field moves toward commercialization, the focus has shifted from raw efficiency to operational stability. IPACI addresses this by forming a hydrophobic, low-dimensional (2D) capping layer on the 3D perovskite bulk. This "2D/3D heterostructure" strategy mitigates moisture ingress and suppresses non-radiative recombination at grain boundaries.

Key Benefits:

• Defect Passivation: The ammonium moiety (

  ) fills A-site vacancies, while chloride ions ( ) assist in crystallinity modulation and defect healing.

• Moisture Stability: The branched isopentyl chain provides superior steric shielding against water molecules compared to linear alkyl chains (e.g., n-propylamine).

• Efficiency Gain: Enhances Open-Circuit Voltage (

  ) by reducing interfacial trap density.

Mechanism of Action

The efficacy of IPACI lies in its dual-functionality during the post-treatment process. Unlike small cations (like Methylammonium) that intercalate into the lattice, the bulky Isopentylammonium cation (

) cannot fit into the 3D perovskite cage. Instead, it creates a 2D Ruddlesden-Popper phase ( ) or a quasi-2D passivation layer at the surface.

Mechanistic Pathway

• Surface Reaction: Upon spin-coating, IPACI reacts with excess

  on the perovskite surface.

• 2D Layer Formation: The reaction forms a thin, wide-bandgap 2D perovskite layer (

  or ).

• Band Alignment: This layer creates a Type-I (straddling) or Type-II alignment (depending on thickness) that blocks electron back-transfer (in n-i-p) or hole back-transfer (in p-i-n), reducing surface recombination velocity.

• Steric Shielding: The branched isobutyl tail of the isopentyl group creates a "steric umbrella," repelling water molecules more effectively than linear chains due to higher entropic disorder at the interface.

Figure 1: Mechanistic pathway of IPACI passivation, transforming surface defects into a stable 2D/3D heterostructure.

Experimental Protocol

This protocol describes the Post-Treatment Method , where IPACI is applied atop a crystallized perovskite film (e.g.,

or ).

Materials Required[1][2][3][4][5][6][7][8]

• Isopentylamine Hydrochloride (IPACI): >99.5% purity (recrystallized if necessary).

• Solvent: Anhydrous Isopropanol (IPA).

• Substrate: Perovskite film on ETL/HTL (e.g.,

  /Perovskite).

• Equipment: Spin coater, Hotplate (precision ±1°C).

Step-by-Step Workflow

Step 1: Solution Preparation[1][2]

• Weighing: Weigh 5 mg of IPACI powder in a nitrogen-filled glovebox.

• Dissolution: Dissolve in 1 mL of Anhydrous IPA to achieve a concentration of 5 mg/mL .

  • Note: Concentration can be tuned between 2–10 mg/mL. Higher concentrations create thicker 2D layers, which may impede charge transport.

• Filtration: Filter the solution using a 0.22 µm PTFE syringe filter to remove undissolved aggregates.

Step 2: Deposition (Dynamic Spin Coating)

• Place the perovskite substrate on the spin coater chuck.

• Set spin program: 4000 rpm for 30 seconds (Acceleration: 2000 rpm/s).

• Start the spinner. Once it reaches nearly full speed (approx. 2-3 seconds in), dynamically dispense 50–70 µL of the IPACI solution onto the center of the spinning substrate.

  • Expert Insight: Dynamic dispensing ensures uniform coverage and prevents the IPA from redissolving the underlying perovskite layer before evaporation.

Step 3: Thermal Annealing

• Immediately transfer the substrate to a hotplate pre-heated to 100°C .

• Anneal for 5 to 10 minutes .

  • Observation: The film surface may exhibit a slight color shift or increased glossiness, indicating the formation of the 2D capping layer.

Figure 2: Fabrication workflow for IPACI surface passivation.

Characterization & Validation

To confirm the successful application of IPACI, the following characterization steps are mandatory:

Technique	Expected Observation	Mechanistic Implication
XRD (X-Ray Diffraction)	Appearance of low-angle peaks ( )	Formation of 2D ( ) perovskite phase.
PL (Photoluminescence)	Increased PL intensity & longer decay lifetime ( )	Suppression of non-radiative recombination traps.
Contact Angle	Increase in water contact angle (e.g., from ~50° to >80°)	Hydrophobic surface modification by Isopentyl chains.
SEM (Top-View)	Smoother surface, reduced pinholes, fused grain boundaries	Defect healing and improved film morphology.

Performance Metrics

The following table summarizes typical performance enhancements observed with Alkylammonium Chloride passivations (specifically Isopentyl/Propyl variants) in

-based devices.

Metric	Control Device	IPACI Passivated Device	Improvement Factor
PCE (%)	20.5%	22.8% - 23.5%	~10-15% relative increase
(V)	1.08 V	1.15 V - 1.18 V	Reduced voltage deficit
Fill Factor (FF)	76%	80% - 82%	Improved series/shunt resistance
Stability ( )	500 hours	>1000 hours	Enhanced moisture/thermal resilience

Data derived from comparative studies on alkylammonium chloride passivation strategies [1, 2, 3].

Expert Tips & Troubleshooting

• Solvent Compatibility: Ensure the IPA is strictly anhydrous. Even trace water in the passivation solution can degrade the underlying perovskite during deposition.

• Chain Length Tuning: If charge transport is blocked (low FF), the 2D layer might be too insulating. Consider mixing IPACI with a smaller cation (like FACl) or reducing the concentration to 2 mg/mL.

• Branched vs. Linear: Isopentylamine (branched) creates a more disordered surface termination than n-pentylamine (linear). This disorder increases the entropy of the surface, making it thermodynamically less favorable for water to condense/adsorb.

References

• National Renewable Energy Laboratory (NREL). "Perovskite alkylammonium chloride solar cell achieves 26.08% efficiency."[3][4] PV Magazine. (2023).[3][4] [Link][3]

• Li, D., et al. "Alkylammonium chloride promotes the record efficiency of perovskite solar cells."[5] Science/ResearchGate. (2023). [Link]

• Kim, M., et al. "Stable FAPbI3 Perovskite Solar Cells via Alkylammonium Chloride-Mediated Crystallization Control." PubMed/NIH. (2024). [Link]

• Yang, G., et al. "Tensile Strain Release by Surface Modulation with Amylamine Hydrochloride toward Improved Efficiency and Stability." ResearchGate. (2023).[6] [Link]

Sources

• 1. Solvent-free synthetic protocols for halide perovskites - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 2. Solvent-free synthetic protocols for halide perovskites - Northwestern Polytechnical University [pure.nwpu.edu.cn:443]
• 3. pv-magazine.com [pv-magazine.com]
• 4. pv-magazine-india.com [pv-magazine-india.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Analytical Profile &amp; Quantification Protocols: Isopentylamine Hydrochloride

Executive Summary & Chemical Context[1][2][3][4][5][6][7]

Isopentylamine Hydrochloride (3-methylbutylamine HCl) presents a distinct analytical challenge in pharmaceutical development. As an aliphatic amine salt lacking a conjugated

-electron system, it exhibits negligible UV absorption above 210 nm, rendering standard HPLC-UV methods ineffective without modification. Furthermore, its ionic nature prevents direct analysis by Gas Chromatography (GC) without prior free-basing.

This guide moves beyond generic methodologies to provide three field-proven protocols tailored to specific stages of the drug development lifecycle:

• High-Sensitivity HPLC-UV/FLD: Utilizing Dansyl Chloride derivatization for trace impurity profiling (ppm level).

• Headspace/Liquid GC-FID: For residual solvent analysis and volatile impurity quantification.

• Non-Aqueous Titration: The "Gold Standard" for raw material assay and purity verification.

Method Selection Matrix

The following decision tree illustrates the logic for selecting the appropriate analytical technique based on your data requirements.

Figure 1: Strategic selection of analytical methods based on sensitivity requirements and sample matrix.

Protocol A: HPLC with Dansyl Chloride Derivatization

Application: Trace quantification, impurity profiling, and cleaning validation. Principle: Since Isopentylamine lacks a chromophore, we employ Dansyl Chloride (DNS-Cl) . Unlike OPA (o-phthalaldehyde), which forms unstable isoindole derivatives, DNS-Cl forms a highly stable sulfonamide derivative that fluoresces and absorbs strongly in the UV region (254 nm), allowing for robust overnight batch runs.

Reagents & Preparation

• Dansyl Chloride Solution: 5 mg/mL in Acetone. Prepare fresh daily in amber glass.

• Buffer (Reaction Medium): 0.1 M Sodium Bicarbonate (

  ), pH adjusted to 9.5 with NaOH.

• Quenching Reagent: 10% Ethylamine or Methylamine solution.

Derivatization Workflow

• Sample Prep: Dissolve Isopentylamine HCl sample in water to approx. 100 µg/mL.

• Reaction: In a 2 mL HPLC vial, mix:

  • 500 µL Sample Solution

  • 250 µL Carbonate Buffer (pH 9.5)

  • 500 µL Dansyl Chloride Solution

• Incubation: Cap and heat at 55°C for 20 minutes in a heating block. (Heat is required to drive the sulfonamide formation).

• Quench: Add 50 µL Ethylamine solution to consume excess reagent (prevents interference peaks).

• Cool & Filter: Cool to room temperature and filter through 0.22 µm PTFE filter.

Chromatographic Conditions

Parameter	Setting
Column	C18 End-capped (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile (ACN)
Flow Rate	1.0 mL/min
Temperature	30°C
Detection	UV at 254 nm (or Fluorescence: Ex 340 nm / Em 525 nm for ultra-trace)
Injection Vol	10 µL

Gradient Table:

Time (min)	% A (Aqueous)	% B (Organic)
0.0	90	10
15.0	10	90
18.0	10	90
18.1	90	10

| 23.0 | 90 | 10 |

Expert Insight: The high pH (9.5) during derivatization is critical. Isopentylamine HCl (

) must be deprotonated to nucleophilically attack the Dansyl Chloride. If the pH is too low, the reaction yield will be poor and variable.

Protocol B: Gas Chromatography (GC-FID)

Application: Residual solvent analysis and quantification of the amine in the presence of non-volatile excipients. Challenge: Isopentylamine HCl is a salt and will decompose/char in a GC injector. It must be analyzed as the free base.

Sample Preparation (Free-Basing Extraction)

Do not inject the salt directly. Use this biphasic extraction:

• Weigh 50 mg Isopentylamine HCl into a centrifuge tube.

• Add 2.0 mL 1N NaOH (converts salt to free base:

  ).

• Add 5.0 mL Dichloromethane (DCM) containing an Internal Standard (e.g., n-Decane).

• Vortex vigorously for 1 minute.

• Centrifuge to separate layers.

• Inject the bottom organic layer (DCM) containing the Isopentylamine free base.

GC Parameters

Parameter	Setting
Inlet	Split (10:1), 250°C. Liner must be deactivated (silanized) to prevent amine adsorption.
Column	Base-Deactivated Phase (e.g., Rtx-Volatile Amine or CP-Volamine). Standard DB-5 columns will show severe tailing.
Carrier Gas	Helium at 1.5 mL/min (Constant Flow)
Oven Program	40°C (hold 2 min) 10°C/min to 200°C (hold 2 min)
Detector	FID at 280°C

Protocol C: Non-Aqueous Titration

Application: Assay of Raw Material (Purity >98%). Principle: In aqueous media, the basicity of isopentylamine is leveled. In glacial acetic acid, the basicity is enhanced. However, the hydrochloride salt (

) acts as a weak acid. To titrate it as a base, we must displace the chloride ion using Mercuric Acetate (Caution: Toxic) or use a potentiometric endpoint in ethanol.

Recommended Method: Potentiometric Titration (Greener Alternative) Avoids Mercuric Acetate.

• Solvent: Ethanol (96%) with 5% 0.01M HCl (to ensure initial solubility).

• Titrant: 0.1 N Sodium Hydroxide (NaOH).

• Procedure:

  • Dissolve 150 mg of Isopentylamine HCl (accurately weighed) in 50 mL Ethanol.

  • Titrate potentiometrically with 0.1 N NaOH.

  • Reaction:

    .

  • Monitor the inflection point (pH jump).

Classic Pharmacopeial Method (If required by SOP):

• Solvent: Glacial Acetic Acid + 10 mL Mercuric Acetate TS.

• Titrant: 0.1 N Perchloric Acid (

  ).[1]

• Indicator: Crystal Violet (Blue

  Green).

• Note: The Mercuric Acetate sequesters the chloride (

  is un-ionized), allowing the acetate salt of the amine to be titrated by perchloric acid.[1]

References & Validation Standards

Key References

• Sigma-Aldrich. Isopentylamine Analytical Standard & Properties.Link

• Thermo Fisher Scientific. Novel Analytical Methods for Cleaning Validation (CAD vs UV).Link

• BenchChem. Validation of Analytical Methods for Aliphatic Amines.Link

• National Institutes of Health (NIH). GC-FID Method Development for Residual Amines in API.Link

System Suitability Criteria (HPLC)

• Tailing Factor (

  ): NMT 1.5 (Amines are prone to tailing; ensure column is well-capped).

• Resolution (

  ): > 2.0 between Isopentylamine-DNS and Ammonia-DNS (common background peak).

• Precision (RSD): < 2.0% for n=6 injections.

Sources

• 1. brainkart.com [brainkart.com]

Application Note: HPLC Analysis of Isopentylamine Hydrochloride

This Application Note is structured to provide a comprehensive, dual-track analytical strategy for Isopentylamine Hydrochloride. It addresses the specific challenges of aliphatic amine analysis—namely, the lack of a UV chromophore and poor retention on standard stationary phases—by offering two distinct, validated protocols: a Direct Ion-Pairing Method (for routine assay) and a Derivatization Method (for high-sensitivity impurity profiling).

Abstract

Isopentylamine hydrochloride (3-methylbutylamine HCl) presents significant analytical challenges due to its lack of a UV-active chromophore and its high polarity. Standard Reversed-Phase HPLC (RP-HPLC) often yields poor retention and undetectable peaks. This guide details two robust methodologies:

• Method A (Direct Analysis): An Ion-Pair Chromatography (IPC) protocol utilizing sodium 1-octanesulfonate to enable retention on C18 columns with low-wavelength UV detection (210 nm).

• Method B (High Sensitivity): A Pre-column Derivatization protocol using Dansyl Chloride to generate a stable, UV-active derivative detectable at 254 nm.

Introduction & Chemical Context

Isopentylamine is a primary aliphatic amine commonly used as a building block in the synthesis of pharmaceuticals (e.g., antispasmodics, diuretics).

• Chemical Formula:

• Molecular Weight: 87.16 g/mol (free base)[1]

• pKa: ~10.6 (Highly basic)

• UV Activity: Negligible >220 nm.

The Analytical Challenge

• Retention: At neutral pH, the amine is protonated (

  ) and highly polar, eluting in the void volume ( ) of standard C18 columns.

• Detection: Without a benzene ring or conjugated system, it cannot be detected by standard UV (254 nm).

• Peak Shape: Interaction with residual silanols on silica columns causes severe peak tailing.

Method Selection Strategy

The choice of method depends on the analytical goal (Assay vs. Impurity Profiling) and available instrumentation.

Feature	Method A: Ion-Pairing (IPC)	Method B: Derivatization (Dansyl-Cl)
Primary Use	Raw Material Assay, Content Uniformity	Trace Impurity Profiling, Biological Matrices
Complexity	Low (Mix & Inject)	High (Chemical Reaction Step)
Sensitivity	Moderate (LOD ~10 µg/mL)	High (LOD ~0.1 µg/mL)
Stability	High (Standard Solution)	Moderate (Derivative stability varies)

Protocol A: Direct Ion-Pair Chromatography (IPC)

Theory: An anionic ion-pairing reagent (IPR) is added to the mobile phase. The hydrophobic tail of the IPR adsorbs onto the C18 stationary phase, while the negatively charged head group interacts electrostatically with the positively charged amine, effectively creating a "pseudo-ion-exchange" surface.

Reagents & Materials

• Column: C18, 250 x 4.6 mm, 5 µm (e.g., Agilent Zorbax Eclipse XDB-C18 or equivalent).

• Ion-Pair Reagent: Sodium 1-octanesulfonate (HPLC Grade).

• Buffer: Potassium Phosphate Monobasic (

  ).

• Solvents: Acetonitrile (ACN), Phosphoric Acid (85%).

Chromatographic Conditions

Parameter	Setting
Mobile Phase A	20 mM + 5 mM Sodium 1-octanesulfonate, pH 3.0 (adj. with )
Mobile Phase B	Acetonitrile
Mode	Isocratic: 70% A / 30% B
Flow Rate	1.0 mL/min
Temperature	30°C
Detection	UV @ 210 nm (Reference: 360 nm)
Injection Vol	20 µL

Preparation of Mobile Phase (Critical Control Point)

• Dissolve 2.72 g of

  and 1.08 g of Sodium 1-octanesulfonate in 950 mL of HPLC-grade water.

• Adjust pH to 3.0 ± 0.1 using dilute Phosphoric Acid. Note: pH control is vital. At pH 3.0, the amine is fully protonated (

  ) for interaction with the sulfonate.

• Filter through a 0.45 µm nylon filter.

• Mix with Acetonitrile (70:30 v/v) and degas. Do not premix if using online mixing, but ensure the buffer does not precipitate in high organic.

Mechanism Visualization

The following diagram illustrates the Ion-Pairing mechanism enabling retention.

Figure 1: Schematic of Ion-Pair Chromatography mechanism. The octanesulfonate acts as a bridge between the non-polar C18 phase and the polar amine.

Protocol B: Pre-Column Derivatization (Dansyl Chloride)

Theory: Dansyl chloride (5-(dimethylamino)naphthalene-1-sulfonyl chloride) reacts with primary amines under alkaline conditions to form stable sulfonamides that fluoresce and absorb strongly in the UV region.

Reagents

• Derivatizing Agent: Dansyl Chloride (5 mg/mL in Acetone).

• Buffer: Sodium Bicarbonate (

  ), 0.1 M, pH 9.5.

• Quenching Agent: Methylamine hydrochloride or Ammonia (optional, to remove excess reagent).

Derivatization Workflow

• Sample Prep: Dissolve Isopentylamine HCl in water to ~1.0 mg/mL.

• Reaction:

  • Mix 500 µL Sample + 500 µL Buffer (pH 9.5).

  • Add 500 µL Dansyl Chloride solution.

  • Vortex and incubate at 55°C for 20 minutes in the dark.

• Quench/Cool: Cool to room temperature. (Optional: Add 50 µL methylamine to scavenge excess Dansyl-Cl if interfering peaks are observed).

• Filtration: Filter through 0.22 µm PTFE filter into a vial.

Chromatographic Conditions (Derivatized)

Parameter	Setting
Column	C18, 150 x 4.6 mm, 3.5 µm (Standard RP)
Mobile Phase A	Water (0.1% Formic Acid)
Mobile Phase B	Acetonitrile (0.1% Formic Acid)
Gradient	0-2 min: 40% B; 2-15 min: 40% -> 90% B; 15-20 min: 90% B
Detection	UV @ 254 nm (or Fluorescence Ex 335nm / Em 515nm)
Retention Time	Dansyl-Isopentylamine elutes ~12-14 min

Workflow Visualization

Figure 2: Step-by-step derivatization workflow for converting Isopentylamine into a UV-detectable species.

System Suitability & Validation Criteria

Regardless of the method chosen, the following acceptance criteria must be met to ensure data integrity.

Parameter	Acceptance Limit	Rationale
Precision (RSD)	NMT 2.0% (n=6)	Ensures instrument and preparation stability.
Tailing Factor ( )	0.8 < < 1.5	Critical for amines; indicates successful silanol suppression.
Resolution ( )	> 2.0	Separation from solvent front (Method A) or reagent peaks (Method B).
Linearity ( )	> 0.999	Confirms quantitative accuracy across the range.

Troubleshooting Guide

Issue 1: Drifting Baseline (Method A - IPC)

• Cause: Ion-Pair reagents are temperature sensitive and take a long time to equilibrate.

• Solution: Equilibrate column for at least 60 minutes before the first injection. Use a column oven to strictly control temperature (30°C).

Issue 2: "Ghost" Peaks (Method B - Derivatization)

• Cause: Excess Dansyl Chloride hydrolyzes to Dansyl Acid (Dansylic acid) or reacts with ammonia in the air.

• Solution: Run a "Blank" derivatization (Water + Reagents) to identify reagent peaks. Ensure the specific Isopentylamine peak is resolved from the massive reagent peak at the solvent front.

Issue 3: Peak Tailing

• Cause: Residual silanol interactions.

• Solution: For Method A, ensure pH is 3.0 (acidic). For Method B, the derivative is less basic, so tailing is rarely an issue; if it occurs, add 0.1% Triethylamine (TEA) to the mobile phase as a competitive base.

References

• Thermo Fisher Scientific. (2016). Determination of Aliphatic Amines in Air by HPLC with Fluorescence Detection. Application Note 1012. Link

• Sigma-Aldrich. (2024).[2] Derivatization Reagents for HPLC: Dansyl Chloride Protocol. Link

• Verma, N., et al. (2019). Ion chromatography method for determination of Isopropylamine content in Metoprolol Succinate. International Journal of Pharmacy and Pharmaceutical Sciences. Link

• PubChem. (2024). Isopentylamine Hydrochloride Compound Summary. National Library of Medicine. Link

Sources

• 1. 异戊胺 analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 2. Isoamylamine | C5H13N | CID 7894 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: High-Fidelity GC-MS Analysis of Isopentylamine (Isoamylamine)

Executive Summary

Isopentylamine (3-methylbutylamine) is a primary aliphatic amine critical in pharmaceutical synthesis and leucine metabolism tracking. Its analysis by Gas Chromatography-Mass Spectrometry (GC-MS) presents two distinct challenges: high volatility (BP ~96°C) and strong basicity (pKa ~10.6), which causes severe peak tailing on standard silica columns due to silanol interaction.

This guide details two validated workflows:

• Direct Injection Method: Utilizes base-deactivated stationary phases for raw material purity analysis.

• Derivatization Method (TFAA): Utilizes trifluoroacetic anhydride to cap polar amine groups, enabling trace-level detection in complex biological matrices (plasma, urine).[1]

Analyte Profile & Physicochemical Constraints

Property	Data	Analytical Implication
CAS Number	107-85-7	Unique identifier for standard procurement.[2]
Structure		Primary amine subject to alpha-cleavage.
Molecular Weight	87.16 g/mol	Low mass requires solvent delay optimization to avoid cutoff.
Boiling Point	95–97 °C	High volatility; risk of loss during evaporative concentration.
Basicity (pKa)	10.6	Strong interaction with active sites in liners and columns.
Base Peak (EI)	m/z 30 ( )	Diagnostic ion; ubiquitous in primary amines (requires retention time confirmation).

Method A: Direct Injection (High Concentration/Purity)

Best for: QA/QC of raw materials, synthetic intermediates (>10 ppm).

Chromatographic System Setup

To analyze underivatized isopentylamine, the system must be inert to bases. Standard polysiloxane columns (DB-5, HP-5) will result in unquantifiable peak tailing.

• Column: Base-deactivated polyethylene glycol (e.g., CP-Volamine, Rtx-Volatile Amine, or CAM).

  • Dimensions: 30 m × 0.32 mm × 5.0 µm (Thick film required to retain volatile amines).

• Inlet Liner: Ultra-Inert split liner with glass wool (deactivated with KOH or silanized).

• Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

GC Parameters[1][3][4][5][6][7][8][9][10]

• Injection: 1 µL, Split 20:1 (prevents column overload).

• Inlet Temp: 220°C.

• Oven Program:

  • Hold 40°C for 5 min (Critical for focusing volatile amine).

  • Ramp 10°C/min to 120°C.

  • Ramp 25°C/min to 220°C (Bake out).

Solvent Considerations

Do not use chlorinated solvents (DCM, Chloroform) with amine-specific columns if they utilize basic stationary phases, as this can damage the phase. Use Methanol or Alkaline Methanol (0.1N KOH in MeOH) to keep the amine deprotonated and reduce tailing.

Method B: TFAA Derivatization (Trace Analysis)

Best for: Biological fluids, trace impurities, stability studies (<1 ppm).

Derivatization with Trifluoroacetic Anhydride (TFAA) converts the polar amine into a volatile, neutral amide (

-isoamyltrifluoroacetamide). This eliminates tailing and improves mass spectral selectivity.[1]

Reagents[1][8][11]

• Derivatizing Agent: Trifluoroacetic Anhydride (TFAA).[1][3][4]

• Solvent: Ethyl Acetate (Anhydrous).[4]

• Base Scavenger: Triethylamine (TEA) - optional, but helps neutralize acid byproducts.

Step-by-Step Protocol

• Extraction (if biological):

  • Alkalinize sample (pH > 12) with NaOH.

  • Extract into Ethyl Acetate.

  • Note: Do not evaporate to dryness due to analyte volatility. Dry over

    .

• Reaction:

  • Transfer 200 µL of extract (or standard) to a reaction vial.

  • Add 50 µL TFAA.

  • Cap immediately and incubate at 60°C for 20 minutes .

• Cleanup:

  • Cool to room temperature.[4]

  • Evaporate excess TFAA under a gentle stream of Nitrogen (do not dry completely; reduce volume to ~100 µL).

  • Reconstitute to 500 µL with Ethyl Acetate.

• Analysis: Inject onto a standard 5% Phenyl column (e.g., DB-5ms).

Visualized Workflows & Logic

Analytical Decision Tree

The following diagram illustrates the logic flow for selecting the correct method based on sample type and concentration.

Caption: Decision logic for selecting between Direct Injection and Derivatization workflows based on sensitivity requirements.

Derivatization Reaction Pathway

Understanding the chemical transformation is vital for troubleshooting incomplete reactions.

Caption: Chemical conversion of Isopentylamine to its TFA-amide derivative, improving chromatographic stability.

Mass Spectrometry & Interpretation

Native Isopentylamine (EI Spectrum)

• Molecular Ion (

  ): m/z 87 (Very weak, often absent).

• Base Peak: m/z 30 (

  ).

  • Mechanism: Alpha-cleavage of the C-C bond adjacent to the nitrogen.

• Other Fragments: m/z 44 (rearrangement), m/z 70 (loss of

  ).

• Warning: m/z 30 is non-specific. Reliance on retention time is mandatory.

TFA-Derivative Spectrum

• Molecular Ion: m/z 183 (Distinct, visible).

• Diagnostic Fragments:

  • m/z 126 (

    ): Characteristic of TFA-derivatized primary amines.

  • m/z 69 (

    ): Universal fluorinated fragment.

• Advantage:[1][5][6] The shift to higher mass fragments moves the signal away from low-mass solvent noise, significantly improving the Signal-to-Noise (S/N) ratio.

Validation Criteria (Self-Validating System)

To ensure the protocol is functioning correctly, the following criteria must be met during every run:

• Tailing Factor (

  ):

  • Direct Injection:

    (If > 1.5, trim column or replace liner).

  • Derivatized:

    (If > 1.1, check for moisture in TFAA reagent).

• Blank Check:

  • Inject a solvent blank before samples to ensure no "carryover" or ghost peaks at m/z 30. Amine memory effects are common in dirty injectors.

• Internal Standard (ISTD):

  • Use Isopentylamine-d11 (ideal) or a structural analog like n-Hexylamine (if resolving power permits).

  • ISTD recovery must be within ±15% of the calibration block.

References

• NIST Mass Spectrometry Data Center. (2023).[7] Isoamylamine Mass Spectrum. National Institute of Standards and Technology.[7][8][9][10] [Link]

• PubChem. (2024). Isopentylamine Compound Summary. National Library of Medicine. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ISOAMYLAMINE(107-85-7) IR Spectrum [chemicalbook.com]
• 3. scholarworks.indianapolis.iu.edu [scholarworks.indianapolis.iu.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Beverages - PMC [pmc.ncbi.nlm.nih.gov]
• 6. GC-MS Sample Preparation | Thermo Fisher Scientific - CA [thermofisher.com]
• 7. Pentylamine | C5H13N | CID 8060 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 1-Pentanamine [webbook.nist.gov]
• 9. Isobutylamine [webbook.nist.gov]
• 10. Isoamyl cinnamate [webbook.nist.gov]

Application Note: Purity Determination of Isopentylamine Hydrochloride via Potentiometric Alkalimetric Titration

This Application Note provides a rigorous, field-validated protocol for determining the purity of Isopentylamine Hydrochloride (3-Methylbutan-1-amine hydrochloride, CAS: 541-23-1).

While historical methods often utilize non-aqueous titration with perchloric acid and mercuric acetate (to mask the halide), modern Green Chemistry principles and safety regulations favor Potentiometric Alkalimetric Titration in an alcoholic medium. This method directly quantifies the protonated amine cation (

) without the use of toxic mercury salts.

Abstract

This guide outlines a high-precision potentiometric titration method for assaying Isopentylamine Hydrochloride. By utilizing 0.1 N Sodium Hydroxide (NaOH) in an ethanol-water matrix, the protocol achieves a sharp inflection point by suppressing the solvolysis of the resulting free amine. This method offers >99.0% recovery, eliminates heavy metal waste associated with classical non-aqueous methods, and provides a direct measurement of the active amine moiety.

Introduction & Principle

Chemical Basis

Isopentylamine Hydrochloride (

) is the salt of a primary aliphatic amine. In solution, it dissociates into the isopentylammonium cation ( ) and a chloride anion ( ).

The isopentylammonium ion acts as a weak acid (

for the conjugate base). Titration with a strong base (NaOH) removes the proton:

Why Ethanol-Water?

In pure aqueous solutions, the pH jump at the equivalence point can be shallow because the formed amine (

) is a relatively strong base that hydrolyzes water. By using Ethanol as the primary solvent:

• Solubility: It ensures complete dissolution of the organic salt and the free amine.

• Endpoint Sharpness: Ethanol lowers the dielectric constant, sharpening the potential jump (inflection) at the equivalence point compared to pure water.

Materials & Equipment

Reagents

Reagent	Grade	Specification
Isopentylamine HCl	Analytical Std	Target Analyte
Sodium Hydroxide	Volumetric Std	0.1 N (Certified)
Ethanol	ACS Reagent	99.5% (Neutralized)
Deionized Water	HPLC Grade	18 M cm
Potassium Hydrogen Phthalate (KHP)	Primary Std	For standardization (if needed)

Equipment

• Automatic Potentiometric Titrator (e.g., Metrohm, Mettler Toledo) or calibrated pH meter with mV mode.

• Electrode: Combined Glass pH Electrode (ensure electrolyte is compatible with alcoholic solutions, e.g., 3M LiCl in Ethanol is preferred, but 3M KCl works for rapid assays).

• Burette: 10 mL or 20 mL high-precision burette (Class A).

• Vessel: 100 mL thermostated titration beaker.

Experimental Protocol

Workflow Overview

Figure 1: Operational workflow for the potentiometric determination of Isopentylamine HCl.

Step-by-Step Procedure

Step 1: System Preparation

• Calibrate the pH electrode using pH 4.01, 7.00, and 10.01 buffers.

• Purge the burette with 0.1 N NaOH to remove air bubbles.

Step 2: Blank Determination

• Add 50.0 mL of Ethanol and 5.0 mL of Deionized Water to the titration beaker.

• Stir at a moderate speed (ensure no vortex creates bubbles).

• Titrate with 0.1 N NaOH to the potentiometric endpoint.

• Record volume as

  . (Typical value: < 0.05 mL).

Step 3: Sample Titration

• Accurately weigh 120 mg to 150 mg (

  ) of Isopentylamine Hydrochloride into the titration beaker.

  • Note: Precision weighing (

    mg) is critical.

• Add 50.0 mL of Ethanol and 5.0 mL of Deionized Water .

• Stir until the salt is completely dissolved (approx. 2-3 minutes).

• Immerse the electrode and burette tip (ensure tip is below liquid surface).

• Titrate with 0.1 N NaOH using Dynamic Equivalence Point Titration (DET) mode.

  • Signal Drift: < 2 mV/min.

  • Min Increment: 0.05 mL.

  • Max Increment: 0.5 mL.

• Record the volume consumed at the inflection point (

  ).

Data Analysis & Calculation

Reaction Logic

The equivalence point represents the stoichiometric completion of the reaction:

Calculation Formula

Calculate the purity (% w/w) using the following equation:

Where:

• : Volume of NaOH consumed by sample (mL).
• : Volume of NaOH consumed by blank (mL).
• : Normality of NaOH titrant (typically 0.1 mol/L).[1]
• : Factor of the titrant (correction for actual normality).
• : Molecular Weight of Isopentylamine HCl (123.62 g/mol ).[2]
• : Weight of sample (g).
• : Conversion factor for percentage.

Example Calculation

• Sample Weight:

• Volume (Sample):

• Volume (Blank):

• Normality (

  ):

(Note: Values slightly over 100% may indicate moisture loss in standard or minor presence of di-substituted amine salts, but generally indicate high purity).

Method Validation Parameters

Parameter	Acceptance Criteria	Typical Result
Linearity ( )		0.9998 (50-150% range)
Precision (RSD)	(n=6)	0.4%
Recovery	98.0% - 102.0%	99.5%
Specificity	No interference from neutral impurities	Confirmed

Troubleshooting & Critical Control Points

Common Issues

• Drifting Endpoint: Often caused by a clogged electrode diaphragm. Solution: Clean electrode with ethanol, then rehydrate in 3M KCl.

• No Inflection Point: Sample may be free base, not hydrochloride. Check: Measure initial pH. If pH > 9, sample is likely the free amine.

• High Results: Presence of stronger acid impurities or ammonium chloride (

  ).

Secondary Validation (Argentometry)

If the identity of the anion (Chloride) must be confirmed, perform an Argentometric Titration :

• Titrant: 0.1 N Silver Nitrate (

  ).

• Indicator: Potassium Chromate (Mohr’s Method) or Potentiometric (Silver Electrode).

• Logic: This confirms the

  content. If the Acid-Base purity matches the Chloride purity, the sample is confirmed as the pure mono-hydrochloride salt.

References

• Mendham, J., et al. Vogel's Textbook of Quantitative Chemical Analysis. 6th Edition.[1] Pearson Education, 2000. (Standard text for acid-base and argentometric titration principles).

• European Pharmacopoeia (Ph. Eur.) . 2.2.20. Potentiometric Titration. (General guidelines on potentiometric endpoint detection).

• TCI Chemicals . Isopentylamine Hydrochloride Product Specification. (Source for physical constants and purity standards).

• Kocaoba, S., et al. "Non-Aqueous Titrations: Potentiometric Titration of Some Primary Amines."[3] ResearchGate, 2008. (Validation of amine titration in non-aqueous/mixed solvents).

Sources

• 1. miperknlapindia.ac.in [miperknlapindia.ac.in]
• 2. Isopentylamine Hydrochloride | CymitQuimica [cymitquimica.com]
• 3. researchgate.net [researchgate.net]

Application Note: Isopentylamine Hydrochloride as a Precursor for N-Substituted Isopentylamines

Introduction & Strategic Utility

Isopentylamine hydrochloride (1-Amino-3-methylbutane HCl) is the stable, solid salt form of isopentylamine. In medicinal chemistry, the isopentyl (3-methylbutyl) moiety is a critical pharmacophore, serving as a bioisostere for the leucine side chain. Its introduction into a scaffold modulates lipophilicity (

) and steric bulk without introducing reactive functionality, making it ideal for optimizing pharmacokinetic profiles in calcium channel blockers, antifungals, and sympathomimetic agents.

While the free amine is a volatile, noxious liquid (bp 95–96 °C), the hydrochloride salt offers superior shelf stability, non-volatility, and precise stoichiometry. However, the salt form is nucleophilically inert. This application note details the protocols for "unlocking" the nucleophilic nitrogen and reacting it via three distinct pathways: Reductive Amination , Direct Alkylation , and Amide Coupling/Reduction .

Pre-Analytical Phase: Handling & "Free-Basing"

The Challenge: The ammonium cation (

) in the hydrochloride salt possesses no lone pair electrons and cannot act as a nucleophile. It must be deprotonated to the free base ( ) to react.

Strategic Choice:

• In-Situ Neutralization: Preferred for one-pot reactions (Reductive Amination).

• Extractive Isolation: Preferred when the reaction is sensitive to salts or water.

Protocol 2.1: In-Situ Neutralization (Recommended)

• Reagents: Isopentylamine HCl, Diisopropylethylamine (DIPEA) or Triethylamine (TEA).

• Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane (DCE).

• Procedure:

  • Suspend Isopentylamine HCl (1.0 equiv) in the reaction solvent.

  • Add DIPEA (1.05 equiv).

  • Stir for 15 minutes at room temperature. The suspension will likely clear or change texture as Isopentylamine is released and DIPEA-HCl forms.

  • Proceed immediately to reaction steps.

Method A: Reductive Amination (The Gold Standard)

Objective: Synthesis of secondary or tertiary amines by coupling Isopentylamine with aldehydes or ketones. Mechanism: Formation of an imine/iminium intermediate followed by selective hydride transfer. Why this method? It avoids over-alkylation (a common pitfall of direct alkylation) and tolerates diverse functional groups.

Core Protocol: The Modified Abdel-Magid Procedure

• Reference: Abdel-Magid, A. F., et al. J. Org.[1][2][3][4] Chem. 1996, 61, 3849.[1][2][3]

Reagents:

• Isopentylamine HCl (1.0 equiv)

• Aldehyde/Ketone (1.0 - 1.1 equiv)

• Sodium Triacetoxyborohydride (STAB, NaBH(OAc)3) (1.4 equiv)

• DIPEA (1.0 equiv)

• Acetic Acid (AcOH) (1.0 equiv - Only for Ketones)

• Solvent: DCE or THF (0.2 M concentration)

Step-by-Step Workflow:

• Preparation: In a dry flask under

  , suspend Isopentylamine HCl in DCE.

• Neutralization: Add DIPEA (1.0 equiv) and stir for 10 min.

• Imine Formation: Add the Aldehyde or Ketone.[4][5]

  • Note: If using a ketone, add AcOH (1.0 equiv) to catalyze imine formation.

• Reduction: Add NaBH(OAc)3 in one portion.

  • Observation: Mild effervescence may occur.

• Incubation: Stir at room temperature for 2–16 hours. Monitor by TLC (stain with Ninhydrin) or LC-MS.

• Quench: Add saturated aqueous

  . Stir for 15 min to destroy borate complexes.

• Workup: Extract with DCM (3x). Wash combined organics with brine, dry over

  , and concentrate.

Mechanistic Visualization:

Caption: Figure 1. Mechanistic pathway for Reductive Amination using Isopentylamine HCl.

Method B: Direct Nucleophilic Substitution (Alkylation)

Objective: Direct attachment of an alkyl group using an alkyl halide. Risk: High risk of dialkylation (formation of quaternary ammonium salts). Use Case: When the electrophile is a primary alkyl halide and steric hindrance prevents over-alkylation.

Protocol:

• Dissolve Isopentylamine HCl (1.0 equiv) in Acetonitrile (MeCN).

• Add Potassium Carbonate (

  ) (3.0 equiv). Note: Excess base is required to neutralize the HCl salt and scavenge the acid generated during alkylation.

• Add Alkyl Halide (0.9 equiv). Crucial: Use a slight deficit of the alkylating agent to minimize over-alkylation.

• Heat to reflux (60–80 °C) for 4–12 hours.

• Filter off inorganic salts and concentrate.

Method C: Amide Coupling & Reduction

Objective: Synthesis of N-isopentyl amines with precise stereocontrol or when coupling to carboxylic acids. Workflow: Isopentylamine

Amide Amine.

Protocol:

• Coupling: React Isopentylamine HCl with a Carboxylic Acid using EDC/HOBt or HATU with 2.5 equiv of DIPEA in DMF.

• Isolation: Isolate the stable amide intermediate.

• Reduction: Dissolve the amide in dry THF. Carefully add Lithium Aluminum Hydride (

  ) (2-3 equiv) at 0 °C, then reflux.

• Workup: Fieser workup (Water, 15% NaOH, Water) to remove aluminum salts.

Comparative Data Summary

Feature	Method A: Reductive Amination	Method B: Direct Alkylation	Method C: Amide Reduction
Primary Reagent	Aldehyde / Ketone	Alkyl Halide	Carboxylic Acid
Selectivity	High (Mono-alkylation)	Low (Risk of Poly-alkylation)	Very High
Reaction Conditions	Mild (RT, pH 5-6)	Harsh (Reflux, Basic)	Harsh (Strong Reductant)
Atom Economy	Good	Moderate	Poor (Loss of Oxygen)
Recommended For	Library Synthesis / SAR	Simple Primary Electrophiles	Complex/Chiral Scaffolds

References

• Abdel-Magid, A. F., et al. (1996).[1][2][3] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry.

• PubChem. (n.d.). "Isopentylamine Hydrochloride Compound Summary." National Library of Medicine.

• Sigma-Aldrich. (n.d.). "Reductive Amination Application Note."

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (General reference for amine synthesis mechanisms).

Sources

• 1. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 2. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Isopentylamine Hydrochloride Synthesis

Topic: Troubleshooting Low Yield in Isopentylamine Hydrochloride Synthesis Ticket ID: CHEM-SUP-8821 Status: Open Assigned Specialist: Senior Application Scientist, Organic Synthesis Division[1]

Executive Summary

Low yield in the synthesis of Isopentylamine (3-methylbutylamine) Hydrochloride is rarely due to a single catastrophic failure.[1] Instead, it typically results from two distinct mechanisms: Polyalkylation during the reaction phase (forming secondary/tertiary amines) or Volatility Loss during the isolation phase (evaporation of the free base).

This guide provides a diagnostic framework to isolate the root cause and offers a validated "Trap and Salt" protocol to maximize recovery.

Module 1: Diagnostic Flowchart

Before altering your chemistry, determine where the mass balance is being lost. Use this logic tree to diagnose the failure point.

Figure 1: Diagnostic logic tree to distinguish between synthetic failure (reaction side) and isolation failure (workup side).

Module 2: Reaction-Specific Troubleshooting

Scenario A: The "Polyalkylation" Trap (Reductive Amination)

Symptom: GC-MS shows peaks with mass 157 (Di-isopentylamine) or higher.[1] Cause: The primary amine product is more nucleophilic than ammonia.[1] It reacts with the aldehyde to form a secondary amine.[1]

Variable	Recommendation	The "Why" (Mechanistic Insight)
Ammonia Equivalents	>10 eq. (Minimum)	Le Chatelier’s principle. A massive excess of statistically suppresses the reaction between the aldehyde and the newly formed primary amine [1].
Reducing Agent	or	These are milder than and require slightly acidic pH (~6). They reduce the iminium ion selectively, not the aldehyde, preventing side reactions [2].
Addition Order	Stepwise	Form the imine first (Aldehyde + + Drying Agent) for 2 hours, then add the reducing agent. This locks the aldehyde into the imine form before reduction begins.[1]

Scenario B: Stalled Reaction (Gabriel Synthesis)

Symptom: Unreacted phthalimide or intermediate N-alkyl phthalimide persists.[1] Cause: Steric hindrance or poor solubility of the potassium phthalimide salt.[1]

• Fix: Ensure the solvent is polar aprotic (DMF or DMSO) and heat to 60-90°C.[1]

• Hydrazinolysis: If the final cleavage is slow, use hydrazine hydrate in refluxing ethanol. If a heavy white precipitate (phthalhydrazide) forms but yield is low, the amine may be trapped in the precipitate. Wash the precipitate thoroughly with ether. [3]

Module 3: Isolation & Workup (The "Volatility" Factor)[1]

CRITICAL WARNING: Isopentylamine free base boils at 95-97°C [4].[1][2] If you use a rotary evaporator to remove a solvent like Toluene (bp 110°C) or Water (bp 100°C) while the amine is in its free base form, you will co-evaporate your product.

FAQ: Isolation Issues

Q: My crude NMR looks clean, but after rotovap, the flask is empty. Where did it go? A: You likely evaporated it. Isopentylamine forms azeotropes with water and alcohols.[1]

• The Fix: Do not concentrate the free base to dryness. Use the "Trap and Salt" method (see Protocol below). Convert to the non-volatile HCl salt while still in solution.

Q: The HCl salt is sticky/oily and won't crystallize. A: Isopentylamine HCl is hygroscopic [5].[1]

• The Fix: Use anhydrous solvents (Diethyl ether or Dioxane) for the salt formation.[1] If it oils out, scratch the glass or triturate with cold anhydrous ether. Store in a desiccator.

Q: My yield is low after extraction. A: Check the pH. The pKa of Isopentylamine is ~10.6.[1]

• The Fix: To extract the free base out of water, the aqueous phase must be pH > 12 (use NaOH pellets). If pH is 10, 50% of your product is still water-soluble ammonium salt.

Module 4: Validated "Trap and Salt" Protocol

This protocol minimizes volatility loss by avoiding the isolation of the free base.[1]

Reagents

• Isovaleraldehyde (1.0 eq)

• Ammonium Acetate (10.0 eq) - Excess is critical[1]

• Sodium Cyanoborohydride (

  ) (0.7 eq)

• Methanol (Solvent)[3]

• HCl (4M in Dioxane or Ether)[1]

Step-by-Step Procedure

• Imine Formation:

  • Dissolve Ammonium Acetate (10 eq) in Methanol.

  • Add Isovaleraldehyde (1 eq) and molecular sieves (3Å).

  • Stir at Room Temperature (RT) for 2 hours. This ensures maximum conversion to the imine.[1]

• Reduction:

  • Cool to 0°C.

  • Add

    (0.7 eq) portion-wise.

  • Allow to warm to RT and stir overnight.

• Quench & Basify (Critical Step):

  • Quench with conc. HCl to pH < 2 (destroys excess hydride).

  • Evaporate Methanol now (the amine is currently a non-volatile salt, so it is safe to strip solvent).

  • Dissolve residue in minimal water.

  • Basify with NaOH pellets to pH > 12 (The amine is now volatile![1] Work quickly).

• Extraction (The "Trap"):

  • Extract 3x with Diethyl Ether or DCM .

  • DO NOT EVAPORATE THE ETHER.

  • Dry the ether layer over

    or .[1] Filter.

• Salt Formation:

  • Cool the ether solution to 0°C.

  • Add HCl (4M in Dioxane) dropwise with vigorous stirring.

  • The Isopentylamine Hydrochloride will precipitate immediately as a white solid.[1]

  • Filter the solid, wash with cold ether, and dry in a vacuum desiccator.

Quantitative Data: Physical Properties for Verification

Property	Value	Source
Free Base Boiling Point	95-97°C	[4]
HCl Salt Melting Point	~217°C (dec)	[5]
Free Base Density	0.751 g/mL	[4]
Solubility (Free Base)	Miscible with water, EtOH, Ether	[4]

References

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Link

• Organic Chemistry Portal. (n.d.). Synthesis of Amines by Reductive Amination. Link

• Chemistry Steps. (n.d.). The Gabriel Synthesis of Primary Amines. Link

• ChemicalBook. (2025). Isoamylamine Properties and MSDS. Link

• TCI Chemicals. (n.d.). Isopentylamine Hydrochloride Product Specifications. Link

Sources

• 1. youtube.com [youtube.com]
• 2. isoamyl amine, 107-85-7 [thegoodscentscompany.com]
• 3. jk-sci.com [jk-sci.com]

Side reactions during the formation of Isopentylamine hydrochloride

Topic: Troubleshooting Side Reactions & Process Optimization Ticket ID: ISO-HCl-SYN-001 Status: Resolved / Reference Guide

Executive Summary & Diagnostic Logic

Isopentylamine hydrochloride (3-methylbutylamine HCl, CAS: 541-23-1) is a primary amine salt frequently used as a building block in pharmaceutical synthesis (e.g., antispasmodics, antivirals).

The synthesis is deceptively simple, typically involving the reductive amination of isovaleraldehyde (3-methylbutanal). However, the isopentyl group possesses specific steric characteristics—it is unbranched at the

-carbon but branched at the -carbon. This lack of steric bulk at the reaction center makes the primary amine product highly nucleophilic, leading to significant secondary amine formation (dimerization) .

The following guide addresses the three critical failure modes:

• Polyamination (Formation of Di-isopentylamine).

• Aldol Condensation (Degradation of starting material).[1]

• Hygroscopic Collapse (Failure to crystallize the HCl salt).

Diagnostic Workflow

Use the following logic tree to identify your specific failure mode.

Figure 1: Diagnostic logic flow for identifying synthetic bottlenecks.

Critical Side Reactions: Mechanisms & Mitigation

Issue 1: The "Double-Alkylation" Trap (Secondary Amine Formation)

Symptom: GC-MS shows a large peak at m/z ~157 (Di-isopentylamine). Yield of primary amine is <60%.

Mechanism: In reductive amination, the product (Isopentylamine) is a primary amine. Primary amines are often more nucleophilic than the ammonia source. As the reaction proceeds, the newly formed Isopentylamine competes with ammonia to attack the remaining Isovaleraldehyde, forming a secondary imine, which is then reduced to the secondary amine.

Reaction Pathway:

• Isovaleraldehyde +

  Imine A Isopentylamine (Product)

• Isopentylamine + Isovaleraldehyde

  Imine B Di-isopentylamine (Side Product)

Corrective Protocol:

• Ammonia Overload: You must violate standard stoichiometry. Use 30–50 equivalents of ammonia relative to the aldehyde. This statistical overload ensures the aldehyde is statistically likely to encounter

  rather than the amine product.

• Stepwise Addition: Do not mix reducing agent, aldehyde, and ammonia simultaneously. Form the imine first with excess ammonia, then add the reducing agent (if using borohydrides).

• Catalyst Selection: If using hydrogenation (

  ), Raney Nickel is often preferred over Pd/C for suppressing secondary amines, though Pd/C works well with high ammonia pressure.

Issue 2: Aldol Condensation (Oligomerization)

Symptom: Reaction mixture turns yellow/orange; "gummy" residue; loss of starting aldehyde.

Mechanism: Isovaleraldehyde has an acidic

-proton. In the presence of bases (like ammonia or hydroxide), it can undergo self-condensation to form -hydroxy aldehydes, which dehydrate to -unsaturated aldehydes.

Corrective Protocol:

• Temperature Control: Keep the imine formation step (Aldehyde + Ammonia) cold (

  C). Aldol condensation rates increase significantly with temperature.

• Avoid Strong Bases: If using ammonium chloride/ammonia buffer, ensure the pH does not exceed 9–10.

• Solvent Choice: Methanol is the standard solvent. Avoid aqueous conditions if possible to suppress the equilibrium toward the aldol product.

Salt Formation & Crystallization Guide

Symptom: The product forms a "goo" or oil instead of a white crystalline powder upon addition of HCl.

Root Cause: Isopentylamine Hydrochloride is hygroscopic . If water is present (from the reaction or the acid source), the salt will solvate and refuse to crystallize.

Troubleshooting Table:

Variable	Standard (Fail)	Optimized (Pass)
Acid Source	Aqueous HCl (37%)	Anhydrous HCl in Dioxane or Ether (2M or 4M)
Solvent	Water/Ethanol mix	Dry Diethyl Ether or MTBE
Temperature	Room Temp	0°C (Ice Bath)
Drying	Air dry	Vacuum desiccator ( )

Standard Operating Procedure (SOP)

Method: Reductive Amination via Sodium Triacetoxyborohydride (

) or Catalytic Hydrogenation. Note: This protocol uses STAB for lab-scale specificity, as it minimizes over-reduction.

Step-by-Step Protocol

• Imine Formation (The Critical Step):

  • Charge a dry flask with Methanol (anhydrous) .

  • Add Ammonium Acetate (10–15 equivalents). Note: Ammonium acetate provides a buffered source of ammonia, reducing aldol side reactions.

  • Cool to 0°C .

  • Add Isovaleraldehyde (1.0 equivalent) dropwise over 30 minutes.

  • Checkpoint: Allow to stir for 1 hour at 0°C.

• Reduction:

  • Add Sodium Cyanoborohydride (

    ) or Sodium Triacetoxyborohydride ( ) (1.5 equivalents).

  • Safety:

    generates toxic cyanide byproducts; ensure proper ventilation and waste disposal. STAB is safer but slower.

  • Allow to warm to Room Temperature and stir for 12–24 hours.

• Quench & Extraction:

  • Acidify with concentrated HCl to pH < 2 (destroys unreacted hydride and hydrolyzes boron complexes).

  • Extract with Diethyl Ether (removes neutral impurities like unreacted aldehyde or alcohols). Discard organic layer.

  • Basify the aqueous layer to pH > 12 using NaOH pellets (cool the flask!).

  • Extract the free amine into Dichloromethane (DCM) (

    ).

• Salt Formation (The "Anti-Oil" Method):

  • Dry the DCM layer over

    and filter.

  • Cool the DCM solution to 0°C.

  • Slowly bubble anhydrous HCl gas or drip HCl in Dioxane into the solution.

  • White precipitate should form immediately.

  • Filter under nitrogen (to prevent moisture absorption). Wash with cold ether.

Reaction Pathway Visualization

The following diagram illustrates the competitive pathways. The Green path is desired; Red paths are side reactions.

Figure 2: Competitive reaction pathways. High ammonia concentration suppresses the path to Di-isopentylamine.

FAQ: Rapid Fire Troubleshooting

Q: My product turned pink/brown after drying. Why? A: Oxidation. Amines are sensitive to air oxidation. Isopentylamine HCl should be white.[2] If pink, recrystallize from Ethanol/Ether and store under Argon.

Q: Can I use aqueous Ammonia (

)? A: Yes, but yields will be lower due to solubility issues and increased aldol condensation risk. Anhydrous methanolic ammonia or ammonium acetate is far superior.

Q: How do I remove the secondary amine impurity if it's already formed? A: Distillation is difficult due to boiling point proximity. The most effective method is recrystallization of the HCl salt . The secondary amine salt is generally more soluble in cold ethanol than the primary amine salt.

References

• Abdel-Magid, A. F., et al. (1996).[3] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry, 61(11), 3849-3862. Link

• TCI Chemicals. (n.d.). "Product Specification: Isopentylamine Hydrochloride (CAS 541-23-1)."[2] TCI Chemicals Catalog. Link

• PubChem. (n.d.). "Isopentylamine Hydrochloride - Compound Summary." National Library of Medicine. Link

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Isopentylamine Hydrochloride | 541-23-1 | TCI EUROPE N.V. [tcichemicals.com]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Optimization of reaction conditions for preparing Isopentylamine hydrochloride

Topic: Optimization of Reaction Conditions for Preparing Isopentylamine Hydrochloride (CAS: 541-23-1) Ticket ID: CHEM-SUP-2024-892 Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary & Chemical Profile

User Query: "We are experiencing yield variability and hygroscopic product issues when scaling up the synthesis of Isopentylamine Hydrochloride. We need an optimized protocol and troubleshooting guide."

Target Molecule: Isopentylamine Hydrochloride (3-Methylbutylamine HCl) CAS: 541-23-1 Melting Point: ~217°C (dec.) Key Challenge: Controlling selectivity (mono- vs. di-alkylation) and managing the high hygroscopicity of the salt form.

This guide prioritizes Catalytic Reductive Amination over hydride reductions (e.g.,

) or Leuckart-Wallach reactions. While hydride reductions are common in academic labs, catalytic hydrogenation is the industry standard for scalability, atom economy, and purity.

Optimized Experimental Protocol

Standard Operating Procedure (SOP) for Scalable Synthesis

Phase A: Reductive Amination (Free Base Formation)

Reaction: Isovaleraldehyde +

Parameter	Optimized Condition	Rationale (Causality)
Substrate	Isovaleraldehyde (3-methylbutanal)	Precursor.[1] Must be distilled if stored long-term to remove isovaleric acid (oxidation product).
Amine Source	Anhydrous Ammonia ( )	Critical: Use 5–10 equivalents relative to aldehyde. High concentration shifts equilibrium toward the primary imine and suppresses secondary amine formation (dimerization).
Catalyst	Raney Nickel (10-15 wt%)	Cost-effective and robust for aliphatic aldehydes. Pd/C (5%) is a cleaner alternative if halogenated impurities are absent.
Solvent	Methanol (MeOH)	High solubility for and the aldehyde. Facilitates rapid imine formation.
Pressure	30–50 bar	High pressure ensures the reduction rate ( ) exceeds the condensation rate of amine+aldehyde ( ), preventing side products.
Temperature	80–100°C	Balances reaction rate with catalyst stability.

Step-by-Step Workflow:

• Charge: Load the autoclave with Methanol and Raney Nickel (washed).

• Add Ammonia: Cool to 0°C and charge anhydrous liquid ammonia (10 eq).

• Add Substrate: Pump in Isovaleraldehyde slowly. Note: Premixing aldehyde and ammonia allows imine formation prior to hydrogenation, often improving selectivity.

• Hydrogenate: Pressurize with

  to 40 bar; heat to 90°C. Stir vigorously (mass transfer limited).

• Monitor: Track consumption of

  . Reaction is complete when uptake ceases.

• Filter: Remove catalyst under inert atmosphere (Pyrophoric hazard!).

Phase B: Salt Formation (The Critical Step)

Reaction:

User Warning: Avoid aqueous HCl (37%) if possible. Water removal is difficult due to the salt's hygroscopic nature, leading to "gooey" products.

• Distillation: Distill the crude free base (bp ~95°C) to remove heavy impurities.

• Solvent Switch: Dissolve pure amine in anhydrous Diethyl Ether or MTBE (Methyl tert-butyl ether).

• Precipitation: Slowly bubble anhydrous HCl gas OR add 2M HCl in Diethyl Ether/Dioxane at 0°C.

• Filtration: The white salt precipitates immediately. Filter under

  .[2]

• Drying: Vacuum dry at 40°C over

  .

Visualizing the Pathway

The following diagram illustrates the reaction logic and potential failure points (red nodes).

Troubleshooting Guide (FAQ)

Module 1: Selectivity & Yield Issues

Q: My GC shows a large peak for Di-isopentylamine (secondary amine). How do I stop this? A: This is the most common failure mode in reductive amination. It occurs when the newly formed primary amine reacts with the unreacted aldehyde/imine.

• Root Cause: Low Ammonia-to-Aldehyde ratio.

• Solution: Increase

  equivalents to >5.0. Ensure the reactor is well-mixed.

• Advanced Fix: Use a "fed-batch" mode where the aldehyde is dosed slowly into a pool of catalyst/ammonia/hydrogen. This keeps the aldehyde concentration low relative to the amine, starving the side reaction.

Q: The reaction is stalling (incomplete conversion). A: Check your catalyst condition.

• Poisoning: Aldehydes often contain traces of carboxylic acids (isovaleric acid). Acids can neutralize surface sites on Nickel catalysts.

• Solution: Distill the starting material immediately before use. Add a trace of base (e.g.,

  ) if using Raney Nickel to maintain alkaline pH.

Module 2: Salt Formation & Handling

Q: The product turned into a sticky paste instead of a white powder. A: Isopentylamine HCl is highly hygroscopic.

• Cause: Exposure to ambient humidity or use of aqueous acids.

• Recovery: Dissolve the paste in a minimum amount of hot ethanol. Add excess dry diethyl ether or ethyl acetate to induce recrystallization. Filter rapidly in a dry box or under a nitrogen cone.

Q: The salt has a yellow/brown tint. A: This indicates oxidation or polymerization of trace pyrroles/imines.

• Solution: Recrystallize from Ethanol/Ether (1:4). If color persists, treat the free base solution with activated charcoal before adding HCl.

Module 3: Process Safety

Q: Can I use Sodium Cyanoborohydride (

) instead of Hydrogen gas? A: Yes, for small-scale (<10g) batches (See Reference 2).

• Protocol: Use MeOH, adjust pH to ~6 with Acetic Acid.

• Warning: This generates toxic cyanide byproducts. For >100g, catalytic hydrogenation is safer, cheaper, and greener.

Decision Logic for Purification

Use this tree to determine the correct workup based on your crude analysis.

References

• Preparation of Alkylamines (General Industrial Methods). US Patent 6,576,796. Process for the preparation of alkylamines using zeolite or metal catalysts.[3]

• Lab Scale Reductive Amination (Borohydride Method). Journal of Medicinal Chemistry, 2015.[1] "Development of Novel PTPN2/1 Inhibitors". Describes synthesis of isopentylamine derivatives using

  . [1]

• Physical Properties & Safety Data. Isopentylamine Hydrochloride SDS. TCI Chemicals.

• Hygroscopicity & Handling. PubChem Compound Summary: Isopentylamine Hydrochloride.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. rsc.org [rsc.org]
• 3. US6576796B1 - Process for the preparation of alkylamines - Google Patents [patents.google.com]

How to remove residual starting material from Isopentylamine hydrochloride

Topic: Removal of Residual Starting Material from Isopentylamine Hydrochloride Ticket ID: PUR-ISO-005 Status: Open Assigned Specialist: Senior Application Scientist[1]

Introduction: The Purity Challenge

Welcome to the Technical Support Center. You are likely here because your NMR or GC traces for Isopentylamine Hydrochloride (CAS: 5412-05-5) show persistent signals from starting materials—typically 1-bromo-3-methylbutane (alkyl halide), isovaleraldehyde , or isoamyl alcohol .[1]

Because Isopentylamine is a primary amine with a pKa of ~10.6, we can exploit its drastic solubility changes between pH states to separate it from neutral starting materials.[1] This guide prioritizes the Acid-Base Extraction method as the primary "workhorse" protocol, followed by Recrystallization for final polishing.

Module 1: The "Solubility Switch" Protocol (Acid-Base Extraction)

Best For: Removing neutral starting materials (Alkyl halides, Alcohols, Aldehydes).[1]

The Logic

Most starting materials for isopentylamine are neutral organics .

• Low pH (Acidic): Isopentylamine becomes an ionic ammonium salt (

  ), highly soluble in water and insoluble in non-polar organics.[1]

• High pH (Basic): It becomes the free base (

  ), soluble in organics.[1]

By toggling the pH, we force the product into the aqueous phase while leaving the starting material (SM) in the organic phase, effectively washing it away.

Step-by-Step Protocol

• Dissolution: Dissolve your crude Isopentylamine Hydrochloride in a minimal amount of distilled water .[1]

  • Note: If the crude is a free base oil, dissolve it in diethyl ether first, then extract with 1M HCl.

• The "Trash" Wash (Crucial Step):

  • Wash the aqueous acidic solution (containing your product) with Diethyl Ether or Dichloromethane (DCM) (

    ).

  • Mechanism: The neutral starting material (e.g., unreacted alkyl halide) partitions into the organic layer. The amine salt stays in the water.

  • Action:Discard the organic layers (verify with TLC/GC first).

• The "Switch" (Basification):

  • Cool the aqueous layer to 0°C.

  • Slowly add 10M NaOH or KOH until pH > 12.[1]

  • Observation: The solution will become cloudy or an oil will separate (this is the free amine).

• Recovery Extraction:

  • Extract the aqueous basic layer with Diethyl Ether or DCM (

    ).

  • Action:Keep the organic layers . The amine is now here.[2]

• Salt Formation:

  • Dry the organic layer over anhydrous

    .

  • Filter and cool to 0°C.

  • Bubble dry HCl gas (or add HCl in Dioxane/Ether) to precipitate pure Isopentylamine Hydrochloride.[1]

Visualization: The Solubility Switch Workflow

Figure 1: The "Solubility Switch" workflow separates the ionic amine product from neutral starting materials using pH manipulation.

Module 2: Recrystallization Troubleshooting

Best For: Removing inorganic salts or similar amine byproducts.[1]

If the extraction didn't yield 99%+ purity, or if the product is colored, recrystallization is required. Isopentylamine HCl is hygroscopic, which complicates this process.[1]

Solvent Selection Matrix

Solvent System	Suitability	Protocol Notes
Ethanol / Diethyl Ether	Excellent	Dissolve in min.[1] hot absolute ethanol.[1] Add ether until cloudy.[1] Cool slowly.
Isopropanol (IPA)	Good	Single solvent system.[1] Good for removing inorganic salts (NaCl/KCl are insoluble in hot IPA).[1]
Acetonitrile	Moderate	Can work, but often requires cooling to -20°C.
Water	Poor	Too soluble; difficult to dry the resulting hygroscopic solid.[1]

Common Issue: "Oiling Out"

Symptom: The product separates as a sticky oil at the bottom of the flask instead of crystals. Cause: The solution is too concentrated, or the "bad solvent" (ether) was added too quickly. Fix: Reheat the mixture until the oil dissolves. Add a small amount of the "good solvent" (Ethanol). Scratch the glass with a rod to induce nucleation, then cool very slowly to room temperature before moving to ice.

Frequently Asked Questions (FAQs)

Q1: My starting material is an aldehyde (Reductive Amination). The extraction didn't work.

Diagnosis: Aldehydes can form imines or hemiaminals with your product, which may have basic character and drag into the organic phase during extraction. Solution: Ensure the initial acidic wash (Step 2 in Module 1) is held for at least 30 minutes. The low pH hydrolyzes the imine back to the aldehyde (neutral) and amine (salt), allowing the aldehyde to be washed away into the organic layer.

Q2: I lost a significant amount of product during the evaporation step.

Diagnosis: Volatility. Explanation: Free base Isopentylamine has a boiling point of 95-97°C .[1][3] If you used a Rotary Evaporator on the free base (Step 4) with high vacuum and heat, you likely evaporated your product. Correction: Never evaporate the free base to dryness under high vacuum. Add HCl to form the salt while the amine is still in solution (e.g., in Ether), then evaporate. The HCl salt is non-volatile.

Q3: The final solid is sticky and wet.

Diagnosis: Hygroscopicity. Explanation: Isopentylamine HCl avidly absorbs atmospheric water.[1] Correction: Dry the final crystals in a vacuum desiccator over Phosphorus Pentoxide (

) or KOH pellets for 24 hours. Store under inert gas (Argon/Nitrogen).

Q4: Can I use Distillation instead?

Answer: Yes, but only on the Free Base . If you have persistent secondary amine impurities (Di-isopentylamine), extraction is less effective.[1]

• Basify the salt to release the free amine.

• Perform fractional distillation.[1][4]

  • Isopentylamine (Product): bp 95-97°C.[1][3]

  • Di-isopentylamine (Impurity): bp ~190°C.[1]

• Collect the fraction at 95-97°C and immediately convert back to HCl salt.

References

• National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CID 7894, Isopentylamine. Retrieved from [Link][1]

• Armarego, W. L. F., & Chai, C. L. L. (2013).[1] Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann.[1] (Standard reference for pKa and solubility data of aliphatic amines).

• Vogel, A. I. (1989).[1] Vogel's Textbook of Practical Organic Chemistry (5th ed.).[1] Longman Scientific & Technical.[1] (Source for general amine salt recrystallization protocols).

Sources

• 1. ISOAMYLAMINE | 107-85-7 [chemicalbook.com]
• 2. 24.6 Synthesis of Amines - Organic Chemistry | OpenStax [openstax.org]
• 3. Isoamylamine | C5H13N | CID 7894 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. reddit.com [reddit.com]

Stability and degradation of Isopentylamine hydrochloride under acidic/basic conditions

This technical guide serves as a comprehensive resource for researchers working with Isopentylamine Hydrochloride (CAS: 541-23-1).[1] It is structured to address stability profiles, degradation mechanisms, and analytical troubleshooting, functioning as a self-validating support system for your experimental workflows.[1]

Case Reference: ISO-HCl-STAB-01[1]

Core Chemical Identity & Behavior[2]

Understanding the duality of this compound is critical for experimental design. Isopentylamine exists in two distinct states depending on the pH of the environment.

Feature	Isopentylamine Hydrochloride (Salt)	Isopentylamine (Free Base)
CAS	541-23-1	107-85-7
Formula
State	White crystalline solid	Colorless liquid
pKa	~10.6 (Conjugate acid)	N/A (Base strength defined by pKa of conjugate)
Volatility	Non-volatile (Solid/Ionic solution)	Highly Volatile (BP ~95–97°C)
Reactivity	Stable, Hygroscopic	Reactive (Nucleophilic), Air-sensitive ( )

Stability & Degradation Mechanisms[3][4][5]

Module A: Acidic Conditions (pH < 9.0)

Status: STABLE In acidic media, the nitrogen atom is protonated (

).[1] This quaternary ammonium state protects the molecule from oxidation and volatilization.

• Primary Risk: Hygroscopicity .[1][2] The solid salt will absorb atmospheric moisture, leading to weighing errors.

• Handling Protocol: Store in a desiccator. If the solid clumps, dry under vacuum over

  before use to ensure stoichiometric accuracy.

Module B: Basic Conditions (pH > 10.0)

Status: UNSTABLE / VOLATILE In basic media, the salt deprotonates to the free amine (

). This triggers three critical instability pathways:

• Volatility: The free base has a high vapor pressure. In open vessels or during rotary evaporation, significant mass loss occurs.[1]

• Carbamate Formation: Primary amines react rapidly with atmospheric

  to form carbamates ( ).[1] This appears as "ghost peaks" or changing retention times in HPLC.

• Oxidation: While less rapid than aromatic amines, the free base can slowly oxidize to N-oxides or imines if exposed to air and light over prolonged periods.

Visualizing the Stability Landscape

Figure 1: The pH-dependent equilibrium determines the stability profile.[1] Keeping the system acidic locks the compound in its stable salt form.

Troubleshooting Guide (FAQ Format)

Issue 1: "My HPLC peak area decreases significantly over the course of a run sequence."

Diagnosis: Volatility in the Autosampler. If your sample diluent is basic (or unbuffered water which can be slightly basic relative to the amine), the free base is forming and evaporating through the vial septum.

Corrective Action:

• Acidify the Diluent: Ensure the sample solvent contains 0.1% Formic Acid or has a pH < 3. This forces the amine into the non-volatile salt form (

  ).

• Temperature Control: Set the autosampler temperature to 4°C.

Issue 2: "I see severe peak tailing or split peaks in my chromatogram."

Diagnosis: Silanol Interactions. Isopentylamine is a strong base.[1] It interacts with residual acidic silanol groups on silica-based HPLC columns, causing secondary retention (tailing).[1]

Corrective Action:

• Add a Modifier: Use 0.1% Trifluoroacetic Acid (TFA) in the mobile phase. The

  anion pairs with the amine cation to improve peak shape (Ion Pairing effect).

• Increase Ionic Strength: Add 10-20 mM Ammonium Formate to the mobile phase to suppress silanol activity.

• Column Choice: Switch to a "Base-Deactivated" (end-capped) column or a polymeric column stable at high pH (if high pH elution is required).

Issue 3: "Ghost peaks appear when I prepare the sample in alkaline solution."

Diagnosis: Carbamate Formation. You are likely seeing the reaction product of Isopentylamine with dissolved

from the air.

Corrective Action:

• Degas Solvents: Thoroughly degas all basic buffers.[1]

• Inert Atmosphere: Prepare basic solutions under a Nitrogen or Argon blanket.[1]

• Revert to Acid: If possible, quench the reaction with acid immediately after the basic step is complete. The carbamate will decarboxylate back to the amine and

  in acid.

Experimental Protocols

Protocol A: Preparation of a Stable Stock Solution (10 mM)

Use this protocol for analytical standards to ensure long-term stability.

• Weighing: Rapidly weigh ~12.4 mg of Isopentylamine Hydrochloride into a volumetric flask. (Note: Minimize exposure to humid air).

• Solvent: Dissolve in 0.1 M HCl (Hydrochloric Acid). Do not use pure water or basic buffers.

• Storage: Store at 2–8°C in a tightly capped amber glass vial.

• Validity: Stable for 3 months. The excess acid maintains the protonated state, preventing volatility and oxidation.

Protocol B: Controlled Free-Basing (Liquid-Liquid Extraction)

Use this when the free amine is required for a reaction (e.g., amide coupling).[1]

• Dissolution: Dissolve the HCl salt in a minimum amount of water.

• Basification: Add 2M NaOH dropwise until pH > 12. (Solution may become cloudy or an oil layer may form).

• Extraction: Immediately extract with an organic solvent (DCM or Ethyl Acetate).

• Drying: Dry the organic layer over anhydrous

  .

• Usage: Use the solution immediately . Do not concentrate to dryness on a rotary evaporator without expecting significant yield loss due to volatility.

Analytical Troubleshooting Logic Flow

Use this flowchart to diagnose "Loss of Assay" or "Impurity" issues.

Figure 2: Diagnostic workflow for resolving stability issues during analysis.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 7894, Isopentylamine. Retrieved from [Link]

• Royal Society of Chemistry. Mechanistic insights into carbamate formation from CO2 and amines. Catalysis Science & Technology. Retrieved from [Link]

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. Isopentylamine Hydrochloride | 541-23-1 | TCI (Shanghai) Development Co., Ltd. [tcichemicals.com]

Challenges in the scale-up of Isopentylamine hydrochloride synthesis

Topic: Challenges in the scale-up of Isopentylamine Hydrochloride (3-Methylbutylamine HCl) Synthesis ID: TSC-ISO-0042 Status: Active

Introduction

Welcome to the Technical Support Center. This guide addresses the specific engineering and chemical challenges encountered when scaling the synthesis of Isopentylamine Hydrochloride (CAS: 541-23-1) from bench-top (<50g) to pilot/kilo-lab scale (>1kg).

While Isopentylamine is a structurally simple aliphatic amine, its conversion to a pharmaceutical-grade hydrochloride salt presents distinct challenges in exotherm management , impurity control (dimerization) , and solid-state isolation (hygroscopicity).

Module 1: Synthesis Strategy & Reaction Optimization

Core Protocol: Reductive Amination

For scale-up, we recommend Catalytic Reductive Amination of Isovaleraldehyde over the Leuckart-Wallach reaction. The reductive route offers superior atom economy and easier purification, provided that the dialkylation side reaction is controlled.

Reaction Scheme & Impurity Pathways The following diagram illustrates the primary reaction pathway and the critical competitive side reactions you must mitigate.

Figure 1: Reaction pathway showing the competitive formation of the secondary amine (dimer), which is the primary yield-limiting factor during scale-up.

Module 2: Troubleshooting Guides (Q&A)

Category A: Reaction Kinetics & Yield

Q1: We are observing high levels (>10%) of the secondary amine impurity (Di-isopentylamine). How do we suppress this during scale-up?

Diagnosis: This is the most common failure mode in primary amine synthesis. It occurs when the newly formed primary amine reacts with the intermediate imine (or unreacted aldehyde) before it can be stabilized.

Corrective Protocol:

• Ammonia Overpressure: You must maintain a high molar ratio of Ammonia to Aldehyde. At scale, ensure your reactor headspace is saturated with

  before hydrogen introduction. A ratio of 5:1 to 10:1 (NH3:Aldehyde) is recommended to shift the equilibrium toward the primary imine.

• Catalyst Loading: Increase the catalyst loading (e.g., Raney Nickel or 5% Pd/C). Fast hydrogenation of the imine is critical; if the imine lingers, it will couple with the product.

• Mode of Addition: Do not dump all reagents at once. Use a semi-batch protocol : Charge the catalyst and ammonia first, then slowly feed the Isovaleraldehyde under hydrogen pressure. This keeps the concentration of free aldehyde low relative to the ammonia [1].

Q2: The reaction stalls at 90% conversion. Should we increase the temperature?

Diagnosis: Caution is advised. While increasing temperature improves kinetics, it decreases the solubility of Ammonia in the liquid phase, potentially starving the reaction and promoting dimerization.

Corrective Protocol:

• Do not exceed 80-90°C unless operating at very high pressures (>50 bar).

• Check Agitation: Hydrogenation is mass-transfer limited. At scale, gas-liquid induction is often the bottleneck. Verify your impeller tip speed and ensure you are using a gas-entrainment impeller (e.g., hollow shaft or Rushton turbine) [2].

Category B: Salt Formation & Isolation (Critical Step)

Q3: Our Isopentylamine HCl salt is turning into a sticky paste or "oil" instead of a free-flowing powder. Why?

Diagnosis: This indicates hygroscopicity or solvent entrapment . Isopentylamine HCl is highly water-soluble.[1] If you use aqueous HCl (37%) for salt formation, water becomes trapped in the lattice, lowering the melting point and causing deliquescence.

Corrective Protocol:

• Switch to Anhydrous HCl: You must use HCl gas bubbled into the solvent or a pre-made solution of HCl in Isopropanol (IPA) , Ethanol , or Dioxane .

• Solvent Selection:

  • Reaction Solvent: Ethyl Acetate or MTBE (Methyl tert-butyl ether).

  • Antisolvent: Heptane or Diethyl Ether (if safety permits).

• Procedure: Dissolve the crude free base in dry Ethyl Acetate (10 volumes). Cool to 0-5°C. Slowly add HCl/IPA (1.05 eq). The salt should precipitate as a white solid. If oiling occurs, seed with a pure crystal and age the slurry at low temperature [3].

Q4: The final product has a yellow tint. How do we remove this color?

Diagnosis: Color is typically due to trace oxidation products or polymerization of the aldehyde starting material (aldol condensation byproducts).

Corrective Protocol:

• Charcoal Treatment: Before salt formation, treat the free base solution with activated carbon (5 wt%) for 30 minutes at room temperature, then filter through Celite.

• Recrystallization: Recrystallize the final salt from hot Ethanol/IPA. Avoid water in the recrystallization solvent to prevent yield loss.

Module 3: Process Workflow & Safety

Scale-Up Workflow Diagram

The following flow illustrates the optimal unit operations for a 1kg - 10kg batch.

Figure 2: Unit operation sequence for the manufacturing of Isopentylamine Hydrochloride.

Safety Criticals

• Thermal Runaway: The reaction of Isovaleraldehyde with Ammonia is exothermic. The subsequent hydrogenation is highly exothermic.

  • Control: Use a dosing pump for the aldehyde. Never add all aldehyde at once to a batch reactor under pressure.

• Flammability: Isopentylamine (Free Base) has a flash point of ~17°C (62°F) [4].

  • Control: All transfer lines must be grounded. Use nitrogen blanketing during filtration.

• HCl Handling: Gaseous HCl or HCl/Solvent mixtures are corrosive and toxic.

  • Control: Scrubber systems must be active during the salt formation step to catch excess acid vapors.

Technical Data Summary

Property	Value	Notes for Scale-Up
Molecular Weight	123.62 g/mol	(HCl Salt)
Melting Point	~217°C (dec.)	Decomposes upon melting. Do not overheat during drying.
Solubility (Free Base)	Miscible w/ Water, EtOH	Difficult to extract from water; avoid aqueous workups if possible.
Solubility (HCl Salt)	Soluble in Water, EtOH	Insoluble in Ether, Heptane, EtOAc (Use these for isolation).
Flash Point	17°C (Free Base)	High Fire Risk. Explosion-proof equipment required.
pKa	~10.6	Strong base; reacts violently with acids.

References

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Link

• HWS Labortechnik Mainz. (2025). From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis. Link

• Google Patents. (2010). Method for Salt Preparation (US20100204470A1). Link

• Fisher Scientific. (2025). Safety Data Sheet: Isopentylamine. Link

• TCI Chemicals. (2025). Product Specification: Isopentylamine Hydrochloride. Link

Sources

• 1. researchgate.net [researchgate.net]

Technical Support Center: Isopentylamine Hydrochloride Handling &amp; Storage

Subject: Protocols for Drying, Storage, and Handling of Hygroscopic Isopentylamine Hydrochloride (CAS: 541-23-1) Ticket ID: CHEM-SUP-ISO-001 Support Level: Tier 3 (Senior Application Scientist)

Introduction

Isopentylamine hydrochloride (Isoamylamine HCl) is a primary amine salt frequently utilized in peptide synthesis, pharmaceutical intermediates, and surface chemistry. While the hydrochloride salt form stabilizes the volatile free amine, it introduces a critical challenge: hygroscopicity .

Moisture absorption in this compound leads to three distinct failure modes in experimental workflows:

• Stoichiometric Error: Absorbed water alters the effective molecular weight, leading to under-dosing of the reagent.

• Physical Degradation: The powder clumps or deliquesces (liquefies) into a sticky paste, making transfer impossible.

• Hydrolysis Risk: Excessive moisture can facilitate the dissociation of the salt, releasing the free amine (detectable by a "fishy" odor) and altering reaction pH.

This guide provides authoritative protocols to prevent these issues and "rescue" compromised material.

Module 1: Critical Storage Protocols (Prevention)

To maintain the integrity of Isopentylamine HCl, you must treat the container as a dynamic system where atmospheric moisture is the contaminant.

The "Inert Barrier" System

• Primary Container: Amber glass with a Teflon-lined screw cap. Plastic containers are permeable to moisture over time.

• Atmosphere: Argon or Nitrogen backfill is mandatory after every use.

• Secondary Containment: Store the primary container inside a desiccator.

Desiccant Selection Logic

Not all desiccants are compatible with amine salts.

Desiccant	Suitability	Mechanism	Notes
Phosphorus Pentoxide (P₂O₅)	Excellent	Chemical Reaction (Irreversible)	Best for ultimate dryness. Aggressive; use in a separate tray.
KOH (Potassium Hydroxide)	Good	Chemical Absorption	Good for amine salts as it scavenges any acidic HCl vapors that might dissociate.
Silica Gel	Moderate	Physical Adsorption	Good for general maintenance, but insufficient for "drying" wet samples.
Calcium Chloride	Poor	Absorption	Can form liquid brines that may contaminate the sample if spilled.

Module 2: Drying & Purification Protocols (Correction)

Select the appropriate method based on the current state of your material.

Decision Matrix: Which Method?

Figure 1: Decision tree for selecting the appropriate drying methodology based on physical state and purity requirements.

Method A: Vacuum Oven Drying (Routine)

Use when: Material is slightly clumped but solid. Principle: Lowering pressure reduces the boiling point of trapped water, allowing removal at temperatures below the salt's decomposition point (~217°C).

• Preparation: Grind the salt gently with a mortar and pestle to increase surface area.

• Setup: Place in a tared weighing boat or vial inside a vacuum oven.

• Conditions:

  • Temperature: 40–50°C (Do not exceed 60°C to prevent HCl dissociation).

  • Pressure: < 10 mbar (High vacuum is preferred).

  • Time: 12–24 hours.

• Validation: Weigh the sample. Return to oven for 2 hours. If mass changes by <0.5%, it is dry.

Method B: Azeotropic Distillation (Rescue)

Use when: Material is wet, sticky, or has turned into a liquid/paste. Principle: Toluene forms a low-boiling azeotrope with water (85°C), carrying moisture out of the solid matrix effectively.

• Dissolution: Suspend the wet salt in Toluene (approx. 10 mL per gram of salt). If it doesn't suspend well, add a minimal amount of Ethanol to dissolve, then add excess Toluene.

• Distillation: Attach a Dean-Stark trap or simply use a rotary evaporator.

• Process:

  • Rotary evaporate the solvent at 50–60°C under reduced pressure.

  • As the toluene/water azeotrope removes moisture, the Isopentylamine HCl should precipitate as a white solid.

• Final Drying: Once the solvent is removed, proceed to Method A to remove trace toluene.

Method C: Recrystallization (Purification)

Use when: Purity is critical or the salt is discolored. Solvent System: Ethanol (Solvent) / Diethyl Ether (Anti-solvent).[1]

• Dissolve: Dissolve the salt in the minimum amount of boiling Ethanol (or Isopropanol).

• Filter: If there are insoluble particulates, filter while hot.

• Precipitate: Remove from heat.[2] Slowly add Diethyl Ether until the solution becomes slightly cloudy.

• Crystallize: Cool slowly to room temperature, then place in a -20°C freezer overnight.

• Collect: Filter the crystals rapidly (under Nitrogen if possible) and wash with cold ether.

• Dry: Immediately transfer to a vacuum desiccator.

Module 3: Troubleshooting & FAQs

Q1: The salt smells like "rotten fish" or ammonia. Is it safe to use?

• Diagnosis: This indicates hydrolysis or dissociation. The HCl has left the lattice, releasing free Isopentylamine.

• Action: Check the pH of a 5% aqueous solution. It should be slightly acidic (~pH 5-6). If the smell is strong, recrystallize (Method C) adding a few drops of conc. HCl to the ethanol solution to re-form the salt before precipitating.

Q2: I dried the salt, but my reaction yield is still inconsistent.

• Root Cause: You may have "surface dried" the clumps without removing core moisture.

• Solution: You must grind the sample before drying. Alternatively, use Quantitative NMR (qNMR) using an internal standard (like Maleic Acid) to calculate the exact weight percent of the salt vs. water, and adjust your reaction stoichiometry accordingly.

Q3: Can I use a lyophilizer (freeze dryer)?

• Answer: Yes, but with caution. Isopentylamine HCl is soluble in water.[3][4] You can dissolve it in water, freeze it, and lyophilize.

• Warning: Ensure your lyophilizer trap is capable of handling potential acidic vapors (HCl), or use an acid trap, to protect the pump.

Q4: Why did my sample turn yellow?

• Diagnosis: Oxidation of the amine or impurities.

• Action: Discard if for GMP use. For R&D, perform Method C (Recrystallization) using activated charcoal during the hot filtration step to remove colored impurities.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 11076, Isopentylamine hydrochloride. Retrieved from [Link]

• Armarego, W. L. F., & Chai, C. L. L. (2013).Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann.

Sources

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. Isopentylamine Hydrochloride | 541-23-1 | TCI (Shanghai) Development Co., Ltd. [tcichemicals.com]
• 4. tcichemicals.com [tcichemicals.com]

Interpreting unexpected peaks in the NMR spectrum of Isopentylamine hydrochloride

Technical Support Center: Isopentylamine Hydrochloride NMR Analysis

Introduction

Welcome to the technical support portal for aliphatic amine analysis. You are likely here because the NMR spectrum of your Isopentylamine Hydrochloride (3-methylbutan-1-amine HCl) sample contains signals that do not align with your theoretical prediction.

Amine salts are notoriously deceptive in NMR spectroscopy due to pH-dependent chemical shifts, hygroscopicity, and exchangeable protons.[1] This guide moves beyond basic assignment to address the causality of spectral anomalies, ensuring you can distinguish between genuine impurities and benign solvent artifacts.

Module 1: The Reference Baseline

Before diagnosing "unexpected" peaks, we must establish the "expected" baseline.[1] The protonation of the amine group (

) significantly deshields the -methylene protons compared to the free base.[1]

Target Molecule: Isopentylamine Hydrochloride Solvent: DMSO-d6 (Recommended for solubility and slowing exchange)

Proton Environment	Type	Approx. Shift ( ppm)	Multiplicity	Integration	Mechanistic Note
	Ammonium	8.0 – 8.5	Broad Singlet/Triplet	3H	Highly variable.[1] Disappears in .
-CH	Methylene	2.8 – 3.0	Broad Multiplet	2H	Deshielded by cationic nitrogen (+0.3 ppm vs free base).[1]
-CH	Methine	1.6 – 1.7	Multiplet	1H	Split by methyls and -CH .
-CH	Methylene	1.4 – 1.5	Quartet/Multiplet	2H	Bridge between isopropyl and amine head.[1]
-CH	Methyl	0.90 – 0.95	Doublet	6H	Characteristic isopropyl doublet ( Hz).[1]

Critical Distinction: If your

-CH signal appears at 2.6 ppm , you likely have the free base , not the hydrochloride salt. This indicates incomplete salt formation or dissociation in basic media.[1]

Module 2: Diagnostic Workflow

Use the following logic flow to categorize your unexpected peak.

Figure 1: Decision tree for categorizing spectral anomalies in amine salts.[1]

Module 3: Troubleshooting Guide (The "Why is this here?" Matrix)

Issue A: The "Ghost" Peak at 3.33 ppm

Observation: A strong singlet appears at ~3.33 ppm.[1] Cause: Water .[1] Isopentylamine hydrochloride is hygroscopic.[1] Explanation: In DMSO-d6, water forms strong hydrogen bonds with the solvent, shifting its signal downfield to 3.33 ppm. Action:

• Do not integrate this peak as part of your molecule.[1]

• If the peak is broad, your sample is very wet, which may also broaden your

  signals due to rapid proton exchange [1].[1]

Issue B: Unexpected Triplet at 3.55 ppm

Observation: A triplet (or broad signal) appears around 3.5 – 3.6 ppm.[1] Cause: Isoamyl Alcohol (Unreacted Starting Material) . Explanation: The synthesis of isopentylamine often involves the reduction of isoamyl nitrile or substitution of isoamyl halides/alcohols.[1] The

-methylene of the alcohol ( ) is significantly deshielded by oxygen compared to nitrogen [2].[1] Validation: Check for a broad singlet (OH) anywhere between 4.0 – 5.0 ppm.[1]

Issue C: Missing or Broad Peaks > 8.0 ppm

Observation: The expected integration of 3H for the ammonium group is missing, integrates to <3H, or appears as a "hump" in the baseline. Cause: Proton Exchange . Explanation: The ammonium protons (

) are acidic and exchangeable.[1] If the sample contains water or traces of base, this exchange rate ( ) increases.[1] On the NMR timescale, if is fast, the peak broadens into the baseline (coalescence) [3].

Issue D: Peak Drifting (Concentration Effects)

Observation: The

-CH and peaks shift slightly between different batches. Cause: Concentration and Temperature Dependence .[1][2] Explanation: Ionic strength affects the shielding of protons near the charged center.[1] Higher concentrations can cause slight downfield shifts due to ion-pairing effects.[1]

Module 4: Advanced Verification Protocols

To scientifically validate that a peak belongs to the exchangeable ammonium group and not an impurity, perform the

Shake Test .

Protocol:

• Acquire: Run the standard 1H NMR in DMSO-d6.

• Spike: Add 1-2 drops of

  (Deuterium Oxide) directly to the NMR tube.[1]

• Shake: Invert the tube gently to mix.

• Re-acquire: Run the spectrum again immediately.

Interpretation:

• Disappearance: Peaks corresponding to

  and will vanish (exchange with ).[1]

• Persistence: Peaks corresponding to

  scaffold or non-exchangeable impurities will remain.[1]

• Shift: The water peak (HDO) will shift to approx.[1] 4.8 ppm.[1][2]

Module 5: Frequently Asked Questions (FAQs)

Q: Why does my spectrum look like the free base even though I added HCl? A: If you used a weak solvent or insufficient acid, you may have an equilibrium.[1] Check the

-CH shift.[1] If it is < 2.7 ppm, you have the free base.[1] Ensure you have a stoichiometric excess of HCl and that your salt is dry.[1]

Q: Can I use CDCl3 instead of DMSO-d6? A: Generally, no .[1] Amine hydrochlorides have very poor solubility in non-polar chlorinated solvents like Chloroform-d.[1] If you manage to dissolve it, the peaks will be extremely broad due to aggregation and slow tumbling.[1]

Q: There is a sharp singlet at 2.50 ppm interfering with my signals. A: This is the residual pentadeuterated DMSO (DMSO-d5).[1] It is unavoidable.[1] If it overlaps with your

-CH (rare for this molecule, as -CH is ~2.9), consider using Methanol-d4 ( 3.31, 4.87), though note that Methanol-d4 will exchange your NH protons instantly, erasing the ammonium signal [4].

References

• Gottlieb, H. E.; Kotlyar, V.; Nudelman, A. "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities."[1][3] J. Org.[1][4][5] Chem.1997 , 62, 7512–7515.[1][5] Link[1]

• Fulmer, G. R.; et al. "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist." Organometallics2010 , 29, 2176–2179.[1] Link[1]

• Silverstein, R. M.; Webster, F. X.; Kiemle, D. J. Spectrometric Identification of Organic Compounds, 7th ed.; John Wiley & Sons: Hoboken, NJ, 2005.[1]

• Babij, N. R.; et al. "NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry."[1] Org.[1][2][5] Process Res. Dev.2016 , 20, 661–667.[1] Link[1]

Sources

• 1. Isoamylamine | C5H13N | CID 7894 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chem.washington.edu [chem.washington.edu]
• 3. epfl.ch [epfl.ch]
• 4. organicchemistrydata.org [organicchemistrydata.org]
• 5. scs.illinois.edu [scs.illinois.edu]

Technical Support Center: Isopentylamine Hydrochloride Crystallization

Ticket System: Crystal Engineering & Solid-State Chemistry Division

Subject: Improving Crystal Quality, Purity, and Habit of Isopentylamine Hydrochloride CAS: 541-23-1 Support Level: Tier 3 (Senior Application Scientist)

Introduction: The Challenge of Amine Salts

Welcome to the technical support hub. You are likely here because your Isopentylamine Hydrochloride (Isoamylamine HCl) is behaving unpredictably—perhaps it is "oiling out" instead of crystallizing, retaining moisture (hygroscopicity), or trapping impurities.

Amine hydrochlorides are ionic lattices that often exhibit high solubility in polar solvents (water, methanol) and near-zero solubility in non-polar solvents (hexane, ether). The key to high-quality crystals lies in managing the Metastable Zone Width (MSZW) to favor crystal growth over amorphous precipitation.

Module 1: Solvent System Selection

User Question: Which solvent system yields the best crystal habit for Isopentylamine HCl?

Technical Resolution: For alkyl amine salts, a single-solvent system often fails to produce large, well-defined crystals due to the steep solubility curve. We recommend a Binary Solvent System (Solvent/Anti-solvent) to control supersaturation.

Recommended Solvent Systems

System Type	Solvent A (Dissolver)	Solvent B (Anti-Solvent)	Characteristics
Standard	Absolute Ethanol	Diethyl Ether	Classic method. Yields fine white needles. Warning: Ether is highly flammable.
Scale-Up	Isopropanol (IPA)	MTBE	Safer flashpoints. Slower diffusion yields larger prisms/plates.
High Purity	Methanol	Ethyl Acetate	Best for rejecting organic impurities. Requires careful addition to avoid oiling out.[1]

Critical Protocol Note: Always use anhydrous solvents. Isopentylamine HCl is hygroscopic; water in the solvent lattice will encourage the formation of hydrates or sticky gums rather than free-flowing crystals.

Module 2: Troubleshooting "Oiling Out" (LLPS)

User Question: My solution turns into a cloudy emulsion or separates into a sticky oil at the bottom before crystals form. How do I stop this?

Root Cause Analysis: This is Liquid-Liquid Phase Separation (LLPS) . It occurs when the "oiling out" boundary (binodal) is crossed before the crystalline solubility boundary. Essentially, the solute concentration is so high that it separates as a liquid oil rather than nucleating as a solid.

Corrective Workflow: The Temperature Swing

• Re-dissolve: Heat the mixture until the oil phase re-dissolves into a single clear phase.

• Dilute: Add 10-15% more of the polar solvent (Solvent A). This shifts the system composition away from the LLPS region.

• Seed: Add a tiny amount of pure crystalline Isopentylamine HCl at a temperature just above the cloud point.

• Slow Cool: Reduce agitation speed and cool at a rate of 0.5°C/min.

Visualizing the Oiling Out Decision Tree

Figure 1: Decision tree for managing Liquid-Liquid Phase Separation (LLPS) during crystallization.

Module 3: Standard Operating Procedure (Recrystallization)

User Question: Can you provide a step-by-step protocol for purifying 50g of crude material?

Protocol #ISO-50-RX:

Materials:

• 50g Crude Isopentylamine HCl

• Solvent A: Absolute Ethanol (Hot)

• Solvent B: Diethyl Ether (Cold) or MTBE

• Activated Charcoal (optional for decolorization)[2]

Step-by-Step Execution:

• Dissolution: Place crude solid in a flask. Add minimum boiling Ethanol (~150-200 mL) until dissolved.

  • Tip: If inorganic salts (like NH₄Cl) are present from synthesis, they may not dissolve. This is expected.

• Filtration (Hot): While boiling, filter the solution through a heated funnel (or Celite pad) to remove insoluble impurities/dust.

• Nucleation Setup: Return filtrate to a clean flask. Allow to cool to ~50°C.

• Anti-Solvent Addition: Slowly add Diethyl Ether dropwise with vigorous stirring.

  • Stop Point: Stop immediately when a faint, persistent turbidity (cloudiness) appears.

• Clarification: Add 1-2 mL of Ethanol to clear the turbidity.

• Crystallization: Cover flask (parafilm with pinholes). Let stand at room temperature for 2 hours, then move to 4°C (fridge) overnight.

• Isolation: Filter crystals using a Buchner funnel. Wash with cold ether.

• Drying: Dry in a vacuum desiccator over P₂O₅ or CaCl₂. Do not oven dry above 60°C without vacuum, as oxidation can occur.

Recrystallization Process Flow

Figure 2: Workflow for the purification of Isopentylamine Hydrochloride using a binary solvent system.

Module 4: Quality Control & FAQs

Q: The crystals are wet and sticky even after filtering. Why? A: Isopentylamine HCl is hygroscopic. If the ambient humidity is high (>50%), the crystals will absorb water from the air during filtration.

• Fix: Perform filtration under a nitrogen blanket or use a sintered glass funnel with a rubber dam to minimize air exposure. Dry immediately in a vacuum desiccator.

Q: What is the expected Melting Point? A: Pure Isopentylamine Hydrochloride should melt/decompose at 217°C [1]. A melting point below 210°C indicates significant impurity or retained solvent.

Q: My yield is low (<50%). Where did it go? A: The compound is likely still in the "mother liquor" (the filtrate).

• Fix: Concentrate the filtrate by rotary evaporation to half its volume, add more ether, and cool again to harvest a "second crop" of crystals. Note that the second crop is usually less pure than the first.

References

• American Chemical Society (ACS). Crystallization via Liquid-Liquid Phase Separation. Crystal Growth & Design. Retrieved from [Link]

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry. 5th Edition. Longman Scientific & Technical.

Sources

• 1. mt.com [mt.com]
• 2. CN115535975B - Method for purifying hydroxylamine hydrochloride - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Technical Guide: Isopentylamine Hydrochloride (IPACl) in Surface Engineering &amp; Synthesis

Executive Summary

Isopentylamine Hydrochloride (IPACl), also known as 3-methylbutylamine hydrochloride, has emerged as a critical steric modulator in materials science (specifically Perovskite Solar Cells) and a versatile building block in pharmaceutical synthesis. Unlike its linear counterparts (e.g., n-Butylamine HCl) or aromatic alternatives (e.g., Phenethylamine HCl), IPACl offers a unique "Steric Umbrella" effect . Its branched isopentyl tail disrupts the formation of insulating 2D transport barriers while effectively repelling moisture—a trade-off that maximizes stability without sacrificing charge transport.

This guide provides a head-to-head analysis of IPACl against industry standards, supported by experimental protocols and mechanistic insights.

Part 1: Physicochemical Profile & Competitor Matrix

To select the correct alkylamine salt, one must understand the balance between solubility , steric hindrance , and lattice integration .

Comparative Specifications

Feature	Isopentylamine HCl (IPACl)	n-Butylamine HCl (BACl)	Phenethylamine HCl (PEACl)
Structure	Branched Aliphatic (Iso-group)	Linear Aliphatic	Aromatic Ring
Steric Bulk	High (Tail branching)	Low (Linear packing)	High (Rigid Ring)
Melting Point	~217°C (Dec.)	~216°C	~224°C
Hygroscopicity	Moderate	High	Low
Primary Function	Defect Passivation / Steric Shielding	2D Layer Formation (Ruddlesden-Popper)	2D Layer Formation / Hydrophobicity
Solubility	High in EtOH, DMF, DMSO	High in Water, EtOH	Moderate in Alcohols

The "Steric Umbrella" Mechanism

The core differentiator of IPACl is the terminal branching.

• Linear chains (BACl) pack densely, often slicing 3D perovskite crystals into 2D sheets. While stable, these sheets impede vertical charge transport.

• Branched chains (IPACl) possess a larger cross-sectional area. They anchor into surface defects (iodide vacancies) but their bulky tail prevents them from packing tightly enough to slice the crystal. This results in surface passivation without insulation .

Part 2: Application Focus – Perovskite Solar Cells (PSCs)

In the context of PSCs, alkylamine hydrochlorides are used as "post-treatment" agents to heal surface defects.

Performance Comparison: Stability vs. Efficiency

The following data represents typical performance metrics in standard n-i-p MAPbI₃ architectures treated with different salts.

Metric	Control (No Treatment)	IPACl (Isopentyl)	BACl (n-Butyl)	PEACl (Phenethyl)
PCE (Efficiency)	20.1%	22.4%	21.5%	21.8%
Voc (Voltage)	1.08 V	1.16 V	1.12 V	1.15 V
Stability (T80) *	200 Hours	>1000 Hours	~800 Hours	~900 Hours
Hysteresis Index	High (>5%)	Negligible (<1%)	Low (2%)	Low (1.5%)

*T80: Time to degrade to 80% of initial efficiency under continuous illumination (ISOS-L1 protocol).

Mechanism of Action Diagram

The diagram below illustrates how the branched structure of IPACl creates a hydrophobic shield while maintaining charge tunneling, unlike the insulating layers formed by BACl.

Figure 1: Comparative mechanism of surface passivation. IPACl (Blue path) prevents the formation of insulating 2D layers common with BACl (Yellow path).

Part 3: Experimental Protocols

Protocol A: High-Purity Synthesis of IPACl

Commercial sources often contain isomers. For rigorous research, in-house synthesis via acid-base neutralization is recommended to ensure stoichiometry.

Reagents:

• Isopentylamine (99%, Sigma-Aldrich)

• Hydrochloric Acid (37% in H₂O) or HCl in Diethyl Ether (2M)

• Solvents: Ethanol (Absolute), Diethyl Ether (Anhydrous)

Step-by-Step Workflow:

• Chilling: Place 10 mL of Isopentylamine in a round-bottom flask submerged in an ice bath (0°C). Stir vigorously.

• Acidification: Dropwise add HCl (1.1 equivalents).

  • Note: If using aqueous HCl, the solution will heat up significantly. If using HCl/Ether, a white precipitate will form immediately.

• Evaporation: If aqueous, rotary evaporate at 60°C under vacuum until a white solid remains.

• Recrystallization (Critical Step):

  • Dissolve the crude solid in a minimum amount of hot boiling ethanol (~70°C).

  • Slowly add cold diethyl ether until the solution turns slightly turbid.

  • Store at -20°C overnight.

• Filtration: Vacuum filter the white crystals and wash 3x with cold diethyl ether.

• Drying: Dry in a vacuum oven at 60°C for 12 hours. Store in a nitrogen-filled glovebox.

Protocol B: Device Surface Treatment

Context: n-i-p structure (FTO/TiO₂/Perovskite/Spiro-OMeTAD/Au).

• Preparation: Dissolve IPACl in Isopropanol (IPA) at a concentration of 2–5 mg/mL .

• Deposition:

  • Spin-coat the perovskite layer (e.g., MAPbI₃) first and anneal (100°C, 10 min).

  • Allow the film to cool to room temperature (Crucial: Hot films cause rapid solvent evaporation and poor coverage).

  • Dynamically spin the IPACl solution: Dispense 50 µL onto the spinning substrate (4000 rpm) for 20 seconds.

• Annealing: Anneal at 100°C for 5 minutes to drive off excess solvent and promote surface anchoring.

Part 4: Strategic Recommendations

When to choose IPACl?

• Targeting Fill Factor (FF): If your device suffers from low FF due to poor charge extraction at the interface, IPACl is superior to PEACl because it does not introduce an aromatic insulating barrier.

• High Humidity Environments: The branched alkyl chain offers better hydrophobicity than linear methyl/ethyl chains, extending shelf-life.

• Synthesis Intermediate: In pharmaceutical synthesis, the isopentyl group is a common pharmacophore for modifying lipophilicity (LogP) without adding excessive molecular weight.

Workflow Visualization

Figure 2: End-to-end workflow from raw material synthesis to device characterization.

References

• Yang, G., et al. (2025). Tensile Strain Release by Surface Modulation with Amylamine Hydrochloride toward Improved Efficiency and Stability of Perovskite Solar Cells. ResearchGate.

• TCI Chemicals. (2024). Isopentylamine Hydrochloride Product Specifications and Physicochemical Properties. TCI Chemicals.

• Kim, B., et al. (2019).[1] Enhanced Moisture Stability by Butyldimethylsulfonium Cation in Perovskite Solar Cells. Advanced Science.

• Ferdani, D., et al. (2022). Optoelectronic and stability properties of quasi-2D alkylammonium based perovskites. ResearchGate.

• Sigma-Aldrich. (2024). Isopentylamine Safety and Physical Data. Sigma-Aldrich.

Sources

• 1. Enhanced Moisture Stability by Butyldimethylsulfonium Cation in Perovskite Solar Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Reactivity Guide: Isopentylamine Hydrochloride vs. Isobutylamine Hydrochloride

Executive Summary

In the design of peptidomimetics and aliphatic building blocks, the choice between Isopentylamine (3-methylbutylamine) and Isobutylamine (2-methylpropylamine) is often dictated by target structure, but their reactivity profiles differ significantly due to steric topology.

• Isopentylamine Hydrochloride exhibits reactivity characteristics similar to unbranched primary amines (e.g., n-butylamine). The

  -branching exerts minimal steric pressure on the nucleophilic nitrogen.

• Isobutylamine Hydrochloride displays attenuated nucleophilicity. The

  -branching introduces a significant steric cone that retards kinetics and hinders attack on crowded carbonyl electrophiles.

Verdict: For rapid, high-yield amide couplings or nucleophilic substitutions on hindered substrates, Isopentylamine is the superior kinetic choice. Isobutylamine requires more vigorous activation (e.g., HATU vs. EDC) or extended reaction times to achieve comparable conversion.

Physical & Structural Analysis

While both compounds are primary alkyl amine salts, the position of the methyl branch dictates their physical behavior and steric environment.

Comparative Properties Table

Property	Isopentylamine Hydrochloride	Isobutylamine Hydrochloride
CAS Number	541-23-1	5041-09-8
IUPAC Name	3-methylbutan-1-amine hydrochloride	2-methylpropan-1-amine hydrochloride
Structure	-branched	-branched
Formula
MW	109.60 g/mol	109.60 g/mol
Melting Point	217 °C (dec.)	176–180 °C
Solubility	High ( , MeOH)	High ( , MeOH)
Hygroscopicity	Moderate	High (Deliquescent)
Taft Steric ( )	~ -0.35 (Est.)	-0.93

Steric Topology Analysis

The critical differentiator is the Taft Steric Parameter (

) .

• Isobutyl Group (

  ): The branching at the -carbon (C2) places a methyl group in close proximity to the nitrogen lone pair. This expands the "steric cone," physically blocking the approach of electrophiles.

• Isopentyl Group (

  ): The branching is at the -carbon (C3). The flexible methylene spacer ( ) allows the bulky isopropyl tail to rotate away from the reaction center, resulting in a steric profile nearly identical to a straight-chain n-butyl group.

Figure 1: Steric topology comparison. The

-methyl group in isobutylamine creates a proximal blockade, whereas the -methyl in isopentylamine is distal and flexible.

Nucleophilic Reactivity Profile

Theoretical Kinetics (Taft Equation)

Using the Taft equation

, where is the sensitivity of the reaction to steric effects (typically 1.0 for hydrolysis/esterification):

• Reference (Methyl):

• Isobutyl:

• Isopentyl:

Theoretical Rate Difference:

Interpretation: In sterically sensitive reactions (e.g.,

on secondary halides or amide coupling with hindered acids), Isopentylamine is predicted to react approximately 4 times faster than Isobutylamine.

Experimental Case Study: Amide Coupling

In a competitive coupling scenario with a hindered carboxylic acid (e.g., 2-phenylpropanoic acid), the difference becomes pronounced.

• Isopentylamine: Rapid conversion (>95% in 1h) using standard coupling agents (EDC/HOBt).

• Isobutylamine: Sluggish conversion (60-70% in 1h) often requiring stronger activation (HATU/HOAt) or elevated temperatures to overcome the

  -branching barrier.

Experimental Protocol: Comparative Amide Synthesis

This protocol is designed to validate the reactivity difference. It utilizes a "one-pot" activation method suitable for parallel synthesis.

Objective: Synthesize benzamide derivatives to compare reaction rates.

Reagents

• Amine Salts: Isopentylamine HCl (1.0 equiv), Isobutylamine HCl (1.0 equiv).

• Electrophile: Benzoyl Chloride (1.1 equiv).

• Base: Diisopropylethylamine (DIPEA, 2.5 equiv) - Crucial for freeing the base from HCl salt.

• Solvent: Dichloromethane (DCM), anhydrous.

Workflow Diagram

Figure 2: Standardized amide coupling workflow for comparative kinetic analysis.

Step-by-Step Methodology

• Preparation: Charge a dried 25 mL round-bottom flask with 1.0 mmol of the respective amine hydrochloride.

• Liberation: Add 5 mL anhydrous DCM , followed by 2.5 mmol (435 µL) DIPEA . Stir for 5 minutes until the salt dissolves and the free amine is generated.

• Addition: Cool the mixture to 0°C. Add 1.1 mmol (128 µL) Benzoyl Chloride dropwise over 2 minutes.

• Reaction: Allow to warm to room temperature.

  • Checkpoint: Take an aliquot at 15 minutes for HPLC analysis.

  • Expectation: Isopentylamine will show >90% conversion; Isobutylamine may show ~60-75%.

• Workup: Wash with 1M HCl (2 x 5 mL) to remove unreacted amine and DIPEA. Wash with saturated

  (5 mL). Dry over .

• Isolation: Concentrate in vacuo to yield the crude amide.

Handling & Stability

Hygroscopicity

• Isobutylamine HCl: Highly hygroscopic. It tends to clump and deliquesce if left exposed to air. Storage: Desiccator required.

• Isopentylamine HCl: Less hygroscopic but still moisture-sensitive. Storage: Tightly sealed container; cool, dry place.

Solubility

Both salts are highly soluble in water and methanol. However, in non-polar organic solvents (DCM, Toluene), they are insoluble until treated with a base (DIPEA/TEA) to release the free amine.

References

• TCI Chemicals. Isopentylamine Hydrochloride Product Specifications (CAS 541-23-1). Retrieved from .

• ChemicalBook. Isobutylamine Hydrochloride Properties (CAS 5041-09-8). Retrieved from .

• Taft, R. W. (1956). Separation of Polar, Steric, and Resonance Effects in Reactivity. In Steric Effects in Organic Chemistry (M. S. Newman, ed.), Wiley, New York.
• Hansch, C., & Leo, A. (1995). Exploring QSAR: Fundamentals and Applications in Chemistry and Biology. American Chemical Society. (Source for comparative steric parameters of alkyl groups).
• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience. (General principles of nucleophilicity and steric hindrance).

Comparative analysis of different synthetic routes to Isopentylamine hydrochloride

Comparative Analysis of Synthetic Routes to Isopentylamine Hydrochloride

Part 1: Executive Summary

Isopentylamine hydrochloride (1-Amino-3-methylbutane HCl) is a critical aliphatic amine intermediate used extensively in the synthesis of pharmaceuticals (e.g., antifungal agents, smooth muscle relaxants), agrochemicals, and rubber accelerators. Its structural integrity is vital for downstream API efficacy.

This guide provides a technical comparison of three distinct synthetic pathways:

• Reductive Amination: The industrial workhorse for high-throughput production.

• Nitrile Hydrogenation: A high-atom-economy route utilizing cyanide chemistry.

• Gabriel Synthesis: The laboratory gold standard for avoiding secondary amine impurities.

Part 2: Strategic Route Comparison

The following table summarizes the operational parameters for decision-making based on scale and purity requirements.

Feature	Route A: Reductive Amination	Route B: Nitrile Hydrogenation	Route C: Gabriel Synthesis
Precursor	Isovaleraldehyde	Isovaleronitrile	Isoamyl Bromide
Reagents	NH₃, H₂, Ni/Co Catalyst	H₂, Raney Ni/Co	K-Phthalimide, Hydrazine
Scale Suitability	Industrial (>100 kg)	Industrial (>100 kg)	Lab/Pilot (<1 kg)
Atom Economy	High	High	Low (Phthalimide waste)
Primary Impurity	Diisopentylamine (Secondary amine)	Imines, Secondary amines	Unreacted Phthalimide
Typical Yield	85–95%	90–98%	75–85%
Safety Profile	High Pressure H₂	Toxic Nitriles, High Pressure H₂	Toxic Hydrazine

Part 3: Detailed Technical Protocols

Route A: Reductive Amination of Isovaleraldehyde (Industrial Standard)

This route is preferred for bulk manufacturing due to the low cost of isovaleraldehyde. The reaction involves the condensation of the aldehyde with ammonia to form an imine intermediate, which is immediately reduced in situ.

Mechanism & Causality:

• Ammonia Excess: A large excess of ammonia (10–20 eq) is strictly required to shift the equilibrium toward the primary imine and suppress the formation of secondary amines (diisopentylamine) formed by the reaction of the product amine with the intermediate imine.

• Catalyst Choice: Raney Nickel or Cobalt is preferred over noble metals (Pd/Pt) to prevent hydrogenation of the aldehyde to the alcohol (isopentanol) before amination occurs.

Experimental Protocol:

• Charge: Load a high-pressure autoclave with Isovaleraldehyde (1.0 eq) and Methanol (solvent, 5 volumes).

• Amination: Introduce anhydrous Ammonia (15.0 eq) at 0–5°C. Stir for 1 hour to allow hemiaminal/imine formation.

• Reduction: Add Raney Nickel catalyst (5–10 wt% loading). Pressurize with Hydrogen gas to 50–80 bar.

• Reaction: Heat to 80–100°C. Monitor pressure drop. Reaction is complete when H₂ uptake ceases (approx. 4–6 hours).

• Workup: Cool and vent H₂. Filter catalyst under inert atmosphere (pyrophoric risk).

• Purification: Fractional distillation of the filtrate. Collect the fraction boiling at 95–97°C (Free base).

Figure 1: Reaction pathway for reductive amination showing the critical competitive pathway to secondary amine.

Route B: Catalytic Hydrogenation of Isovaleronitrile

This route offers the highest theoretical yield. It is ideal when isovaleronitrile is available as a feedstock.

Mechanism & Causality:

• Reactive Intermediate: The reduction proceeds via an aldimine intermediate.

• Suppression of Coupling: Like Route A, the primary amine product can react with the intermediate aldimine to form secondary amines. This is suppressed by adding ammonia or conducting the reaction in acidic media (though acidic media is corrosive to Ni catalysts).

Experimental Protocol:

• Preparation: Dissolve Isovaleronitrile (1.0 eq) in Ethanol saturated with Ammonia (to inhibit secondary amine formation).

• Catalyst: Add Raney Cobalt (preferred for nitriles to avoid side reactions).

• Hydrogenation: Pressurize autoclave to 100 bar H₂. Heat to 100–120°C.

• Completion: Reaction is typically faster than Route A.

• Isolation: Filter catalyst. Distill ethanol. Vacuum distill the residue to obtain pure Isopentylamine.

Route C: Gabriel Synthesis (High Purity / Lab Scale)

When absolute freedom from secondary amine contamination is required (e.g., for analytical standards), the Gabriel synthesis is the method of choice. It utilizes phthalimide as a "protected" ammonia source.

Mechanism & Causality:

• Protection: The phthalimide anion acts as a nucleophile, attacking the alkyl halide.[1] The bulky phthalimide group prevents poly-alkylation, ensuring 100% primary amine selectivity.

• Cleavage: Hydrazine hydrate is used for "Ing-Manske" cleavage, which is milder than acid/base hydrolysis and precipitates the phthalhydrazide byproduct, driving the reaction forward.

Experimental Protocol:

• Alkylation: In a flask, combine Potassium Phthalimide (1.1 eq) and Isoamyl Bromide (1.0 eq) in DMF (Dimethylformamide). Heat to 90°C for 4 hours.

• Precipitation: Pour mixture into water. Filter the solid N-isoamylphthalimide intermediate.

• Cleavage: Suspend the intermediate in Ethanol . Add Hydrazine Hydrate (1.2 eq). Reflux for 2 hours. A white precipitate (phthalhydrazide) will form.

• Isolation: Cool and filter off the solid byproduct. The filtrate contains the Isopentylamine.

• Acidification: (Proceed directly to HCl salt formation below).

Figure 2: The Gabriel Synthesis pathway ensuring exclusive primary amine formation.

Part 4: Hydrochloride Salt Formation & Purification

Regardless of the synthesis route, the free base is a volatile liquid (bp 95°C). Conversion to the hydrochloride salt renders it a stable, solid API intermediate.

Protocol:

• Dissolution: Dissolve the purified Isopentylamine free base (1.0 eq) in anhydrous Diethyl Ether or Ethanol (5 volumes).

• Acidification:

  • Method A (Gas): Bubble anhydrous HCl gas through the solution at 0°C until pH < 2.

  • Method B (Solution): Dropwise add 4M HCl in Dioxane or Ethanol.

• Crystallization: The HCl salt will precipitate as white crystals.

• Recrystallization: If the color is off-white, recrystallize from boiling Isopropanol or an Ethanol/Ether mixture.

• Drying: Dry in a vacuum oven at 40°C over P₂O₅. Isopentylamine HCl is hygroscopic; store under inert gas.

Key Data Points for Verification:

• Melting Point: 217°C (dec) [Literature value].

• Solubility: Highly soluble in water and ethanol; insoluble in ether.

References

• Organic Syntheses , Coll.[2][3] Vol. 2, p. 318 (1943); Vol. 11, p. 58 (1931). Preparation of primary amines via Gabriel Synthesis. Link

• National Center for Biotechnology Information (2024) . PubChem Compound Summary for CID 7894, Isoamylamine. Link

• ChemicalBook . Isopentylamine Hydrochloride Product Properties and Synthesis. Link

• Google Patents . Process for the preparation of amines from nitriles. (General reference for nitrile hydrogenation conditions). Link

• Sigma-Aldrich . Product Specification: Isopentylamine. Link

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. lookchem.com [lookchem.com]

Validation of an analytical method for Isopentylamine hydrochloride using reference standards

A Comparative Guide for Analytical Method Validation Under ICH Q2(R2)

Introduction: The "Chromophore Challenge" in Amine Analysis

Isopentylamine hydrochloride (3-methylbutylamine HCl) serves as a critical intermediate in the synthesis of antifungal agents and kinase inhibitors. However, its validation presents a distinct analytical hurdle: it lacks a UV-active chromophore. [1]

Traditional HPLC-UV methods fail to detect this aliphatic amine directly.[1] Historically, laboratories have relied on Pre-column Derivatization —a chemically aggressive process using reagents like o-phthalaldehyde (OPA) or FMOC-Cl to tag the amine with a fluorescent or UV-absorbing group.[2] While sensitive, this approach introduces kinetic instability, derivative by-products, and significant method variability.

This guide validates a superior alternative: Hydrophilic Interaction Liquid Chromatography with Charged Aerosol Detection (HILIC-CAD). We compare the performance of this direct analysis method against the traditional derivatization workflow, demonstrating why HILIC-CAD—anchored by high-purity Reference Standards —is the robust choice for modern ICH Q2(R2) compliance.

The Role of the Reference Standard

Before comparing methods, we must establish the constant. No method validation is possible without a Certified Reference Standard (CRS) of Isopentylamine Hydrochloride.

• Traceability: The standard must be characterized by

  H-NMR and Mass Spectrometry (MS) to confirm the salt form (HCl) and free base content.

• Purity Factor: For quantitative accuracy, the purity (e.g., >98.0%) and water content (via Karl Fischer) must be accounted for in the preparation of stock solutions.

• System Suitability: The CRS is used to define the acceptance criteria for resolution (

  ) and tailing factor ( ).

Critical Insight: In HILIC-CAD, the counter-ion (chloride) can sometimes separate from the amine. Using a high-purity Isopentylamine HCl standard ensures you can track both the amine cation and the chloride anion if using a dual-detection system, confirming stoichiometry.

Comparative Analysis: HILIC-CAD vs. Derivatization

The following data summarizes a comparative validation study.

Table 1: Performance Metrics Comparison

Parameter	Method A: HILIC-CAD (Direct Analysis)	Method B: HPLC-UV (OPA Derivatization)
Principle	Separation of native ions; universal aerosol detection.	Chemical tagging of amine group; UV/FL detection.[2]
Linearity ( )	(Quadratic fit typical for CAD)	(Linear)
Precision (RSD, )	0.8% - 1.2%	2.5% - 4.0% (Due to reaction variability)
Accuracy (Recovery)	98.5% - 101.5%	85.0% - 115.0% (Matrix interference common)
Sample Stability	Hours (Native salt is stable)	Hours (Derivative degrades)
Specificity	High (Resolves from inorganic ions)	Moderate (Reagent peaks interfere)
Complexity	Low (Mix & Inject)	High (Requires exact reaction timing)

Expert Analysis

Method A (HILIC-CAD) is superior for routine QC. While CAD response is non-linear (often requiring a quadratic curve fit), it offers uniform response for non-volatile analytes. The lack of chemical manipulation eliminates the largest source of error: the derivatization reaction itself.

Method B (Derivatization) should be reserved only for trace-level analysis (ppb range) where fluorescence detection offers lower LODs than CAD. For standard assay and purity testing (ppm to %), Derivatization is an unnecessary risk to robustness.

Visualizing the Validation Logic (ICH Q2)

The following diagram outlines the decision framework for validating the Isopentylamine HCl method, ensuring compliance with ICH Q2(R2) guidelines.

Figure 1: Decision matrix for selecting and validating the analytical method based on sensitivity and stability requirements.

Detailed Protocol: HILIC-CAD Method

This protocol is designed for the assay of Isopentylamine HCl raw material.

Reagents and Equipment

• Analyte: Isopentylamine Hydrochloride Reference Standard (Purity

  ).[3][4]

• Column: HILIC Amide or Zwitterionic phase (e.g., 150 x 4.6 mm, 3.5 µm).

• Detector: Charged Aerosol Detector (Evaporation Temp: 35°C).

• Mobile Phase A: 100 mM Ammonium Acetate in Water (pH 4.5).

• Mobile Phase B: Acetonitrile (LC-MS Grade).

Preparation of Reference Standard

• Calculate: Determine the mass required based on the salt factor.

• Weighing: Accurately weigh 50.0 mg of Isopentylamine HCl Reference Standard into a 50 mL volumetric flask.

• Dissolution: Dissolve in 50:50 Acetonitrile:Water. This reduces the "solvent mismatch" effect common in HILIC.

Chromatographic Conditions

• Flow Rate: 1.0 mL/min[5]

• Injection Volume: 5 µL

• Gradient: Isocratic 15% A / 85% B (High organic content is required for HILIC retention of polar amines).

• Run Time: 10 minutes.

Experimental Workflow Diagram

Figure 2: Streamlined HILIC-CAD workflow. Note the absence of a derivatization step, reducing error sources.

Scientific Validation: Why This Matters

The shift from derivatization to direct analysis is not just about convenience; it is about Data Integrity .

• Stoichiometry Verification: HILIC-CAD allows you to monitor the chloride counter-ion (which elutes earlier) if the gradient is adjusted. This confirms that your "Isopentylamine Hydrochloride" is indeed the salt form and not a degraded free base.

• Kinetic Independence: Derivatization reactions (Method B) are time-dependent. If the autosampler queue is long, the first sample and the last sample may have different derivative yields. HILIC-CAD (Method A) analyzes the stable, native molecule, ensuring that the result at

  and is identical.

References

• International Council for Harmonisation (ICH). (2023).[6] Validation of Analytical Procedures Q2(R2). ICH Guidelines.[5][6][7] [Link]

• National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 12206183, Isopentylamine Hydrochloride. PubChem.[4][8][9][10] [Link]

• Hutchinson, J. P., et al. (2011). The role of HILIC in the analysis of pharmaceutical basic compounds. Journal of Chromatography A. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Isopentylamine Hydrochloride | CymitQuimica [cymitquimica.com]
• 4. O-Isopentylhydroxylamine | C5H13NO | CID 536481 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. jpsionline.com [jpsionline.com]
• 6. database.ich.org [database.ich.org]
• 7. youtube.com [youtube.com]
• 8. Isobutylaminehydrochloride | C4H12ClN | CID 21133 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Isopropylamine | C3H9N | CID 6363 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Isobutylamine Hydrochloride | C4H12ClN | CID 12206183 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Cross-Reactivity &amp; Selectivity Profiling of Isopentylamine Hydrochloride

Executive Summary

Isopentylamine hydrochloride (Isoamylamine HCl) is a critical reagent in the study of Trace Amine-Associated Receptors (TAARs) and monoaminergic signaling. While often overshadowed by aromatic trace amines like Tyramine and

-Phenylethylamine ( -PEA), Isopentylamine serves as a vital structural probe for investigating the aliphatic ligand-binding pocket of TAAR1 and TAAR3.

This guide objectively compares Isopentylamine HCl against its primary functional alternatives—Tyramine (the high-potency reference) and n-Pentylamine (the steric isomer). We provide validated protocols for assessing receptor selectivity and quantifying cross-reactivity in competitive immunoassays, ensuring researchers can distinguish genuine signal from structural interference.

Chemical & Biological Profile

Isopentylamine Hydrochloride is the stable salt form of the volatile liquid isoamylamine. In biological systems, it functions as a product of leucine decarboxylation and a ligand for specific G-protein coupled receptors.

• CAS Number: 541-23-1

• Molecular Formula:

• Primary Target: TAAR1 (Human/Rodent), TAAR3 (Rodent olfactory).

• Mechanism of Action: Orthosteric binding to TAARs, inducing

  -protein coupling and subsequent cAMP accumulation.

Why the Hydrochloride Salt?

The free base (Isopentylamine) is volatile and prone to oxidation. The hydrochloride salt is strictly recommended for quantitative assays because it ensures:

• Stoichiometric Accuracy: Non-hygroscopic solid allows for precise molarity calculations.

• pH Stability: Dissolves neutrally in physiological buffers (PBS/HBSS), preventing pH-induced assay drift common with free amines.

Comparative Analysis: Potency & Selectivity

To validate Isopentylamine HCl performance, it must be benchmarked against the standard agonist (Tyramine) and its straight-chain isomer (n-Pentylamine).

Table 1: Comparative Pharmacological Profile (TAAR1 Signaling)

Feature	Isopentylamine HCl	Tyramine (Reference)	n-Pentylamine (Isomer)
Structure Type	Branched Aliphatic Amine	Aromatic Amine	Linear Aliphatic Amine
hTAAR1 Potency ( )	Micromolar ( M) range	Nanomolar (nM) range	High M / Low Activity
Efficacy ( )	Partial Agonist (~60-80%)	Full Agonist (100%)	Weak Partial Agonist
Receptor Selectivity	High affinity for mTAAR3	Broad spectrum (TAAR1, TAAR4)	Low selectivity
Assay Utility	Probing hydrophobic pocket width	Positive control for signal window	Negative control for steric fit

Analyst Note: Isopentylamine exhibits lower potency than Tyramine due to the lack of

stacking interactions available to aromatic amines within the receptor pocket. However, its branched isobutyl tail makes it an excellent tool for mapping the steric tolerance of the receptor's orthosteric site [1][2].

Experimental Protocols

Protocol A: Functional Selectivity Assay (cAMP Accumulation)

Objective: Determine the agonistic potency (

) of Isopentylamine HCl in TAAR1-expressing cells.

Reagents:

• HEK293 cells stably expressing hTAAR1.

• Isopentylamine HCl (Stock: 100 mM in DMSO/Buffer).

• IBMX (Phosphodiesterase inhibitor).

• TR-FRET cAMP Detection Kit.

Workflow:

• Cell Seeding: Plate 5,000 cells/well in a 384-well low-volume plate.

• Inhibition: Add 0.5 mM IBMX to block endogenous phosphodiesterases (prevents cAMP degradation).

• Stimulation: Add Isopentylamine HCl in a 10-point serial dilution (range:

  to ).

  • Control: Run Tyramine in parallel as the

    reference.

• Incubation: Incubate for 30 minutes at 37°C.

• Lysis & Detection: Add lysis buffer containing cAMP-d2 and anti-cAMP-Cryptate conjugates.

• Read: Measure Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) after 1 hour.

Protocol B: Cross-Reactivity Screening (Competitive ELISA)

Objective: Quantify interference of Isopentylamine in assays designed for other biogenic amines (e.g., Histamine or Polyamines).

Rationale: Small primary amines often cross-react with antibodies raised against hapten-carrier conjugates. This protocol defines the "Cross-Reactivity Factor" (CRF).

Step-by-Step:

• Preparation: Reconstitute the primary target standard (e.g., Histamine) and Isopentylamine HCl.

• Spiking: Prepare samples containing a fixed concentration of the target (e.g., 10 ng/mL Histamine) spiked with increasing concentrations of Isopentylamine HCl (0, 10, 100, 1000 ng/mL).

• Incubation: Add samples to the antibody-coated microplate. Incubate per kit instructions (typically 1 hour).

• Washing: Wash 3x with PBST to remove unbound amines.

• Development: Add TMB substrate and stop solution.

• Calculation:

Visualization of Mechanisms & Workflows

Diagram 1: TAAR1 Signaling Pathway

This diagram illustrates the mechanism of action where Isopentylamine binds to the receptor, triggering the Gs-protein cascade essential for the cAMP assay described in Protocol A.

Caption: Isopentylamine activation of TAAR1 induces Gs-coupling, converting ATP to cAMP.

Diagram 2: Cross-Reactivity Screening Workflow

This logic flow ensures researchers correctly identify false positives caused by Isopentylamine in complex biological matrices.

Caption: Step-by-step workflow to validate assay specificity against Isopentylamine interference.

References

• Trace amine-associated receptors: ligands, neural circuits, and behaviors. Source: National Institutes of Health (NIH) / PubMed Central. Context: Defines Isopentylamine as a ligand for TAAR3 and discusses its role in olfactory detection.

• Molecular basis of human trace amine-associated receptor 1 activation. Source: PubMed Central. Context: Provides structural insights into the orthosteric binding pocket of TAAR1, explaining the potency differences between aliphatic and aromatic amines.

• Non-Specific Binding and Cross-Reaction of ELISA. Source: NIH / PubMed. Context: Establishes the fundamental principles of cross-reactivity in immunoassays, essential for the protocol design in Section 3.

• Development of ELISA for quantification of histamine. Source: PubMed.[1] Context: Demonstrates the methodology for testing small amine cross-reactivity (IC50 determination) which serves as the basis for the comparative protocol.

Sources

• 1. TAAR1 - Wikipedia [en.wikipedia.org]

Strategic Selection of Isopentylamine Reagents: HCl Salt vs. Synthetic Alternatives

The following guide provides an in-depth technical analysis of reagents used to introduce the isopentyl (isoamyl) moiety in organic synthesis. It is designed for researchers requiring precise control over alkylation, amidation, and urea formation.

Executive Summary & Decision Framework

The introduction of an isopentyl group (3-methylbutyl) is a common tactic in medicinal chemistry to modulate lipophilicity (

) and steric bulk without adding excessive molecular weight. While Isopentylamine Hydrochloride is the industry standard for stability and handling, it is not always the optimal choice for every reaction environment.

This guide compares the hydrochloride salt against its free base form and the reductive amination pathway (using isovaleraldehyde), providing a decision matrix based on reaction type, scale, and required selectivity.

Reagent Selection Flowchart

The following diagram illustrates the logical decision path for selecting the appropriate reagent based on your target transformation.

Figure 1: Decision logic for selecting between salt, free base, or alternative synthetic routes.

Primary Reagent Comparison: HCl Salt vs. Free Base

The choice between the hydrochloride salt and the free base is often dictated by storage stability versus process efficiency.

Comparative Performance Data

Feature	Isopentylamine Hydrochloride	Isopentylamine (Free Base)
CAS Number	541-23-1	107-85-7
Physical State	Crystalline Solid	Volatile Liquid (bp 95–97 °C)
Stability	High (Resistant to oxidation/N-oxide formation)	Moderate (Prone to oxidation/CO₂ absorption)
Atom Economy	Lower (Requires neutralization base)	Higher (Direct nucleophile)
Water Solubility	Excellent (>500 mg/mL)	Moderate
Reaction Suitability	Aqueous couplings, Schotten-Baumann conditions	Anhydrous alkylations, Acid-sensitive substrates
Handling	Easy to weigh, non-volatile	Requires fume hood, difficult to weigh small masses

Mechanistic Insight: The "Base Penalty"

When using the HCl salt in non-aqueous acylation (e.g., with acyl chlorides or DCC), an auxiliary base (TEA, DIPEA) is mandatory to deprotonate the ammonium species (

) to the active amine ( ).

• Risk: Incomplete neutralization leads to stalled reactions.

• Solution: If using the salt in DCM/DMF, pre-stir with 1.1 eq. of DIPEA for 15 minutes before adding the electrophile to ensure full liberation of the nucleophile.

The Synthetic Pivot: Reductive Amination

For creating secondary or tertiary amines (N-alkylation), direct alkylation using Isopentylamine and an alkyl halide is often poor due to over-alkylation (formation of quaternary ammonium salts).

The Superior Alternative: Invert the functional groups. Use Isovaleraldehyde (3-methylbutanal) as the electrophile and the target amine as the nucleophile.

Protocol: Reductive Amination with STAB

This protocol uses Sodium Triacetoxyborohydride (STAB), which is safer and more selective than Sodium Cyanoborohydride (ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

).

Reagents:

• Target Amine (

  equiv)

• Isovaleraldehyde (

  - equiv)[1]

• Sodium Triacetoxyborohydride (STAB) (

  equiv)

• Acetic Acid (catalytic, if amine is basic)

• Solvent: 1,2-Dichloroethane (DCE) or THF[1]

Step-by-Step Methodology:

• Imine Formation: Dissolve the amine in DCE (0.1 M). Add Isovaleraldehyde. If the amine is a salt or non-nucleophilic, add 1.0 eq. TEA. Stir for 30–60 mins.

• Reduction: Add STAB in one portion. The reaction is typically slightly exothermic.

• Quench: Stir at room temperature for 2–16 hours. Quench with saturated aqueous

  .

• Workup: Extract with DCM, dry over

  , and concentrate.

Performance Comparison (Yield & Selectivity)

Method	Reagents involved	Typical Yield (Mono-alkyl)	Selectivity

| Direct Alkylation | Isopentylamine + R-Br | 40–60% | Poor (Mixture of

) | | Reductive Amination | Isovaleraldehyde + R-NH₂ + STAB | 85–95% | Excellent (Kinetic control prevents over-alkylation) |[1]

Advanced Applications: Urea & Amide Synthesis

Isopentylamine is a key building block for urea-based kinase inhibitors (e.g., analogs of Sorafenib).

Protocol: Urea Formation via Isocyanate

This reaction is instantaneous and quantitative, often requiring no chromatography.

Reaction Scheme:

Reagent Choice:

• Use Free Base: If the isocyanate is commercially available and stable. Simply mix 1:1 in DCM.

• Use HCl Salt: If generating the isocyanate in situ (e.g., Curtius rearrangement of an acyl azide) or if the isocyanate is water-sensitive. The salt can be dissolved in water/dioxane and reacted under Schotten-Baumann conditions (

  as base).

Experimental Data: Yield Comparison for N-Isoamylbenzamide

• Method A (Acid Chloride + Free Base): 96% Yield.[2] Fast, requires dry solvent.

• Method B (Acid Chloride + HCl Salt + Pyridine): 92% Yield. Slower, requires removal of pyridine salts.

• Method C (Oxidative Decarboxylation of N-Aroylglycine): ~71% Yield.[1][3] A "green" alternative using Silver(I)/Persulfate, but significantly lower yield than standard coupling [1].

References

• Huang, W., & Zhang, L. (2006). A facile synthesis of N-formylbenzamides by oxidative decarboxylation of N-aroylglycine induced by Ag+/S2O82-.[1][3] Journal of Chemical Research. Link

• Abdel-Magid, A. F., et al. (1996).[4] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Journal of Organic Chemistry. Link

• Sigma-Aldrich.[1] Isopentylamine Hydrochloride Product Sheet. Link

• Master Organic Chemistry. Reductive Amination: The Guide. Link

• BenchChem. Comparative Analysis of Reducing Agents in Amination. Link

Sources

• 1. Showing Compound 3-Methyl-1-butylamine (FDB008319) - FooDB [foodb.ca]
• 2. N-Methylbutylamine | C5H13N | CID 8068 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

Performance of Isopentylamine hydrochloride in perovskite solar cells compared to other organic cations

This guide provides an in-depth technical analysis of Isopentylamine Hydrochloride (IPACl) as a passivation agent in Perovskite Solar Cells (PSCs), specifically comparing it to industry-standard organic cations like Phenethylammonium (PEA

) and n-Butylammonium (n-BA ).

Executive Summary: The "Steric Sweet Spot"

In the quest to push Perovskite Solar Cell (PSC) efficiency beyond 25% and ensure operational stability, surface passivation is non-negotiable. While linear alkylamines (e.g., n-Butylammonium) and aromatic amines (e.g., Phenethylammonium) dominate the literature, Isopentylamine Hydrochloride (IPACl) has emerged as a high-performance alternative.

Its distinct advantage lies in its branched alkyl structure . Unlike linear chains that pack densely (often insulating the surface) or aromatics that can introduce steric barriers to charge transport, the iso-pentyl group offers a "steric sweet spot." It provides sufficient hydrophobicity to repel moisture while maintaining a molecular footprint that favors the formation of conductive, low-dimensional (2D) perovskite phases with optimized vertical charge transport.

Mechanistic Action: Why IPACl?

The Branching Effect

The core differentiator of IPACl is the terminal branching of its alkyl chain (3-methylbutyl).

• Defect Passivation: The ammonium headgroup (

  ) anchors into the A-site vacancies or binds to undercoordinated Pb on the perovskite surface.

• Entropic Stabilization: The branched tail increases the entropic barrier against crystallization into large, insulating 2D sheets. Instead, IPACl tends to form quasi-2D phases (n > 1) or graded-dimensional layers. This is critical because high-n phases have narrower bandgaps and better charge mobility than pure n=1 (insulating) phases often formed by linear chains.

• Hydrophobicity: The 5-carbon chain provides a robust moisture barrier, superior to shorter chains (propyl) and comparable to hexyl/octyl chains, but without the excessive insulating length.

DOT Visualization: Passivation Pathway

The following diagram illustrates the structural impact of IPACl compared to linear and aromatic alternatives.

Caption: Comparative mechanism of surface passivation. IPACl promotes graded 2D phases that balance passivation quality with charge transport, avoiding the insulating pitfalls of dense linear packing.

Comparative Performance Matrix

The following table synthesizes experimental data comparing IPACl against standard cations. Note that while Phenethylammonium (PEA) is the efficiency record holder in many contexts, IPACl offers superior thermal stability due to the lack of volatile aromatic interactions and better phase alignment.

Feature	Isopentylamine HCl (IPACl)	Phenethylammonium (PEACl)	n-Butylammonium (BACl)	Octylammonium (OACl)
Molecular Structure	Branched Aliphatic (C5)	Aromatic Ring (C8)	Linear Aliphatic (C4)	Long Linear Aliphatic (C8)
Passivation Type	Graded 2D (Mixed n-value)	Rigid 2D (Often n=1 dominant)	2D (Ruddlesden-Popper)	Strong 2D (Insulating)
Charge Transport	High (Due to phase grading)	Moderate (Tunneling required)	Moderate	Low (High barrier)
Moisture Stability	Excellent (Hydrophobic)	Good	Moderate	Excellent
Thermal Stability	High (Stable aliphatic bond)	Moderate (Ring stacking issues)	Low (Volatile)	Moderate
Key Advantage	Minimizes Voltage Loss ( deficit)	Maximizes	Simple processing	Max hydrophobicity
Typical Efficiency	>22% - 24% (Tandem compatible)	>23% - 25%	~20% - 22%	~19% - 21%

Data Interpretation:

• IPACl vs. PEACl: PEACl often yields slightly higher peak efficiencies in single-junction cells due to the rigid aromatic stacking. However, IPACl is increasingly preferred in tandem cells and inverted (p-i-n) structures because it creates a more conductive interface, reducing the Series Resistance (

  ) that plagues large-area modules.

• IPACl vs. BACl: IPACl outperforms n-BACl in stability. The branched chain prevents the rapid ingress of moisture that linear short chains (like butyl) sometimes fail to block effectively.

Experimental Protocol: IPACl Surface Passivation

Objective: Deposit a nanometer-scale capping layer of IPACl on a 3D perovskite film (e.g.,

or ) to passivate surface traps without insulating the electrode contact.

Materials

• Target: Perovskite film (annealed and cooled to room temperature).

• Passivator: Isopentylamine Hydrochloride (IPACl) (99.5% purity).

• Solvent: Isopropanol (IPA) (Anhydrous).

Step-by-Step Methodology

• Solution Preparation:

  • Dissolve IPACl in Anhydrous Isopropanol at a concentration of 1–2 mg/mL .

  • Note: Unlike PEAI which often requires 5–10 mg/mL, IPACl is effective at lower concentrations due to its efficient surface coverage.

  • Sonicate for 10 minutes until fully dissolved.

• Dynamic Spin Coating (The "Wash" Method):

  • Place the perovskite substrate on the spin coater.

  • Set spin speed to 4000 rpm with an acceleration of 2000 rpm/s .

  • Start the spinner. Once it reaches max speed (approx. 5 seconds in), dynamically dispense 50–80 µL of the IPACl solution onto the center of the spinning substrate.

  • Continue spinning for 20 seconds to dry the solvent.

• Thermal Annealing (Critical Step):

  • Transfer the substrate immediately to a hotplate.

  • Anneal at 100°C for 5–10 minutes .

  • Causality: This heat step drives the reaction between IPACl and the excess

    on the surface, converting the physical coating into a chemically bonded 2D/3D heterojunction .

• Validation (Self-Check):

  • Contact Angle: A water droplet contact angle should increase from ~40° (control) to >70° (passivated).

  • PL Lifetime: Time-Resolved Photoluminescence (TRPL) should show an increase in carrier lifetime (typically >1 µs for high-quality films) compared to the control.

References

• Efficiency Enhancement via Iso-butyl/Isopentyl Passivation Source: Journal of Industrial and Engineering Chemistry / USTB Context: Demonstrates the efficacy of branched alkylammonium salts (specifically iso-butyl and iso-pentyl analogs) in reducing PbI2 phase defects and improving PCE from ~12% to >15% in doped systems, establishing the baseline for branched passivation. URL:[Link]

• Isopentylammonium for 2D/3D Heterojunctions (PNAI) Source: Journal of Materials Chemistry A (RSC) Context: Explicitly discusses the introduction of isopentylammonium iodide (PNAI) to develop multiple n-value 2D capping layers, optimizing charge transfer and decreasing interfacial voltage loss.[1] URL:[Link]

• Comparative Alkylammonium Chain Length Study Source: New Journal of Chemistry (RSC) Context: Analyzes the reactivity of alkylammonium chlorides, highlighting that isopropyl and branched chains (like isopentyl) show significantly slower reaction rates with FA than linear chains, preserving the black perovskite phase and improving durability. URL:[Link]

• Propylamine Hydroiodide (PAI) and Linear Analogs Source: MDPI (Materials) Context: Provides the benchmark for linear chain passivation (Propyl/Butyl), achieving 21-23% efficiency, serving as the control group against which branched IPACl is compared. URL:[Link]

Sources

• 1. Mixed dimensionality of 2D/3D heterojunctions for improving charge transport and long-term stability in high-efficiency 1.63 eV bandgap perovskite sol ... - Materials Advances (RSC Publishing) DOI:10.1039/D2MA00391K [pubs.rsc.org]

Advanced Applications of Isopentylamine Hydrochloride: A Comparative Technical Guide

CAS: 541-23-1 | Formula: C₅H₁₃N[1]·HCl | Synonyms: Isoamylamine Hydrochloride, 3-Methylbutylamine Hydrochloride

Executive Summary

Isopentylamine hydrochloride (IPACl) is a branched alkylammonium salt serving as a critical reagent in two distinct high-value sectors: next-generation photovoltaics and pharmaceutical synthesis . Unlike its liquid free-base counterpart (Isopentylamine), the hydrochloride salt offers superior storage stability, precise stoichiometric control, and enhanced handling safety.

This guide analyzes its performance as a crystallization modulator in Perovskite Solar Cells (PSCs) and as a nucleophilic building block in drug discovery . We compare it against standard alternatives (e.g., Phenethylammonium iodide, n-Butylamine) and provide actionable experimental protocols.

Application Module A: Perovskite Solar Cells (PSC)

Role: Surface Passivation Agent & Crystallization Additive Target Mechanism: Defect passivation at grain boundaries and moisture resistance enhancement.

Technical Analysis: The "Branched" Advantage

In the fabrication of halide perovskites (e.g., FAPbI₃), alkylammonium salts are introduced to passivate surface defects (uncoordinated Pb²⁺) and improve environmental stability.

• The Challenge: Small cations (Methylammonium) are volatile and unstable. Large aromatic cations (Phenethylammonium - PEA) form rigid 2D layers that can hinder charge transport if not carefully controlled.

• The IPACl Solution: Isopentylamine hydrochloride provides a "Goldilocks" steric profile. Its branched isopentyl chain offers greater steric shielding against moisture compared to linear n-pentylamine, while lacking the pi-pi stacking interactions of PEA, preventing excessive insulation of the conductive perovskite layer.

Performance Comparison: Passivation Agents

Feature	Isopentylamine HCl (IPACl)	n-Butylammonium (BA)	Phenethylammonium (PEA)
Steric Profile	High (Branched)	Low (Linear)	Medium (Planar/Aromatic)
Moisture Repellency	Excellent (Hydrophobic bulk)	Moderate	Good
Charge Transport	High (No insulating -stacking)	High	Moderate (Risk of transport barrier)
Phase Stability	Stabilizes -phase	Induces 2D Ruddlesden-Popper phase	Induces 2D Ruddlesden-Popper phase
Handling	Solid Salt (Stable)	Volatile Liquid (Toxic)	Solid Salt

Experimental Protocol: IPACl-Assisted Passivation

Objective: Fabricate a highly stable FAPbI₃ perovskite film with reduced trap density.

Materials:

• Perovskite Precursor: FAI, PbI₂, MACl (Standard)

• Additive: Isopentylamine Hydrochloride (IPACl) (>98% Purity)

• Solvent: DMF/DMSO (4:1 v/v)

Workflow:

• Precursor Preparation: Dissolve FAI (1.0 M) and PbI₂ (1.0 M) in DMF/DMSO.

• Doping: Add IPACl directly to the precursor solution at a concentration of 5–10 mol% relative to Pb.

  • Note: Unlike the free amine, the HCl salt does not require pre-neutralization and introduces Cl⁻ ions, which assist in intermediate phase formation (volatilization of MACl/IPACl promotes large grain growth).

• Deposition: Spin-coat at 4000 rpm for 30s. Apply Chlorobenzene antisolvent at 20s.

• Annealing: Heat at 150°C for 10 min. The Cl⁻ component sublimates, leaving the Isopentylammonium cation anchored at grain boundaries to passivate defects.

Mechanism Visualization

Figure 1: Mechanism of Isopentylamine HCl (IPACl) in mediating perovskite crystallization and surface passivation.

Application Module B: Pharmaceutical Synthesis

Role: Primary Amine Building Block Target Application: Synthesis of Lipophilic Carboxamides (e.g., Kinase Inhibitors, Antifungals).

Technical Analysis: Salt vs. Free Base

In medicinal chemistry, installing an isopentyl group is a common strategy to increase the lipophilicity (LogP) of a drug candidate without adding excessive molecular weight.

Parameter	Isopentylamine HCl (Salt)	Isopentylamine (Free Base)
State	White Crystalline Solid	Colorless Liquid
Stoichiometry	Precise (MW 123.62)	Variable (Volatile, density changes)
Shelf Life	>2 Years (Hygroscopic)	Short (Oxidizes/Carbonates rapidly)
Reaction pH	Acidic (Requires Base)	Basic
Odor	Low/Negligible	Strong, Unpleasant (Ammoniacal)

Expert Insight: Using the HCl salt is critical for GMP (Good Manufacturing Practice) workflows. It eliminates the risk of volatility-induced stoichiometry errors that can lead to impurities (e.g., bis-acylation).

Experimental Protocol: Amide Coupling

Objective: Synthesize N-isopentylbenzamide (Model Reaction).

Reagents:

• Carboxylic Acid Substrate (1.0 eq)

• Isopentylamine Hydrochloride (1.2 eq)

• Coupling Agent: HATU or EDC·HCl (1.2 eq)

• Base: Diisopropylethylamine (DIPEA) (3.0 eq)

• Solvent: DMF or Dichloromethane (DCM)

Step-by-Step:

• Activation: Dissolve the carboxylic acid and HATU in DMF. Stir for 5 min to form the active ester.

• Salt Neutralization (In-situ): In a separate vial, suspend Isopentylamine HCl in DMF and add 2.0 eq of DIPEA. The solution will clarify as the free amine is liberated.

  • Critical Step: Do not add the solid HCl salt directly to the active ester without base; the acidic microenvironment can quench the active ester.

• Coupling: Transfer the amine solution to the activated acid mixture. Add the remaining 1.0 eq of DIPEA.

• Workup: Stir at RT for 2-4 hours. Dilute with EtOAc, wash with 1M HCl (to remove unreacted amine) and NaHCO₃.

• Result: High yield (>90%) of the amide with minimal purification required.

Synthesis Pathway Diagram

Figure 2: Pharmaceutical workflow for converting Isopentylamine HCl into bioactive amides.

Safety & Handling Guide

While safer than the free amine, the hydrochloride salt requires specific handling protocols.

• Hygroscopicity: The salt is hygroscopic. Store in a desiccator. If the powder clumps, dry under vacuum at 40°C before weighing for precise stoichiometry.

• Corrosion: The chloride ion can be corrosive to stainless steel over long exposure; use glass or PTFE-lined equipment.

• Toxicity: Irritating to eyes and skin. In case of contact, wash with copious water. Unlike the volatile free base, inhalation risk is low unless dust is generated.

References

• Zhang, F., et al. (2021).[2] "Propylammonium Chloride Additive for Efficient and Stable FAPbI3 Perovskite Solar Cells." Advanced Energy Materials. (Demonstrates the comparative efficacy of alkylammonium chloride chain lengths). Available at: [Link]

• Li, N., et al. (2023). "Cation Engineering for High-Efficiency Perovskite Solar Cells." Nature Reviews Materials. (Review of branched vs. linear cation effects on stability). Available at: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 7894, Isoamylamine (and its HCl salt). Available at: [Link]

Sources

• 1. Isopentylamine Hydrochloride | CymitQuimica [cymitquimica.com]
• 2. Enzymatic synthesis optimization of isoamyl butyrate from fusel oil [redalyc.org]

Safety & Regulatory Compliance

Isopentylamine hydrochloride proper disposal procedures

Topic: Isopentylamine Hydrochloride Proper Disposal Procedures Content Type: Operational Laboratory Guide Audience: Researchers, Chemical Safety Officers, and Lab Managers[1][2][3]

Executive Summary & Safety Directive

The Golden Rule of Amine Salt Disposal: Do NOT neutralize Isopentylamine Hydrochloride (Isoamylamine HCl) prior to disposal unless explicitly required by your facility’s specific waste profile. [3]

While a common undergraduate chemistry heuristic suggests "neutralizing acids and bases," applying this to Isopentylamine Hydrochloride is a procedural error.[1] Converting this stable, non-volatile salt (Solid) back into its free base (Isopentylamine) releases a highly volatile, flammable liquid with a potent, nauseating odor (resembling rotting ammonia/yeast).[1] This creates unnecessary respiratory hazards and odor complaints that can shut down facility ventilation systems.

Disposal Strategy: Maintain the chemical in its stable salt form and route it through High-Temperature Incineration .[1]

Chemical Profile: Know Your Compound

Before handling, verify the material against this profile to ensure you are treating the correct specific salt.

Property	Data	Operational Implication
Chemical Name	Isopentylamine Hydrochloride	Also known as Isoamylamine HCl or 1-Amino-3-methylbutane HCl.[1][2][3]
CAS Number	541-23-1	Use this for waste manifest labeling.[1][2][3]
Physical State	White crystalline powder	Hygroscopic; keep containers tightly sealed to prevent clumping.[2][3]
Acidity (pH)	Weakly Acidic (~5.0 - 6.0 in solution)	Not corrosive enough to require neutralization for container integrity.[1][2][3]
Hazards	Irritant (Skin/Eye/Lung)	H315, H319, H335 .[1][2][3][4] Dust inhalation is the primary acute risk.
Solubility	Soluble in water & ethanol	Allows for disposal in both aqueous and organic streams if necessary.[2][3]

Pre-Disposal Decision Matrix

Use the following logic flow to determine the correct waste stream.

Figure 1: Operational decision tree for segregating Isopentylamine HCl waste streams.

Detailed Disposal Protocols

Protocol A: Pure Solid Waste (Recommended)

Best for: Expired shelf stock, spilled powder, or synthesized bulk solid.[1][2][3]

• Containerization: Do not pour loose powder into a large waste drum. Place the material in a screw-top jar or double-bag it in heavy-duty polyethylene bags.

• Labeling: Apply a hazardous waste label.

  • Constituents: Isopentylamine Hydrochloride (100%).[4][5]

  • Hazard Checkbox: [x] Irritant / [x] Toxic.[1]

• Segregation: Place in the Solid Chemical Waste drum intended for incineration.

  • Note: Ensure the drum does not contain loose oxidizers (e.g., permanganates, nitrates), as amine salts can react violently with strong oxidizers [1].[1]

Protocol B: Organic Solvent Mixtures

Best for: Mother liquors from recrystallization or reaction mixtures.[3]

• Compatibility Check: Ensure the solvent mixture is free of strong acids (e.g., Nitric Acid) or strong oxidizers.

• Dissolution: If the solid is not fully dissolved, add a compatible combustible solvent (e.g., Ethanol or Methanol) to ensure a homogeneous phase.[1]

• Stream Selection: Pour into the Non-Halogenated Organic Waste carboy (unless halogenated solvents like DCM were used).

  • Why? This stream is sent to a cement kiln or chemical incinerator. The high BTU value of the solvent helps burn the amine salt completely to nitrogen oxides (scrubbed) and CO2 [2].

Protocol C: Aqueous Solutions

Best for: Aqueous extraction layers or wash buffers.

• pH Check: Measure the pH. Isopentylamine HCl solutions are naturally slightly acidic (pH 5-6).[1]

• Stabilization (Optional): If the pH is extremely low (<2) due to excess acid, adjust to pH 5-9 using dilute Sodium Hydroxide.

  • CRITICAL WARNING: Do NOT raise the pH above 10. At high pH, the salt converts to the free amine, which will separate as an oily layer and release noxious vapors.[1]

• Collection: Pour into the Aqueous Hazardous Waste carboy.

  • Do not drain dispose: Even though the salt is soluble, amines exert high Nitrogen Oxygen Demand (NOD) on wastewater treatment plants and are regulated under local sewer codes [3].

Regulatory & Compliance Context (RCRA)

• RCRA Classification: Isopentylamine Hydrochloride is not a P-listed or U-listed waste by itself.[1] However, it falls under the "Characteristic" definition if it exhibits ignitability, corrosivity, or reactivity.[1][6]

  • As a solid: It is generally non-regulated for transport unless mixed with hazardous carriers.

  • As a mixture: It usually adopts the waste code of the solvent (e.g., D001 for ignitable solvents like ethanol) [4].

• EPA Waste Code: If your facility requires a code for the pure solid for internal tracking, it is often profiled as Non-Regulated Chemical Waste or State-Regulated Waste depending on your location (e.g., California has stricter definitions).[1]

Emergency Procedures

• Spill (Solid):

  • Wear N95 dust mask and nitrile gloves.

  • Sweep up carefully to avoid dust generation.

  • Place in a bag; wipe surface with a damp paper towel.

  • Dispose of towel and sweepings as solid waste.

• Spill (Liquid):

  • Absorb with vermiculite or clay absorbent.

  • Do not use bleach to clean the surface (risk of forming chloramines). Use simple soap and water.

References

• U.S. Environmental Protection Agency (EPA). (2024). Hazardous Waste Codes & RCRA Regulations. Retrieved from [Link]

Sources

• 1. media.suweb.site [media.suweb.site]
• 2. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 3. Waste Code [rcrainfo.epa.gov]
• 4. 1-Butanamine, 3-methyl-, hydrochloride (1:1) | C5H14ClN | CID 10922 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1-アミノ-3-メチルブタン 塩酸塩 puriss., ≥98.0% (TLC) | Sigma-Aldrich [sigmaaldrich.com]
• 6. vumc.org [vumc.org]

Operational Safety Guide: Handling Isopentylamine Hydrochloride in the Research Laboratory

Executive Summary & Chemical Context[1][2][3][4][5][6][7][8]

Isopentylamine hydrochloride (Isoamylamine HCl) is a critical intermediate in the synthesis of pharmaceutical compounds, particularly in the development of antispasmodics and antihypertensives. While often perceived as "safer" than its free base counterpart due to its solid state and reduced volatility, it presents distinct operational challenges.

The Scientist's Perspective: The primary operational risk with Isopentylamine HCl is not inhalation of vapors (as with the free base), but dust generation and contact dermatitis . As a hydrochloride salt, it is hygroscopic; upon contact with moisture (sweat, mucous membranes), it can hydrolyze to release hydrochloric acid and the parent amine, causing severe irritation or chemical burns.

This guide moves beyond generic safety data sheets (SDS) to provide a field-proven protocol for handling this compound without compromising experimental integrity or researcher safety.

Risk Assessment & Hazard Identification

Before selecting PPE, we must quantify the hazard. Isopentylamine HCl acts differently in its solid state versus when dissolved.

Table 1: Physicochemical Safety Data

Property	Specification	Operational Implication
CAS Number	541-23-1	Unique identifier for waste labeling.[1]
Physical State	White Crystalline Powder	High Risk: Fine dust generation during weighing.
Hygroscopicity	High	Clumps rapidly. Containers must be resealed immediately to prevent degradation and "creeping" of sticky residue.
Acidity (pKa)	~10.6 (Parent Amine)	Solutions are acidic; corrosive to tissue upon prolonged contact.
GHS Hazards	H315, H319, H335	Irritating to skin, eyes, and respiratory system.

Critical Distinction: Do not confuse with Isopentylamine (Free Base, CAS 107-85-7), which is a flammable liquid. The HCl salt is a stable solid but requires strict dust management.

Engineering Controls: The First Line of Defense[9]

PPE is the last barrier. Effective engineering controls reduce the reliance on PPE.

• Primary Containment (Fume Hood):

  • All open handling (weighing, transfer, dissolution) must occur inside a certified chemical fume hood.

  • Airflow: Maintain face velocity between 80–100 fpm.

  • Sash Height: Keep the sash as low as possible (below the chin) to act as a physical shield against powder puffs.

• Static Control:

  • Fine amine salts are prone to static charge, causing powder to "jump" during weighing. Use an ionizing bar or anti-static gun inside the hood to prevent dispersion.

Personal Protective Equipment (PPE) Protocol

The following PPE selection is based on the permeation resistance of amines and the particulate nature of the salt.

A. Hand Protection[1][9][10]

• Recommendation: Nitrile Rubber (Minimum 0.11 mm / 4 mil thickness). [1]

• Scientific Rationale: Natural rubber (latex) offers poor resistance to organic amines. While the salt is solid, perspiration inside the glove can solubilize dust on the cuff, leading to skin absorption. Nitrile provides excellent chemical resistance and durability.[2]

• Protocol:

  • Dry Handling: Standard single nitrile gloves.

  • Solution Handling: Double gloving recommended. If the outer glove is splashed, remove immediately.

  • Inspection: Check for pinholes before use; amine salts can cause delayed hypersensitivity.

B. Eye & Face Protection[1][6][9][11][12]

• Recommendation: Chemical Splash Goggles (Indirect Vent).

• Scientific Rationale: Standard safety glasses have gaps. Airborne dust from Isopentylamine HCl can settle on the eye surface, dissolve in tear fluid, and cause chemical conjunctivitis. Goggles provide a complete seal.

C. Respiratory Protection

• Standard Operation: Not required if working in a functioning fume hood.

• Spill Cleanup/Outside Hood: A half-face respirator with P100 (HEPA) cartridges is required.[1] An N95 is insufficient for chemical cleanup as it does not seal against potential acid off-gassing if the salt gets wet.

D. Body Protection[4][9][12]

• Recommendation: Standard cotton/poly lab coat with elastic cuffs .

• Rationale: Elastic cuffs prevent powder from migrating up the wrist—a common contact point for dermatitis.

Visualization: PPE Decision Logic

Figure 1: Decision matrix for selecting appropriate PPE based on physical state and location of handling.[1]

Operational Workflow: Step-by-Step

Step 1: Pre-Work Setup[8]

• Clear the fume hood of unnecessary clutter to ensure laminar airflow.

• Place a dark-colored spill mat or paper on the work surface. (White powder is invisible on white paper; contrast helps you see spills).

• Prepare a beaker of saturated Sodium Bicarbonate (

  ) solution for immediate neutralization of spills.

Step 2: Weighing & Transfer

• Open the container only inside the hood.

• Use a disposable antistatic weighing boat.

• Technique: Do not pour from the bottle. Use a clean spatula to transfer small amounts. This prevents the "dust cloud" effect.

• Immediately recap the bottle. Moisture absorption will turn the powder into a sticky gum that is difficult to handle safely.

Step 3: Dissolution

• Add the solid to the solvent, not vice versa, to prevent splashing.

• Stir gently. If using an exothermic solvent, ensure cooling is available.[3]

Step 4: Decontamination

• Wipe the exterior of the reagent bottle with a dry tissue before returning it to storage.

• Wipe the balance area with a wet paper towel (water solubilizes the salt), followed by an ethanol wipe. Dispose of wipes as solid chemical waste.

Emergency Response & Disposal

Spill Cleanup (Solid)[13]

• Do not sweep dry. This generates airborne dust.

• Cover the spill with a wet paper towel (water) to dissolve the salt and prevent dust.

• Wipe up the slurry and place it in a hazardous waste bag.

• Clean the surface with soap and water.

Waste Disposal Protocol

Isopentylamine HCl must be disposed of as hazardous chemical waste. It should never be flushed down the drain, as amines can be toxic to aquatic life.

Visualization: Waste Disposal Workflow

Figure 2: Workflow for segregating and treating Isopentylamine Hydrochloride waste streams.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 125309539, Isopentylamine Hydrochloride. Retrieved from [Link]

Sources

• 1. 541-23-1|Isopentylamine Hydrochloride|BLD Pharm [bldpharm.com]
• 2. safety.fsu.edu [safety.fsu.edu]
• 3. epfl.ch [epfl.ch]